Methyl Vanillate

• CAS: 3943-74-6

Core Science & Biosynthesis

Methyl Vanillate: A Comprehensive Technical Guide to its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate, a naturally occurring phenolic compound, has garnered significant interest within the scientific community due to its diverse biological activities and potential therapeutic applications. This technical guide provides an in-depth overview of the primary natural sources of methyl vanillate, detailed protocols for its isolation and purification, and a summary of its known biological functions. Quantitative data on extraction yields are presented for comparative analysis. Furthermore, this document elucidates the molecular mechanism of action of methyl vanillate, with a particular focus on its role as an activator of the Wnt/β-catenin signaling pathway, a critical regulator of cellular processes, including osteoblast differentiation.

Natural Sources of Methyl Vanillate

Methyl vanillate is found in a variety of plant species and is also a product of microbial metabolism. Its natural occurrences are diverse, ranging from orchids to staple food crops.

Plant Sources

Methyl vanillate has been identified in numerous plant families, with notable concentrations in the following:

• Orchidaceae: Many species within the orchid family are known to produce methyl vanillate as a floral scent compound. This includes a wide range of genera such as Acacallis, Aerangis, and most notably, Vanilla planifolia (vanilla)[1]. In vanilla beans, methyl vanillate is one of the many compounds contributing to its complex aroma profile.

• Poaceae: Oryza sativa L. (rice) is a significant and widely available source of methyl vanillate[2][3]. It is present in different parts of the rice plant, including the bran.

• Acanthaceae: Rhinacanthus nasutus, a plant used in traditional medicine, has been reported to contain methyl vanillate[2][4].

• Aristolochiaceae: The compound has also been identified in Aristolochia kankauensis[2][4].

• Solanaceae: Methyl vanillate glucoside has been isolated from Lycium schweinfurthii[2].

• Hovenia dulcis: This plant is another documented source of methyl vanillate[5].

Microbial Sources

Certain microorganisms are capable of producing methyl vanillate as a metabolite:

• Fungi: Aspergillus niger has been shown to produce vanillic acid, a direct precursor to methyl vanillate, during the bioconversion of ferulic acid[6][7]. While direct synthesis of methyl vanillate is less documented, the presence of its precursor suggests potential for microbial production.

• Yeast: Saccharomyces cerevisiae, a widely used yeast in fermentation, lists methyl vanillate as a metabolite[4].

Isolation and Purification of Methyl Vanillate

The isolation of methyl vanillate from its natural sources typically involves extraction with organic solvents, followed by chromatographic purification. Modern extraction techniques such as microwave-assisted extraction (MAE) and ultrasound-assisted extraction (UAE) have been shown to improve efficiency.

Extraction Methodologies

2.1.1. Conventional Solvent Extraction

This traditional method involves the use of organic solvents to extract methyl vanillate from the plant matrix.

• Maceration: The plant material is soaked in a solvent for an extended period.

• Soxhlet Extraction: A continuous extraction process that offers higher efficiency than simple maceration.

2.1.2. Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and sample, accelerating the extraction process. This method often results in higher yields and reduced extraction times compared to conventional methods.

2.1.3. Ultrasound-Assisted Extraction (UAE)

UAE employs ultrasonic waves to create cavitation bubbles in the solvent, which collapse near the cell walls of the plant material, enhancing solvent penetration and mass transfer.

Purification Techniques

Following extraction, the crude extract is typically subjected to one or more chromatographic techniques to isolate and purify methyl vanillate.

• Column Chromatography: A common method for separating compounds based on their differential adsorption to a stationary phase.

• High-Performance Liquid Chromatography (HPLC): A high-resolution technique used for both purification and quantification of methyl vanillate.

• Gas Chromatography-Mass Spectrometry (GC-MS): Primarily used for the identification and quantification of volatile and semi-volatile compounds like methyl vanillate in complex mixtures.

Quantitative Data on Extraction and Isolation

The yield and purity of methyl vanillate can vary significantly depending on the natural source and the isolation method employed. The following tables summarize available quantitative data.

Table 1: Comparison of Extraction Methods for Vanillin from Vanilla planifolia

(Note: Data for vanillin is presented here as a proxy for methyl vanillate due to the limited availability of direct comparative studies for methyl vanillate. Vanillin is a closely related compound and its extraction behavior can provide valuable insights.)

Extraction Method	Solvent	Extraction Time	Yield (%)	Reference
Maceration	Ethanol/Water	24-48 hours	Lower than MAE/UAE	[7]
Microwave-Assisted Extraction (MAE)	Ethanol/Water (72%)	60 minutes	0.895	[8]
Ultrasound-Assisted Extraction (UAE)	Ethanol/Water	Shorter than maceration	Lower than MAE	[7]
Soxhlet Extraction	90% Ethanol	16 hours	0.635	[8]

Table 2: Quantification of Methyl Vanillate in Various Natural Sources

Natural Source	Method of Analysis	Reported Concentration/Yield	Reference
Vanilla planifolia	HPLC	Varies, present in extracts	[9][10]
Rhinacanthus nasutus	GC-MS	Identified in chloroform extract	[11]
Aspergillus niger (from pumpkin peels)	HPLC	Vanillin yield of 0.33-0.59 mg/L (precursor)	[12][13]

Experimental Protocols

Protocol for Microwave-Assisted Extraction (MAE) of Vanillin and Related Phenolics from Vanilla planifolia

Objective: To extract vanillin and related compounds, including methyl vanillate, from vanilla beans using MAE.

Materials:

• Dried Vanilla planifolia beans, ground to a fine powder.

• Ethanol (72% v/v in water).

• Microwave extraction system.

• Filter paper.

• Rotary evaporator.

Procedure:

• Weigh a known amount of powdered vanilla beans (e.g., 1 g).

• Place the powder in the microwave extraction vessel.

• Add the 72% ethanol solvent at a solvent-to-material ratio of 30:1 (v/w).

• Set the microwave power to 480 W and the irradiation time to 60 minutes.

• After extraction, allow the vessel to cool to room temperature.

• Filter the extract through filter paper to remove solid plant material.

• Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

• The crude extract can then be subjected to HPLC or GC-MS for quantification of methyl vanillate.

Protocol for HPLC Quantification of Methyl Vanillate

Objective: To quantify the concentration of methyl vanillate in a prepared extract.

Materials and Equipment:

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Methyl vanillate analytical standard.

• Methanol (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid or Acetic acid.

• Syringe filters (0.45 µm).

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of methanol and acidified water (e.g., 0.2% v/v phosphoric acid or acetic acid). A common ratio is 40:60 (methanol:water)[10]. The exact ratio may need to be optimized for best separation.

• Standard Solution Preparation: Prepare a stock solution of methyl vanillate standard in methanol. From the stock solution, prepare a series of calibration standards of known concentrations.

• Sample Preparation: Dissolve a known weight of the crude extract in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Set the column temperature (e.g., ambient or 25°C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the detector wavelength to the λmax of methyl vanillate (around 254 nm or 280 nm).

  • Inject a fixed volume (e.g., 10 µL) of the standard solutions and the sample solution.

• Quantification:

  • Generate a calibration curve by plotting the peak area of the methyl vanillate standard against its concentration.

  • Determine the concentration of methyl vanillate in the sample by interpolating its peak area on the calibration curve.

Biological Activity and Signaling Pathway

Methyl vanillate has been shown to activate the canonical Wnt/β-catenin signaling pathway, which plays a crucial role in various cellular processes, including osteoblast differentiation and bone formation.

Activation of the Wnt/β-catenin Signaling Pathway

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled (Fz) family receptor and its co-receptor, LRP5 or LRP6[1][4][14]. In the absence of a Wnt signal, a "destruction complex" composed of Axin, APC, GSK3β, and CK1α phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation[14].

Methyl vanillate is thought to act as a small molecule activator of this pathway. Its activation leads to the inhibition of the destruction complex, allowing β-catenin to accumulate in the cytoplasm and subsequently translocate to the nucleus[3]. In the nucleus, β-catenin associates with TCF/LEF transcription factors to activate the expression of target genes[15][16].

Downstream Targets and Effects in Osteoblasts

In osteoblasts, the activation of the Wnt/β-catenin pathway by methyl vanillate leads to the upregulation of key transcription factors and markers of osteoblast differentiation:

• Runx2 and Osterix: These are master transcription factors essential for osteoblast differentiation[15]. Their expression is promoted by β-catenin.

• Alkaline Phosphatase (ALP): An early marker of osteoblast differentiation, the expression of which is upregulated by Wnt/β-catenin signaling[1][2][4].

• Axin2: A well-established target gene of the Wnt/β-catenin pathway, which is involved in a negative feedback loop[15][16].

The culmination of these events is the promotion of osteoblast maturation and bone formation.

Visualization of the Wnt/β-catenin Signaling Pathway

The following diagram illustrates the activation of the Wnt/β-catenin signaling pathway by methyl vanillate.

Caption: Activation of the Wnt/β-catenin pathway by methyl vanillate.

Experimental Workflow for Studying Methyl Vanillate's Effect on Osteoblasts

The following diagram outlines a typical experimental workflow to investigate the pro-osteogenic effects of methyl vanillate.

Caption: Workflow for assessing methyl vanillate's osteogenic activity.

Conclusion

Methyl vanillate is a naturally occurring compound with significant potential in the fields of pharmacology and drug development. Its presence in a range of accessible natural sources, coupled with the development of efficient isolation techniques, makes it a viable candidate for further research. The elucidation of its mechanism of action via the Wnt/β-catenin signaling pathway provides a solid foundation for exploring its therapeutic applications, particularly in the context of bone regeneration and diseases characterized by impaired osteoblast function. This guide serves as a comprehensive resource for researchers seeking to investigate and harness the properties of this promising natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Differentiation-inducing factor-1 alters canonical Wnt signaling and suppresses alkaline phosphatase expression in osteoblast-like cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of Osteoblast Metabolism by Wnt Signaling [e-enm.org]
• 4. Wnt5a attenuates Wnt3a-induced alkaline phosphatase expression in dental follicle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Microbial Production of Biovanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Runx2 alleviates high glucose-suppressed osteogenic differentiation via PI3K/AKT/GSK3β/β-catenin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. s4science.at [s4science.at]
• 10. botanyjournals.com [botanyjournals.com]
• 11. researchgate.net [researchgate.net]
• 12. Production of Vanillin from Pumpkin Peels via Microbiological Fermentation using Aspergillus niger | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 13. Wnt/β-Catenin Signaling in Liver Development, Homeostasis, and Pathobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Loss of wnt/β-catenin signaling causes cell fate shift of preosteoblasts from osteoblasts to adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Update on Wnt signaling in bone cell biology and bone disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Runx2 runt related transcription factor 2 [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]

In Vitro Antioxidant Properties of Methyl Vanillate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate, a naturally occurring phenolic compound found in various plants, has garnered significant interest for its potential therapeutic properties, including its antioxidant effects. As a derivative of vanillic acid, methyl vanillate's chemical structure, characterized by a hydroxyl group and a methoxy group on the benzene ring, suggests its capacity to act as a free radical scavenger. This technical guide provides an in-depth overview of the in vitro antioxidant properties of methyl vanillate, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant biological pathways.

Quantitative Antioxidant Activity of Methyl Vanillate

The antioxidant capacity of methyl vanillate has been evaluated using various in vitro assays. The following table summarizes the available quantitative data, providing a comparative overview of its efficacy in different radical scavenging and reducing power assays.

Assay	Test System	Result	Reference(s)
DPPH Radical Scavenging Assay	Chemical (DPPH radical)	EC50: 33.8 µmol L⁻¹	[1]
FRAP (Ferric Reducing Antioxidant Power) Assay	Chemical (Fe³⁺ reduction)	Slope: 6.7 × 10⁻⁴	[1]
Peroxyl Radical Scavenging Assay	Chemical (Pyranine assay)	Slope: 3.0 × 10⁻³	[1]
ABTS Radical Scavenging Assay	Chemical (ABTS radical)	Stronger activity than Trolox	[2]
ORAC (Oxygen Radical Absorbance Capacity) Assay	Chemical (Peroxyl radicals)	Much stronger activity than Trolox	[2]
Oxidative Hemolysis Inhibition Assay (OxHLIA)	Erythrocyte membrane	Much stronger activity than Trolox	[2]

Note: Quantitative data for ABTS, ORAC, hydroxyl radical scavenging, superoxide radical scavenging, and specific enzyme activity assays for methyl vanillate are not consistently available in the reviewed literature. The provided information for ABTS, ORAC, and OxHLIA is qualitative based on comparative statements in the cited study.

Detailed Experimental Protocols

This section outlines the detailed methodologies for the key in vitro antioxidant assays cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. Keep the solution in the dark as it is light-sensitive.

• Sample Preparation:

  • Dissolve methyl vanillate and a positive control (e.g., ascorbic acid, Trolox) in the same solvent as the DPPH solution to prepare a series of concentrations.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a specific volume of the methyl vanillate solution (or standard/blank).

  • Add an equal volume of the DPPH working solution to initiate the reaction.

  • Incubate the mixture in the dark at room temperature for a defined period (e.g., 30 minutes).

  • Measure the absorbance at the characteristic wavelength of DPPH (around 517 nm) using a spectrophotometer.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

  • The EC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the concentration of methyl vanillate.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The formation of a colored ferrous-tripyridyltriazine complex is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Acetate Buffer: Prepare a 300 mM acetate buffer with a pH of 3.6.

  • TPTZ Solution: Prepare a 10 mM solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • Ferric Chloride Solution: Prepare a 20 mM solution of FeCl₃·6H₂O in distilled water.

  • FRAP Reagent: Prepare the working FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Sample Preparation:

  • Prepare solutions of methyl vanillate and a standard (e.g., FeSO₄ or Trolox) at various concentrations.

• Assay Procedure:

  • Add a small volume of the sample or standard to a tube or well.

  • Add a larger volume of the pre-warmed FRAP reagent and mix thoroughly.

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance at 593 nm.

• Calculation:

  • A standard curve is generated by plotting the absorbance of the ferrous sulfate standards against their concentrations. The antioxidant capacity of the sample is then determined by comparing its absorbance to the standard curve and is often expressed as Fe²⁺ equivalents or Trolox equivalents.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue-green chromophore. The reduction of ABTS•⁺ by the antioxidant to its colorless neutral form is measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺ radical cation.

  • Before use, dilute the ABTS•⁺ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation:

  • Prepare various concentrations of methyl vanillate and a standard (e.g., Trolox) in a suitable solvent.

• Assay Procedure:

  • Add a small volume of the sample or standard to a cuvette or well of a microplate.

  • Add a larger volume of the diluted ABTS•⁺ solution and mix.

  • After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculation:

  • The percentage of ABTS•⁺ scavenging is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

Experimental and Signaling Pathway Diagrams

To visualize the experimental workflows and potential signaling pathways involved in the antioxidant action of methyl vanillate, the following diagrams are provided in Graphviz DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidative properties of vanillic acid esters in multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl vanillate as a plant metabolite

An In-Depth Technical Guide to Methyl Vanillate as a Plant Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate (Methyl 4-hydroxy-3-methoxybenzoate), a benzoate ester of vanillic acid, is a naturally occurring phenolic compound found in a variety of plant species.[1] As a plant metabolite, it plays roles in fragrance, defense, and allelopathy.[2][3] Beyond its botanical functions, methyl vanillate has garnered significant interest from the scientific community for its diverse and promising pharmacological activities. These include potent anticancer, bone-regenerative, antioxidant, and antimicrobial properties.[4][5][6] This technical guide provides a comprehensive overview of methyl vanillate, detailing its biosynthesis, occurrence, and biological activities. It includes structured quantitative data, detailed experimental protocols for its study, and visual diagrams of key signaling pathways and workflows to support further research and development.

Chemical Profile and Occurrence

Methyl vanillate (C₉H₁₀O₄) is an aromatic ether and a member of the phenols class.[1] It is functionally related to vanillic acid, from which it is derived.[1][7] Its presence is documented across a range of plant species where it contributes to the plant's chemical profile and interacts with the environment.

Table 1: Occurrence and Concentration of Methyl Vanillate in Various Plants

Plant Species	Family	Part/Source	Concentration	Reference(s)
Hovenia dulcis	Rhamnaceae	Fruit/Extract	Not specified	[8]
Oryza sativa	Poaceae	Not specified	Not specified	[4]
Vanilla planifolia	Orchidaceae	Cured Pods	Not specified	[2][9]
Rhinacanthus nasutus	Acanthaceae	Not specified	Reported	[1]
Aristolochia kankauensis	Aristolochiaceae	Not specified	Reported	[1]
Rubus chamaemorus	Rosaceae	Cloudberry Fruit	0.05 mg/kg	[2]
Vitis vinifera	Vitaceae	Red Wine	up to 214 mg/kg	[2]
Illicium burmanicum	Schisandraceae	Not specified	Reported	[2]

Note: A study utilizing UPLC-MS/MS to quantify methyl vanillate in 24 commercial Thai rice cultivars did not detect the compound above the limit of detection of 5.0 mg/kg.[10]

Biosynthesis Pathway

The biosynthesis of methyl vanillate is intrinsically linked to the phenylpropanoid pathway, a major route for the production of a wide array of plant secondary metabolites. The pathway culminates in the formation of vanillic acid, which is then esterified to yield methyl vanillate.

The process begins with the amino acid phenylalanine. A series of enzymatic reactions convert phenylalanine into p-coumaric acid, a key intermediate. From here, pathways diverge but generally lead to ferulic acid and caffeic acid.[11] Vanillic acid can be produced from these precursors.[11] The final, critical step is the methylation of the carboxylic acid group of vanillic acid, catalyzed by a methyltransferase enzyme, to form methyl vanillate.[12][13]

Simplified biosynthetic pathway of Methyl Vanillate.

Biological Activities and Signaling Pathways

Methyl vanillate exhibits a range of biological activities with significant therapeutic potential. Its mechanisms of action often involve the modulation of key cellular signaling pathways.

Bone Formation: Wnt/β-catenin Pathway Activation

Studies have shown that methyl vanillate, as a component of Hovenia dulcis and Oryza sativa, acts as an activator of the Wnt/β-catenin signaling pathway.[4][8] This pathway is crucial for osteoblast differentiation and bone formation. By activating this pathway, methyl vanillate promotes the expression and nuclear translocation of β-catenin in osteoblasts, leading to an increase in alkaline phosphatase (ALP) activity, a key marker of bone formation.[4] This suggests its potential as a therapeutic agent for bone-related disorders.

Methyl Vanillate activation of the Wnt/β-catenin pathway.

Anticancer Activity: Inhibition of ZEB2/Snail Pathway

In the context of ovarian cancer, methyl vanillate has demonstrated significant inhibitory effects on cell proliferation, migration, and the epithelial-mesenchymal transition (EMT).[5] The mechanism involves the downregulation of the ZEB2/Snail signaling pathway. By inhibiting the transcription factors ZEB2 and Snail, methyl vanillate leads to an increase in the epithelial marker E-cadherin and a decrease in the mesenchymal marker vimentin. This reversal of EMT, along with inhibition of cytoskeletal F-actin assembly, hinders the metastatic potential of cancer cells, highlighting its promise as an anticancer agent.[5]

Inhibition of the ZEB2/Snail pathway by Methyl Vanillate.

Antimicrobial and Antioxidant Activity

Methyl vanillate and its parent compound, vanillin, are known to possess antimicrobial properties against a range of microorganisms, including bacteria and fungi.[14][15] The mode of action for the related compound vanillin is primarily on the cell membrane, causing dissipation of ion gradients and inhibition of respiration.[16] Furthermore, methyl vanillate is recognized for its role as an antioxidant.[1]

Table 2: Antimicrobial Activity of Vanillin (Related Compound)

Microorganism	Assay	Concentration (MIC*)	Concentration (MBC**)	Reference(s)
Escherichia coli	Broth Microdilution	1.25 mg/mL	5 - 10 mg/mL	[17]
Salmonella spp.	Broth Microdilution	1.25 - 2.5 mg/mL	5 - 10 mg/mL	[17]
Staphylococcus aureus (MDR)	Broth Microdilution	2.5 mg/mL	5 - 10 mg/mL	[17]
Listeria monocytogenes	Broth Microdilution	3002 ppm (≈3 mg/mL)	>6000 ppm	[18]
Escherichia coli O157:H7	Broth Microdilution	2795 ppm (≈2.8 mg/mL)	>6000 ppm	[18]

*MIC: Minimum Inhibitory Concentration, *MBC: Minimum Bactericidal Concentration. Data for the closely related compound vanillin is presented due to the scarcity of specific MIC/MBC values for methyl vanillate in the reviewed literature.

Experimental Protocols

Extraction and Quantification Workflow

The study of methyl vanillate from plant sources requires robust methods for extraction, isolation, and quantification. A general workflow combines liquid-liquid extraction with advanced chromatographic techniques.

References

• 1. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl vanillate, 3943-74-6 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methyl Vanillate | 3943-74-6 | Benchchem [benchchem.com]
• 7. Human Metabolome Database: Showing metabocard for Methyl vanillate (HMDB0240266) [hmdb.ca]
• 8. Methyl vanillate | CAS#:3943-74-6 | Chemsrc [chemsrc.com]
• 9. Vanillin biosynthetic pathways in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantification of Vanillin, Ethyl Vanillin and Methyl Vanillin Among Thai Rice Cultivars by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry | Trends in Sciences [tis.wu.ac.th]
• 11. researchgate.net [researchgate.net]
• 12. methyl vanillate (CHEBI:46477) [ebi.ac.uk]
• 13. researchwithrutgers.com [researchwithrutgers.com]
• 14. biochemjournal.com [biochemjournal.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synergistic Antimicrobial Activities of Combinations of Vanillin and Essential Oils of Cinnamon Bark, Cinnamon Leaves, and Cloves - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of Methyl Vanillate from Vanillic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate, the methyl ester of vanillic acid, is a valuable compound in the pharmaceutical, flavor, and fragrance industries. Its synthesis from vanillic acid, a readily available bio-based platform chemical derivable from lignin, is a key process for the production of various fine chemicals and active pharmaceutical ingredients. This technical guide provides a comprehensive overview of the primary synthetic routes for converting vanillic acid to methyl vanillate, offering detailed experimental protocols, quantitative data for comparison, and visual representations of the underlying chemical transformations and workflows.

Core Synthetic Methodologies

The synthesis of methyl vanillate from vanillic acid is predominantly achieved through two principal methods: Fischer-Speier esterification and methylation using diazomethane. Each method offers distinct advantages and disadvantages in terms of yield, reaction conditions, safety, and scalability.

Fischer-Speier Esterification

Fischer-Speier esterification is a classic and widely employed acid-catalyzed reaction between a carboxylic acid and an alcohol. In the context of methyl vanillate synthesis, vanillic acid is reacted with methanol in the presence of a strong acid catalyst.

Reaction Pathway:

Figure 1: Fischer-Speier Esterification Pathway.

Commonly used acid catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH). The reaction is typically carried out under reflux conditions to drive the equilibrium towards the formation of the ester product.

Experimental Protocol: Sulfuric Acid Catalysis

A detailed experimental protocol for the Fischer esterification of a similar phenolic acid, caffeic acid, provides a strong model for the synthesis of methyl vanillate.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve vanillic acid in an excess of methanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for a specified period. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and remove the excess methanol under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude methyl vanillate.

• Purification: The crude product can be further purified by recrystallization or column chromatography.

Experimental Protocol: p-Toluenesulfonic Acid Catalysis

An adaptation of a procedure for the esterification of caffeic acid using p-toluenesulfonic acid is presented below.[1]

• Reaction Setup: Combine vanillic acid, a significant molar excess of methanol, and a catalytic amount of p-toluenesulfonic acid in a round-bottom flask fitted with a reflux condenser and a magnetic stirrer.

• Reflux: Heat the mixture to reflux (approximately 65 °C) and maintain for 4 hours.

• Work-up: After cooling, evaporate the excess methanol. Dissolve the residue in an appropriate organic solvent and wash with water and brine.

• Isolation and Purification: Dry the organic phase, remove the solvent, and purify the resulting methyl vanillate as described for the sulfuric acid-catalyzed method.

Quantitative Data for Fischer Esterification of a Model Phenolic Acid (Caffeic Acid)

Parameter	Sulfuric Acid[1]	p-Toluenesulfonic Acid[1]
Substrate	Caffeic Acid	Caffeic Acid
Alcohol	Methanol	Methanol
Catalyst	H₂SO₄	p-TsOH
Molar Ratio (Alcohol:Acid)	Not specified	20:1
Catalyst Loading	Catalytic amount	8% (w/w of substrate)
Temperature	Reflux	65 °C
Reaction Time	10 hours	4 hours
Yield	71%	84%

Methylation with Diazomethane

Diazomethane (CH₂N₂) is a potent and highly reactive methylating agent that readily converts carboxylic acids to their corresponding methyl esters. The reaction is typically fast, clean, and proceeds with minimal side products. However, the hazardous and explosive nature of diazomethane necessitates careful handling and in-situ generation.

Reaction Pathway:

Figure 2: Diazomethane Methylation Pathway.

Experimental Protocol: In-situ Generation and Methylation

The following is a general procedure for the methylation of a carboxylic acid using in-situ generated diazomethane.

• Diazomethane Generation: Prepare a solution of diazomethane in diethyl ether from a suitable precursor (e.g., Diazald®) in a specialized diazomethane generation apparatus. Caution: This step must be performed in a well-ventilated fume hood with appropriate safety precautions due to the toxicity and explosive nature of diazomethane.

• Reaction: Dissolve vanillic acid in a mixture of diethyl ether and a small amount of methanol. Cool the solution in an ice bath.

• Addition of Diazomethane: Slowly add the ethereal solution of diazomethane to the vanillic acid solution with gentle stirring until a faint yellow color persists, indicating a slight excess of diazomethane. The evolution of nitrogen gas will be observed.

• Quenching: Carefully quench the excess diazomethane by adding a few drops of acetic acid until the yellow color disappears.

• Work-up and Isolation: Remove the solvent under reduced pressure to yield methyl vanillate. The product is often of high purity and may not require further purification.

Green Chemistry Approaches

In recent years, there has been a growing interest in developing more environmentally friendly methods for chemical synthesis. For the esterification of vanillic acid, this includes the use of solid acid catalysts and enzymatic methods.

Solid Acid Catalysts

Solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst-15) or sulfated zirconia, offer several advantages over traditional homogeneous acid catalysts. They are generally less corrosive, easier to handle, and can be readily separated from the reaction mixture and potentially reused, simplifying the work-up procedure and reducing waste.

Experimental Workflow:

Figure 3: Solid Acid Catalysis Workflow.

While specific quantitative data for the use of solid acid catalysts in the synthesis of methyl vanillate from vanillic acid is not extensively documented in the provided search results, their application in Fischer esterification is a well-established green alternative.

Enzymatic Esterification

Enzymatic catalysis, typically using lipases, presents a highly selective and environmentally benign approach to ester synthesis. These reactions are often performed under mild conditions (lower temperature and neutral pH), which can help to preserve sensitive functional groups in the substrate and product.

Conceptual Experimental Protocol:

• Reaction Medium: Dissolve vanillic acid and methanol in a suitable organic solvent or a solvent-free system.

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435) to the reaction mixture.

• Incubation: Incubate the mixture at a controlled temperature with agitation.

• Monitoring: Monitor the reaction progress by techniques such as HPLC or GC.

• Enzyme Removal: After the reaction, the immobilized enzyme can be easily recovered by filtration for reuse.

• Product Isolation: The product, methyl vanillate, can be isolated from the reaction mixture by solvent evaporation and further purification if necessary.

A study on the enzymatic esterification of a related phenolic acid, dihydrocaffeic acid, with an alcohol using Novozym 435 reported a yield of 75% in a hexane/2-butanone mixture.[2] This demonstrates the potential of enzymatic methods for the synthesis of phenolic esters.

Conclusion

The synthesis of methyl vanillate from vanillic acid can be effectively achieved through several methodologies. Traditional Fischer esterification using sulfuric acid or p-toluenesulfonic acid offers a reliable and high-yielding route, with p-toluenesulfonic acid potentially providing a higher yield in a shorter reaction time for similar phenolic acids.[1] Methylation with diazomethane provides a clean and high-yielding alternative, though it requires stringent safety precautions. Emerging green chemistry approaches, including the use of solid acid catalysts and enzymatic methods, present promising avenues for more sustainable and environmentally friendly production of methyl vanillate. The choice of synthetic route will ultimately depend on the specific requirements of the researcher or organization, considering factors such as scale, cost, safety, and environmental impact. Further research into optimizing green catalytic systems for this specific transformation is warranted to enhance the sustainability of methyl vanillate production.

References

• 1. shd.org.rs [shd.org.rs]
• 2. researchgate.net [researchgate.net]

Spectral Analysis of Methyl Vanillate: An In-depth Technical Guide

Introduction

Methyl vanillate (Methyl 4-hydroxy-3-methoxybenzoate), a benzoate ester derived from vanillic acid, is a compound of significant interest in the pharmaceutical, food, and fragrance industries.[1][2][3] Its antioxidant properties and role as a plant metabolite underscore the importance of its accurate identification and characterization.[1][2] This technical guide provides a comprehensive overview of the spectral analysis of methyl vanillate, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and a logical workflow for the structural elucidation of this and similar organic compounds.

Spectroscopic Data

The structural characterization of methyl vanillate is achieved through the combined application of various spectroscopic techniques. The data presented below has been compiled from publicly available spectral databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

Proton NMR spectroscopy provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. The ¹H NMR spectrum of methyl vanillate was acquired in deuterated chloroform (CDCl₃) at 400 MHz.[1][4]

Table 1: ¹H NMR Spectral Data of Methyl Vanillate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.65 - 7.54	m	2H	H-2, H-6 (Aromatic)
6.95 - 6.93	d	1H	H-5 (Aromatic)
6.29	bs	1H	-OH (Phenolic)
3.92	s	3H	-OCH₃ (Methoxy)
3.89	s	3H	-COOCH₃ (Ester)

Data sourced from PubChem CID 19844.[1] Multiplicity: s = singlet, d = doublet, m = multiplet, bs = broad singlet.

Carbon-13 NMR spectroscopy provides information about the different types of carbon atoms in a molecule. The ¹³C NMR spectrum of methyl vanillate was acquired in deuterated chloroform (CDCl₃) at 22.53 MHz.[1]

Table 2: ¹³C NMR Spectral Data of Methyl Vanillate

Chemical Shift (δ) ppm	Assignment
166.98	C=O (Ester)
150.23	C-4 (Aromatic)
146.35	C-3 (Aromatic)
124.29	C-1 (Aromatic)
122.35	C-6 (Aromatic)
114.24	C-5 (Aromatic)
111.98	C-2 (Aromatic)
56.15	-OCH₃ (Methoxy)
51.94	-COOCH₃ (Ester)

Data sourced from PubChem CID 19844.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: IR Spectral Data of Methyl Vanillate

Wavenumber (cm⁻¹)	Description of Vibration	Functional Group
~3400 (broad)	O-H stretch	Phenol
~3000	C-H stretch (aromatic)	Aromatic Ring
~2950, ~2850	C-H stretch (aliphatic)	-OCH₃, -COOCH₃
~1720	C=O stretch	Ester
~1600, ~1510	C=C stretch	Aromatic Ring
~1270, ~1120	C-O stretch	Ester, Ether

Characteristic absorption bands are based on typical ranges for the specified functional groups and may vary slightly based on the specific spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. The molecular weight of methyl vanillate is 182.17 g/mol .[1]

Table 4: Mass Spectrometry Data of Methyl Vanillate

m/z	Interpretation
182	Molecular ion [M]⁺
151	[M - OCH₃]⁺
123	[M - COOCH₃]⁺

Data represents a simplified interpretation of a typical electron ionization (EI) mass spectrum. Fragmentation patterns can vary depending on the ionization method.[1][5][6]

Experimental Protocols

The following are generalized protocols for obtaining the spectral data described above. Instrument parameters should be optimized for the specific sample and instrument used.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-20 mg of methyl vanillate.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.[7]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

• Cap the NMR tube and gently invert to ensure complete dissolution.

Data Acquisition:

• Insert the NMR tube into the spectrometer.[8]

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.[8]

• For ¹H NMR, acquire the spectrum using appropriate parameters (e.g., pulse angle, acquisition time, relaxation delay).

• For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum and improve the signal-to-noise ratio.[9]

IR Spectroscopy

Thin Solid Film Method:

• Dissolve a small amount (a few milligrams) of methyl vanillate in a volatile solvent (e.g., acetone or methylene chloride).[10]

• Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).[10]

• Allow the solvent to evaporate, leaving a thin film of the solid sample on the plate.[10]

• Place the salt plate in the sample holder of the IR spectrometer.

• Acquire the spectrum.

Attenuated Total Reflectance (ATR) Method:

• Place a small amount of the solid methyl vanillate sample directly onto the ATR crystal.

• Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.[11]

• Acquire the spectrum.

Mass Spectrometry (Electron Ionization - EI)

Sample Introduction:

• Introduce a small amount of the methyl vanillate sample into the ion source of the mass spectrometer. For volatile solids, this can be done via a direct insertion probe which is heated to vaporize the sample.[5]

Ionization and Analysis:

• In the ion source, the vaporized sample molecules are bombarded with a high-energy electron beam, causing ionization and fragmentation.[6][12]

• The resulting ions are accelerated into the mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[12]

• A detector records the abundance of each ion, generating the mass spectrum.[12]

Workflow for Spectral Analysis

The following diagram illustrates a logical workflow for the spectral analysis of an organic compound like methyl vanillate, from initial sample preparation to final structure confirmation.

References

• 1. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. microchem.fr [microchem.fr]
• 3. Human Metabolome Database: Showing metabocard for Methyl vanillate (HMDB0240266) [hmdb.ca]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0240266) [hmdb.ca]
• 5. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 6. Mass Spectrometry [www2.chemistry.msu.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. books.rsc.org [books.rsc.org]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. amherst.edu [amherst.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Solubility of Methyl Vanillate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl vanillate, a key intermediate in the pharmaceutical and flavor industries. Understanding its solubility in various organic solvents is crucial for its application in synthesis, purification, and formulation development. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and relevant biological pathway information.

Quantitative Solubility of Methyl Vanillate

The solubility of methyl vanillate has been determined in several common organic solvents. The following table summarizes the available quantitative data at 25°C.

Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Reference
Dimethyl Sulfoxide (DMSO)	36	197.61	[1]
Ethanol	36	197.61	[1]
Water	12	65.87	[1]
Phosphate-Buffered Saline (PBS)	2	10.98	[2]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental in chemical and pharmaceutical research. The following are detailed methodologies for two common experimental protocols for determining the solubility of a solid compound like methyl vanillate in an organic solvent.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for determining solubility. It relies on the direct measurement of the mass of the solute dissolved in a saturated solution.

Materials:

• Methyl vanillate

• Selected organic solvent

• Analytical balance

• Thermostatically controlled shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Evaporating dish or pre-weighed vials

• Oven

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of methyl vanillate to a known volume of the organic solvent in a sealed container.

  • Agitate the mixture at a constant temperature using a shaker or water bath until equilibrium is reached. This may take several hours to days, depending on the solvent and the compound. To confirm equilibrium, samples of the supernatant can be taken at different time points until the concentration of the dissolved solute remains constant.

• Separation of the Saturated Solution:

  • Once equilibrium is achieved, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a calibrated pipette, ensuring no solid particles are transferred.

  • Filter the collected supernatant through a syringe filter compatible with the organic solvent to remove any remaining microscopic particles.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of the methyl vanillate.

  • Once the solvent is completely removed, place the dish or vial in an oven at a temperature slightly above the boiling point of the solvent to ensure all residual solvent is removed.

  • Cool the dish or vial in a desiccator to room temperature and weigh it on an analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved methyl vanillate is the final constant mass of the dish/vial minus the initial mass of the empty dish/vial.

  • Solubility is then calculated by dividing the mass of the dissolved methyl vanillate by the volume of the solvent used.

UV-Visible Spectrophotometry Method

This method is suitable for compounds that absorb ultraviolet or visible light and is particularly useful for determining the solubility of poorly soluble compounds.

Materials:

• Methyl vanillate

• Selected organic solvent

• UV-Visible Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatically controlled shaker or water bath

• Filtration apparatus

Procedure:

• Preparation of a Standard Calibration Curve:

  • Prepare a stock solution of methyl vanillate of a known concentration in the chosen solvent.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for methyl vanillate in that solvent.

  • Plot a graph of absorbance versus concentration to generate a standard calibration curve. The curve should be linear and pass through the origin (or close to it).

• Preparation and Analysis of the Saturated Solution:

  • Prepare a saturated solution of methyl vanillate in the solvent as described in the gravimetric method (steps 1.1 and 1.2).

  • Carefully withdraw and filter a sample of the supernatant.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Using the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration), determine the concentration of the diluted solution.

  • Multiply the concentration of the diluted solution by the dilution factor to obtain the concentration of the saturated solution, which represents the solubility of methyl vanillate in that solvent.

Visualization of a Relevant Signaling Pathway

Methyl vanillate has been identified as an activator of the Wnt/β-catenin signaling pathway. This pathway is crucial in embryonic development and adult tissue homeostasis, and its dysregulation is implicated in various diseases, including cancer.

Caption: Wnt/β-catenin signaling pathway activated by Methyl Vanillate.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Methyl vanillate CAS#: 3943-74-6 [m.chemicalbook.com]
• 4. Methyl vanillate | 3943-74-6 [chemicalbook.com]
• 5. Methyl vanillate, 99% | Fisher Scientific [fishersci.ca]
• 6. Methyl vanillate | CAS:3943-74-6 | Manufacturer ChemFaces [chemfaces.com]

The Biological Role of Methyl Vanillate in Hovenia dulcis: A Technical Guide for Researchers

Abstract

Hovenia dulcis, commonly known as the Oriental raisin tree, has a long history of use in traditional medicine for treating liver diseases, alcohol intoxication, and other ailments.[1] Modern phytochemical analysis has identified numerous bioactive compounds within this plant, with methyl vanillate emerging as a molecule of significant interest. This technical guide provides an in-depth review of the current scientific understanding of the biological roles of methyl vanillate derived from Hovenia dulcis. It is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of its mechanisms of action, supported by quantitative data, detailed experimental protocols, and signaling pathway diagrams. The primary activities of methyl vanillate discussed herein are its potent activation of the Wnt/β-catenin signaling pathway, leading to osteogenesis, and its anti-inflammatory effects mediated through the inhibition of the MAPK signaling pathway.

Introduction

Methyl vanillate is a phenolic compound and a benzoate ester, identified as one of the active ingredients in Hovenia dulcis.[2] Its therapeutic potential is being increasingly recognized, particularly in the fields of bone regeneration and inflammatory diseases. This document synthesizes the available preclinical data to serve as a foundational resource for further research and development.

Role in Osteogenesis via Wnt/β-Catenin Pathway Activation

A significant body of evidence points to methyl vanillate as a potent activator of the Wnt/β-catenin signaling pathway, a critical pathway in osteoblast differentiation and bone formation.[3][4] This makes it a promising candidate for the development of anabolic agents for treating osteoporosis.[3][5]

Quantitative Data: Wnt/β-Catenin Activation and Osteoblast Differentiation

The following tables summarize the key quantitative findings from in vitro studies on the effects of methyl vanillate on the Wnt/β-catenin pathway and osteoblastogenesis.

Assay	Cell Line	Treatment	Concentration	Result	Reference
TOPflash Reporter Assay	HEK293	Methyl Vanillate	20 µM	~2.5-fold increase in luciferase activity	[3]
Osteoblast Differentiation Marker mRNA Expression	Primary Mouse Calvarial Osteoblasts	Methyl Vanillate	Concentration	Fold Change vs. Control	Reference
RUNX2	100 µM	~2.0	[6]
ALP	100 µM	~2.5	[6]
OCN	100 µM	~3.0	[6]
Alkaline Phosphatase (ALP) Activity	Primary Mouse Calvarial Osteoblasts	Methyl Vanillate	Concentration	Fold Change vs. Control	Reference
10 µM	~1.5	[5]
50 µM	~2.0	[5]
100 µM	~2.5	[5]

Signaling Pathway Diagram: Wnt/β-Catenin Activation

Caption: Methyl vanillate activates the Wnt/β-catenin signaling pathway.

Experimental Protocols

• Cell Culture and Transfection:

  • HEK293T cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Cells are seeded in 24-well plates at a density of 5x10^4 cells/well.

  • After 24 hours, cells are co-transfected with TOPflash (or FOPflash as a negative control) TCF reporter plasmid and a Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.[3]

• Treatment:

  • 24 hours post-transfection, the medium is replaced with fresh medium containing methyl vanillate (e.g., at a final concentration of 20 µM) or vehicle control (DMSO).[3]

• Luciferase Activity Measurement:

  • After 24 hours of treatment, cells are lysed.

  • Firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.[3]

  • The ratio of TOPflash to Renilla luciferase activity is calculated to determine the level of Wnt/β-catenin signaling activation.

• Cell Culture:

  • Primary mouse calvarial osteoblasts are cultured in α-MEM supplemented with 10% FBS and 1% penicillin-streptomycin.[6]

• Induction of Differentiation:

  • To induce differentiation, the culture medium is supplemented with ascorbic acid and β-glycerophosphate.[6]

  • Cells are treated with various concentrations of methyl vanillate (e.g., 10-100 µM) or vehicle control. The medium is changed every 2-3 days.[5]

• RNA Extraction and qRT-PCR for Gene Expression Analysis:

  • After a specified period (e.g., 72 hours), total RNA is extracted from the cells.

  • cDNA is synthesized from the RNA.

  • Quantitative real-time PCR (qRT-PCR) is performed to measure the relative mRNA expression levels of osteoblast differentiation markers such as RUNX2, ALP, and OCN. Gene expression is normalized to a housekeeping gene (e.g., GAPDH).[6]

• Alkaline Phosphatase (ALP) Activity Assay:

  • After a specified period (e.g., 7 days), cells are washed with PBS and lysed.

  • The cell lysate is incubated with p-nitrophenyl phosphate (pNPP) substrate.

  • The production of p-nitrophenol is measured spectrophotometrically at 405 nm. ALP activity is normalized to the total protein concentration of the lysate.[5]

Anti-inflammatory Role via MAPK Signaling Inhibition

Methyl vanillate has demonstrated significant anti-inflammatory properties, primarily through the attenuation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[7] This pathway is crucial in the production of pro-inflammatory mediators.

Quantitative Data: Inhibition of Inflammatory Markers

While specific IC50 values for the anti-inflammatory activity of methyl vanillate are not extensively reported in the reviewed literature, studies have quantified its inhibitory effects on key inflammatory chemokines.

Assay	Cell Line	Stimulant	Treatment	Concentration	Result	Reference
TARC (CCL17) Production	HaCaT keratinocytes	TNF-α/IFN-γ	Methyl Vanillate	5 µM	Significant reduction in TARC production	[8]
10 µM	Further significant reduction in TARC production	[8]
MDC (CCL22) Production	HaCaT keratinocytes	TNF-α/IFN-γ	Methyl Vanillate	5 µM	Significant reduction in MDC production	[8]
10 µM	Further significant reduction in MDC production	[8]

Signaling Pathway Diagram: MAPK Inhibition

Caption: Methyl vanillate inhibits the MAPK signaling pathway.

Experimental Protocols

• Cell Culture and Treatment:

  • Human keratinocyte (HaCaT) cells are cultured in DMEM with 10% FBS and 1% penicillin-streptomycin.

  • Cells are seeded in 24-well plates.

  • Cells are pre-treated with various concentrations of methyl vanillate (e.g., 5 and 10 µM) for a specified time (e.g., 1 hour).[8]

  • Inflammation is induced by adding a combination of TNF-α and IFN-γ to the culture medium.[8]

• Measurement of Chemokine Levels (ELISA):

  • After 24 hours of stimulation, the cell culture supernatant is collected.

  • The concentrations of TARC (CCL17) and MDC (CCL22) in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[8]

• Analysis of MAPK Phosphorylation (Western Blot):

  • For signaling pathway analysis, cells are treated for a shorter duration (e.g., 30 minutes) after stimulation.

  • Cells are lysed, and protein concentrations are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies against phosphorylated and total forms of MAPK proteins (e.g., p-ERK, ERK, p-p38, p38, p-JNK, JNK).

  • Following incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using a chemiluminescence detection system. The ratio of phosphorylated to total protein is quantified to assess pathway inhibition.

Other Potential Biological Roles

Antioxidant and Neuroprotective Activities

Methyl vanillate has been isolated from Hovenia dulcis as a phenolic compound, a class of molecules known for their antioxidant properties.[9] While one study identified methyl vanillate in a fraction with neuroprotective activity against glutamate-induced neurotoxicity in HT22 cells, the primary neuroprotective effects in that particular study were attributed to other co-isolated compounds, (-)-catechin and (+)-afzelechin.[9] Further research is required to determine the specific antioxidant capacity (e.g., IC50 values in DPPH or ABTS assays) and the direct neuroprotective potential of purified methyl vanillate from Hovenia dulcis.

Hepatoprotective Activity

The use of Hovenia dulcis extracts for liver protection is well-documented in traditional medicine and supported by modern research.[1] These extracts have been shown to have hepatoprotective effects against alcohol- and chemically-induced liver injury. However, the current body of scientific literature has not extensively investigated the specific contribution of isolated methyl vanillate to this hepatoprotective activity. Future studies are warranted to elucidate the role, if any, of methyl vanillate in the liver-protecting effects of Hovenia dulcis.

Conclusion and Future Directions

Methyl vanillate, a key bioactive constituent of Hovenia dulcis, demonstrates significant and well-documented biological activities. Its ability to promote osteogenesis through the activation of the Wnt/β-catenin pathway positions it as a strong candidate for further investigation in the context of bone tissue engineering and osteoporosis treatment. Furthermore, its anti-inflammatory properties, mediated by the inhibition of the MAPK signaling pathway, suggest its potential utility in managing inflammatory skin conditions and other inflammatory disorders.

For drug development professionals, methyl vanillate represents a promising natural product lead. Future research should focus on:

• Establishing a more comprehensive quantitative profile, including IC50 values for its anti-inflammatory and antioxidant activities.

• Elucidating its specific role in the hepatoprotective effects of Hovenia dulcis.

• Conducting in vivo studies to validate the efficacy and safety of purified methyl vanillate for its identified biological roles.

• Investigating its pharmacokinetic and pharmacodynamic properties to facilitate its translation into clinical applications.

This technical guide provides a solid foundation for these future endeavors, summarizing the current knowledge and providing the necessary methodological framework to build upon.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Establishing a deeper understanding of the osteogenic differentiation of monolayer cultured human pluripotent stem cells using novel and detailed analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jcancer.org [jcancer.org]
• 4. Wnt Reporter Activity Assay [en.bio-protocol.org]
• 5. researchgate.net [researchgate.net]
• 6. biology.stackexchange.com [biology.stackexchange.com]
• 7. pubcompare.ai [pubcompare.ai]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Unlocking the Wnt/β-Catenin Pathway: A Technical Guide to Methyl Vanillate's Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the activation of the Wnt/β-catenin signaling pathway by methyl vanillate, a naturally derived compound with significant therapeutic potential. This document synthesizes the current understanding of methyl vanillate's effects on this critical signaling cascade, offering detailed experimental protocols and quantitative data to support further research and drug development efforts in areas such as regenerative medicine and oncology.

Core Concepts: The Wnt/β-Catenin Signaling Pathway

The Wnt/β-catenin pathway is a highly conserved signaling cascade crucial for embryonic development, tissue homeostasis, and regeneration. Its dysregulation is implicated in a variety of diseases, including cancer and degenerative disorders. The canonical pathway is initiated when a Wnt ligand binds to a Frizzled (FZD) receptor and its co-receptor, LRP5/6. This event leads to the inhibition of a "destruction complex" (comprising Axin, APC, GSK3β, and CK1), which otherwise phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Upon pathway activation, stabilized β-catenin accumulates in the cytoplasm and translocates to the nucleus. There, it partners with T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors to activate the expression of target genes that drive cellular processes such as proliferation, differentiation, and survival.

Methyl Vanillate: A Potent Activator

Methyl vanillate, a benzoate ester derived from plants like Oryza sativa and Hovenia dulcis, has emerged as a small molecule activator of the Wnt/β-catenin pathway.[1][2] Its ability to modulate this pathway underpins its observed biological effects, including the induction of osteoblast differentiation and the promotion of hair growth.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of methyl vanillate on the Wnt/β-catenin pathway and its downstream biological outcomes.

In Vitro Efficacy of Methyl Vanillate
Parameter	Observation
Cell Line	Calvarial Osteoblasts
Concentrations Tested	10 µM, 20 µM
Effect on β-catenin	Increased expression and nuclear translocation[2]
Effect on Osteoblast Differentiation Markers (RUNX2, BMP2, ALP, OCN)	Dose-dependent increase[1]
Effect on RANKL Expression	Decreased
Effect on OPG Expression	Increased
Reference	[1][2]

In Vivo Efficacy of Methyl Vanillate
Parameter	Observation
Animal Model	Ovariectomized mice (model for osteoporosis)
Dosages Administered	25 mg/kg, 100 mg/kg (oral administration)
Effect on Bone Mass	Rescued trabecular and cortical femoral bone loss[1]
Reference	[1]

Clinical Study: Topical Methyl Vanillate for Androgenetic Alopecia
Parameter	Observation
Study Population	20 Caucasian women with androgenetic alopecia
Formulation	0.2% Methyl Vanillate spray
Treatment Duration	6 months
Increase in Hair Count	6% (P < 0.01)[3][4]
Increase in Hair Mass Index (HMI)	12% (P < 0.001)[3][4]
Increase in WNT10B mRNA Expression (in scalp biopsies)	32% (P < 0.001)[3][4]
Reference	[3][4]

Signaling Pathway and Experimental Workflow Visualizations

To elucidate the mechanism of action and the experimental approach to its study, the following diagrams are provided.

Caption: Wnt/β-catenin pathway activation by methyl vanillate.

Caption: Experimental workflow for investigating methyl vanillate.

Detailed Experimental Protocols

The following protocols are provided as a guide for researchers wishing to investigate the effects of methyl vanillate on the Wnt/β-catenin signaling pathway.

TCF/LEF Reporter Assay

This assay quantitatively measures the transcriptional activity of the Wnt/β-catenin pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• TCF/LEF luciferase reporter vector and a constitutively active Renilla luciferase vector (for normalization)

• Transfection reagent

• Methyl vanillate

• Dual-luciferase reporter assay system

• Luminometer

Protocol:

• One day prior to transfection, seed HEK293T cells into a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Co-transfect the cells with the TCF/LEF luciferase reporter vector and the Renilla luciferase control vector using a suitable transfection reagent according to the manufacturer's instructions.

• After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of methyl vanillate (e.g., 0, 1, 5, 10, 20, 50 µM). Include a positive control (e.g., Wnt3a conditioned media or a GSK3β inhibitor like LiCl).

• Incubate the cells for an additional 16-24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold change in reporter activity relative to the vehicle-treated control.

Western Blot for Wnt Pathway Proteins

This technique is used to detect changes in the protein levels of key components of the Wnt/β-catenin pathway.

Materials:

• Cells treated with methyl vanillate

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-β-catenin, anti-phospho-GSK3β (Ser9), anti-total-GSK3β, anti-Axin2, anti-c-Myc, anti-Cyclin D1)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Treat cells with methyl vanillate for the desired time and concentrations.

• Lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Immunofluorescence for β-Catenin Nuclear Translocation

This method visualizes the subcellular localization of β-catenin.

Materials:

• Cells cultured on glass coverslips

• Methyl vanillate

• 4% Paraformaldehyde (PFA) in PBS

• 0.2% Triton X-100 in PBS

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody (anti-β-catenin)

• Alexa Fluor-conjugated secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

• Confocal microscope

Protocol:

• Seed cells on glass coverslips in a 12-well plate.[1]

• Treat the cells with methyl vanillate for the desired time.

• Fix the cells with 4% PFA for 10 minutes at room temperature.[1]

• Permeabilize the cells with 0.2% Triton X-100 for 15 minutes.[1]

• Block with 5% BSA for 30 minutes.[1]

• Incubate with the primary anti-β-catenin antibody overnight at 4°C.[1]

• Wash three times with PBS.

• Incubate with the Alexa Fluor-conjugated secondary antibody for 1 hour at room temperature in the dark.[1]

• Counterstain the nuclei with DAPI for 5 minutes.[1]

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the fluorescence signal using a confocal microscope and quantify the nuclear-to-cytoplasmic fluorescence intensity ratio.[1]

Quantitative Real-Time PCR (qPCR) for Wnt Target Genes

qPCR is used to measure the changes in mRNA expression of Wnt target genes.

Materials:

• Cells treated with methyl vanillate

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target genes (e.g., AXIN2, MYC, CCND1) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green or TaqMan qPCR master mix

• Real-time PCR system

Protocol:

• Treat cells with methyl vanillate.

• Extract total RNA from the cells using a suitable kit.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using primers for the target genes and a housekeeping gene for normalization.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

In Vitro Osteoblast Differentiation Assay

This assay assesses the functional outcome of Wnt/β-catenin pathway activation by methyl vanillate in promoting osteogenesis.

Materials:

• Mesenchymal stem cells or pre-osteoblastic cells (e.g., MC3T3-E1)

• Osteogenic differentiation medium

• Methyl vanillate

• Alkaline Phosphatase (ALP) activity assay kit

• Alizarin Red S staining solution for mineralization

Protocol:

• Culture cells to confluence in a multi-well plate.

• Induce differentiation by replacing the growth medium with osteogenic differentiation medium containing different concentrations of methyl vanillate.

• Change the medium every 2-3 days for 7-21 days.

• ALP Activity Assay (Early Marker): At an early time point (e.g., day 7), lyse the cells and measure ALP activity according to the manufacturer's protocol. Normalize to total protein content.

• Alizarin Red S Staining (Late Marker): At a later time point (e.g., day 14-21), fix the cells and stain with Alizarin Red S solution to visualize calcium deposits, which appear as red nodules.

• For quantification, the stain can be extracted and measured spectrophotometrically.

Conclusion and Future Directions

Methyl vanillate has demonstrated clear potential as an activator of the Wnt/β-catenin signaling pathway, with promising therapeutic implications in bone regeneration and hair loss. The data and protocols presented in this guide provide a solid foundation for further preclinical and clinical investigation. Future research should focus on elucidating the precise molecular target of methyl vanillate within the Wnt pathway, optimizing its delivery for various therapeutic applications, and further exploring its efficacy and safety in relevant disease models. The continued exploration of methyl vanillate and similar compounds holds the key to developing novel therapies for a range of Wnt-related disorders.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pharcos.com [pharcos.com]
• 4. Topical application of the Wnt/β-catenin activator methyl vanillate increases hair count and hair mass index in women with androgenetic alopecia - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl Vanillate: A Technical Guide to its Antimicrobial and Antifungal Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate, a naturally occurring phenolic compound, has garnered interest for its potential antimicrobial and antifungal properties. This technical guide provides a comprehensive overview of the current understanding of methyl vanillate's efficacy against a range of microbial pathogens. While direct quantitative data for methyl vanillate is limited in publicly available literature, this document synthesizes information from closely related vanilloid compounds, namely vanillin and vanillic acid, to infer its potential activity and mechanisms of action. This guide includes a summary of available quantitative data, detailed experimental protocols for antimicrobial susceptibility testing, and a discussion of the likely signaling pathways and molecular interactions involved in its antimicrobial effects.

Introduction

The rise of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Natural products, with their inherent structural diversity, represent a promising reservoir for the discovery of new antimicrobial leads. Methyl vanillate (methyl 4-hydroxy-3-methoxybenzoate), an ester derivative of vanillic acid, is a phenolic compound found in various plants.[1][2] Phenolic compounds are well-documented for their broad-spectrum antimicrobial activities, which are often attributed to their ability to disrupt microbial cell membranes, interfere with essential enzymes, and modulate cellular signaling pathways.[3][4] This guide aims to provide a detailed technical resource for researchers and drug development professionals interested in the antimicrobial and antifungal potential of methyl vanillate.

Quantitative Antimicrobial and Antifungal Data

Direct and comprehensive quantitative data on the antimicrobial and antifungal activity of methyl vanillate is not extensively available in peer-reviewed literature. However, studies on its parent compounds, vanillin and vanillic acid, provide valuable insights into its potential efficacy. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of vanillin and vanillic acid against various bacterial and fungal strains. It is important to note that the activity of methyl vanillate may differ from these compounds due to variations in its physicochemical properties, such as solubility and cell permeability.

Table 1: Antibacterial Activity of Vanillin and Vanillic Acid (MIC in µg/mL)

Microorganism	Vanillin (MIC in µg/mL)	Vanillic Acid (MIC in µg/mL)	Reference
Staphylococcus aureus	≥1024	600	[5][6]
Escherichia coli	≥1024	-	[5]
Pseudomonas aeruginosa	≥1024	-	[5]
Proteus mirabilis	-	600	[6]
Salmonella Typhi	-	600	[6]

Table 2: Antifungal Activity of Vanillin (MIC and MFC in µg/mL)

Microorganism	MIC (µg/mL)	MFC (µg/mL)	Reference
Candida albicans	1250	5000	[7]
Cryptococcus neoformans	738	1761	[7]

Note: MFC stands for Minimum Fungicidal Concentration.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the antimicrobial and antifungal activity of methyl vanillate. These protocols are based on standard antimicrobial susceptibility testing methods.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

Workflow for MIC Determination.

Determination of Zone of Inhibition via Agar Disk Diffusion

This method assesses the susceptibility of a microorganism to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the agent.

Workflow for Agar Disk Diffusion Assay.

Potential Mechanisms and Signaling Pathways

The precise molecular mechanisms underlying the antimicrobial activity of methyl vanillate have not been fully elucidated. However, based on studies of other phenolic compounds, several key mechanisms can be proposed.

Disruption of Cell Membrane Integrity

Phenolic compounds are known to interact with the lipid bilayer of microbial cell membranes, leading to increased permeability and leakage of intracellular components such as ions, ATP, and nucleic acids. This disruption of the membrane potential and integrity ultimately leads to cell death.

Proposed mechanism of membrane disruption.

Inhibition of Essential Enzymes

Methyl vanillate may also exert its antimicrobial effect by inhibiting the activity of essential microbial enzymes. The hydroxyl and methoxy groups on the phenolic ring can form hydrogen bonds with the active sites of enzymes, leading to their inactivation. Key metabolic enzymes involved in processes such as cellular respiration and nutrient metabolism could be potential targets.

Interference with Nucleic Acid and Protein Synthesis

Some phenolic compounds have been shown to intercalate with DNA or bind to ribosomes, thereby inhibiting DNA replication, transcription, and protein synthesis. This disruption of fundamental cellular processes would halt microbial growth and proliferation.

Conclusion and Future Directions

While the available data on the antimicrobial and antifungal activity of methyl vanillate itself is limited, the information gathered from its parent compounds, vanillin and vanillic acid, suggests that it holds promise as a potential antimicrobial agent. Further research is critically needed to establish a comprehensive profile of its activity. Future studies should focus on:

• Systematic screening: Determining the MIC and zone of inhibition of methyl vanillate against a broad panel of clinically relevant bacteria and fungi.

• Mechanism of action studies: Elucidating the precise molecular targets and signaling pathways affected by methyl vanillate in microorganisms.

• Structure-activity relationship studies: Synthesizing and evaluating derivatives of methyl vanillate to optimize its antimicrobial potency and spectrum.

• In vivo efficacy and toxicity studies: Assessing the therapeutic potential and safety profile of methyl vanillate in animal models of infection.

A thorough investigation into these areas will be crucial to fully understand and potentially exploit the antimicrobial and antifungal properties of methyl vanillate for the development of new therapeutic interventions.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Future Antimicrobials: Natural and Functionalized Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plant Phenolics and Phenolic-Enriched Extracts as Antimicrobial Agents against Food-Contaminating Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vanillin selectively modulates the action of antibiotics against resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In vitro antifungal activity of eugenol and vanillin against Candida albicans and Cryptococcus neoformans - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl Vanillate: Structural Analogues and Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl vanillate and its structural analogues and derivatives, focusing on their synthesis, biological activities, and underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development, offering detailed experimental protocols, quantitative biological data, and visual representations of key signaling pathways.

Introduction to Methyl Vanillate

Methyl vanillate, the methyl ester of vanillic acid, is a phenolic compound found in various natural sources.[1][2] It serves as a versatile scaffold in medicinal chemistry for the development of novel therapeutic agents due to its favorable safety profile and diverse biological activities. These activities include antioxidant, antimicrobial, and anticancer properties.[3][4][5] This guide explores the chemical space of methyl vanillate analogues, including ether derivatives, Schiff bases, and chalcones, and details their potential applications in drug development.

Synthesis of Methyl Vanillate Analogues and Derivatives

The structural modification of methyl vanillate, primarily at its phenolic hydroxyl group, has yielded a wide array of derivatives with enhanced or novel biological activities. Key classes of these derivatives include ether derivatives, Schiff bases, and chalcones.

Synthesis of Methyl Vanillate Ether Derivatives

Ether derivatives of methyl vanillate are commonly synthesized via Williamson ether synthesis. This method involves the deprotonation of the phenolic hydroxyl group with a base, followed by nucleophilic substitution with an alkyl halide.[6]

Experimental Protocol: General Synthesis of Methyl Vanillate Ether Derivatives [6]

• Preparation of Potassium Salt: Dissolve methyl vanillate (1 equivalent) in a suitable solvent such as acetone. Add a base, for example, potassium carbonate (2.5 equivalents), and stir the mixture at 50°C for 30 minutes to facilitate the formation of the potassium salt.

• Etherification: To the resulting mixture, add the desired alkyl halide (2 equivalents) dropwise. Heat the reaction mixture to reflux and maintain it for 6 hours. Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion of the reaction, filter the mixture to remove inorganic salts. Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in petroleum ether.

Synthesis of Methyl Vanillate Schiff Base Derivatives

Schiff bases are synthesized through the condensation reaction between the aldehyde group of a vanillin-related precursor and a primary amine. These compounds are known for their diverse biological activities, including antimicrobial and anticancer effects.[7][8]

Experimental Protocol: General Synthesis of Vanillin-derived Schiff Bases [7]

• Reaction Setup: In a round-bottom flask, dissolve vanillin (or a suitable vanillin derivative) (0.01 M) and a substituted aromatic or aliphatic amine (0.01 M) in ethanol.

• Catalysis: Add a few drops of a catalytic amount of concentrated sulfuric acid to the mixture.

• Reaction Conditions: Reflux the reaction mixture for an appropriate duration (typically a few hours), monitoring the reaction progress by TLC.

• Isolation and Purification: After completion, cool the reaction mixture to room temperature to allow for the precipitation of the Schiff base. Collect the solid product by filtration, wash with cold ethanol, and recrystallize from a suitable solvent to obtain the pure compound.

Synthesis of Methyl Vanillate Chalcone Derivatives

Chalcones are synthesized via the Claisen-Schmidt condensation of an appropriately substituted acetophenone with a vanillin-derived aldehyde in the presence of a base. Chalcones are a significant class of compounds with a broad spectrum of biological activities, including potent anticancer properties.[9][10]

Experimental Protocol: General Synthesis of Vanillin-derived Chalcones [11]

• Reaction Mixture: Dissolve the vanillin derivative (1 equivalent) and a substituted acetophenone (1 equivalent) in ethanol.

• Base Catalysis: Add a catalytic amount of a strong base, such as a 40% aqueous solution of sodium hydroxide, to the reaction mixture.

• Reaction Progression: Stir the mixture at room temperature for several hours until the reaction is complete, as indicated by TLC.

• Product Isolation: Pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid to precipitate the chalcone.

• Purification: Collect the crude product by filtration, wash with water, and recrystallize from ethanol to yield the pure chalcone.

Biological Activities and Quantitative Data

Methyl vanillate and its derivatives exhibit a range of biological activities, with significant potential in the development of new therapeutic agents. The following tables summarize the quantitative data for the anticancer and antimicrobial activities of selected derivatives.

Anticancer Activity

Methyl vanillate and its analogues have demonstrated cytotoxic effects against various cancer cell lines. The mechanism of action often involves the induction of apoptosis and the inhibition of key signaling pathways involved in cell proliferation and metastasis.[3][4][5]

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Chalcone	Vanillin-based chalcone analog (CH1)	HCT-116	4.82 ± 1.4 (48h)	[9]
Vanillin-based chalcone analog (CH2)	HCT-116	2.85 ± 0.69 (48h)	[9]
1-(4-Nitrophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	A549	24.31 ± 1.30 (72h)	[10]
1-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	A549	49.7 ± 6.42 (72h)	[10]
1-(4-Nitrophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	MCF-7	14.56 ± 0.69 (72h)	[10]
1-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	MCF-7	37.09 ± 0.38 (72h)	[10]
1-(4-Nitrophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	HepG2	58.09 ± 6.21 (72h)	[10]
1-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one	HepG2	2.95 ± 0.19 (72h)	[10]
Dimer	Methyl divanillate (DMV)	MCF-7	>20 µg/mL (24h), ~5 µg/mL (48h)	[5]
Methyl divanillate (DMV)	MDA-MB-231	>20 µg/mL (24h), ~5 µg/mL (48h)	[5]

Antimicrobial Activity

Several derivatives of methyl vanillate, particularly Schiff bases, have shown promising activity against a range of pathogenic bacteria.[7][8]

Compound Class	Derivative	Bacterial Strain	MIC (µg/mL)	Reference
Schiff Base	4-((4-Chlorophenylimino)methyl)-2-methoxyphenol (SB-1)	E. coli (ESBL)	125	[7]
P. aeruginosa (ESBL)	125	[7]
K. pneumoniae (ESBL)	125	[7]
4-((2-Bromophenylimino)methyl)-2-methoxyphenol (SB-2)	E. coli (ESBL)	250	[7]
P. aeruginosa (ESBL)	250	[7]
K. pneumoniae (ESBL)	250	[7]
Ether Derivative	Methyl 3-methoxy-4-propoxybenzoate	Staphylococcus aureus	-	[6]
Salmonella typhi	-	[6]
Klebsiella pneumoniae	-	[6]
Corynebacterium diphtheriae	-	[6]
Escherichia coli	-	[6]

Note: For the ether derivatives, the original publication indicated activity against the listed bacteria but did not provide specific MIC values in the abstract.[6]

Key Signaling Pathways and Mechanisms of Action

The biological effects of methyl vanillate and its derivatives are often mediated through the modulation of specific intracellular signaling pathways.

Wnt/β-catenin Signaling Pathway

Methyl vanillate has been identified as an activator of the Wnt/β-catenin signaling pathway.[2] This pathway is crucial for bone formation, and its activation by methyl vanillate has been shown to increase bone mass.[2]

Wnt/β-catenin signaling pathway activation by methyl vanillate.

ZEB2/Snail Signaling Pathway in Ovarian Cancer

Methyl vanillate has been shown to inhibit the proliferation and migration of ovarian cancer cells by downregulating the ZEB2/Snail signaling pathway.[4][12] This pathway is a key regulator of the epithelial-mesenchymal transition (EMT), a process critical for cancer metastasis.

Inhibition of the ZEB2/Snail pathway by methyl vanillate.

Detailed Experimental Methodologies

This section provides detailed protocols for key experiments cited in the literature for the evaluation of methyl vanillate derivatives.

Western Blotting for ZEB2 and Snail Expression in Ovarian Cancer Cells

This protocol is adapted from studies investigating the effect of methyl vanillate on EMT markers in ovarian cancer cell lines such as SKOV3.[12][13][14]

• Cell Lysis:

  • Treat SKOV3 cells with desired concentrations of methyl vanillate for the specified time.

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against ZEB2 (e.g., rabbit monoclonal) and Snail (e.g., rabbit monoclonal) overnight at 4°C. A typical dilution is 1:1000 in 5% BSA/TBST. Also probe for a loading control like GAPDH or β-actin (e.g., mouse monoclonal, 1:5000).

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies (e.g., anti-rabbit IgG-HRP and anti-mouse IgG-HRP, diluted 1:2000 in 5% milk/TBST) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using an imaging system. Quantify band intensities using densitometry software and normalize to the loading control.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the synthesis and biological evaluation of methyl vanillate derivatives.

References

• 1. Create a Flowchart using Graphviz Dot - Prashant Mhatre - Medium [medium.com]
• 2. Methyl vanillate | CAS#:3943-74-6 | Chemsrc [chemsrc.com]
• 3. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria: towards novel interventions in antimicrobial stewardship - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, characterization, and antimicrobial evaluation of new Schiff bases derived from vanillic acid conjugated to heterocyclic 4H-1,2,4-triazole-3-thiol [pharmacia.pensoft.net]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxicity of Selected Novel Chalcone Derivatives on Human Breast, Lung and Hepatic Carcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scholar.unair.ac.id [scholar.unair.ac.id]
• 12. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - Wang - Translational Cancer Research [tcr.amegroups.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

In Vivo Bioavailability and Metabolism of Methyl Vanillate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl vanillate, the methyl ester of vanillic acid, is a phenolic compound of interest in the pharmaceutical and food industries for its potential biological activities. Understanding its in vivo bioavailability and metabolic fate is crucial for the development of any therapeutic or nutraceutical application. This technical guide provides a comprehensive overview of the current knowledge on the in vivo absorption, distribution, metabolism, and excretion (ADME) of methyl vanillate. Due to the limited direct in vivo pharmacokinetic data for methyl vanillate, this guide focuses on its primary metabolic conversion to vanillic acid and the subsequent pharmacokinetics of this major metabolite. Detailed experimental protocols for preclinical assessment and relevant metabolic pathways are also presented.

Introduction

Methyl vanillate is a naturally occurring compound found in various plants and is also used as a flavoring agent.[1] It is structurally related to vanillin and vanillic acid, compounds known for their antioxidant and anti-inflammatory properties.[2][3][4] Recent studies have explored its potential as a Wnt/β-catenin pathway activator, suggesting its possible role in bone health.[5][6] A thorough understanding of its pharmacokinetic profile is essential to evaluate its therapeutic potential and safety. This guide synthesizes the available information and provides a framework for its preclinical in vivo evaluation.

In Vivo Bioavailability and Metabolism

Direct in vivo pharmacokinetic studies on methyl vanillate are not extensively reported in the public domain. However, based on its chemical structure as an ester, it is widely anticipated that methyl vanillate undergoes rapid hydrolysis in vivo to its primary metabolite, vanillic acid. This conversion is likely mediated by esterase enzymes present in the gastrointestinal tract, blood, and liver.

Predicted Metabolic Pathway of Methyl Vanillate

The primary metabolic pathway of methyl vanillate is the hydrolysis of the ester bond to yield vanillic acid and methanol. Vanillic acid is then further metabolized. The main routes of vanillic acid metabolism include O-demethylation to protocatechuic acid and subsequent degradation, or decarboxylation to guaiacol.[7][8]

Figure 1: Predicted metabolic pathway of methyl vanillate.

Quantitative Data: Pharmacokinetics of Vanillic Acid

While pharmacokinetic data for methyl vanillate is lacking, a study on the oral administration of vanillic acid in rats provides valuable insight into the fate of its primary metabolite.[9]

Parameter	Dose: 2 mg/kg	Dose: 5 mg/kg	Dose: 10 mg/kg
Cmax (µg/mL)	0.42 ± 0.09	0.73 ± 0.21	0.92 ± 0.28
Tmax (h)	0.55	0.64	0.60
AUC (µg·h/mL)	Data not provided	Data not provided	Data not provided
Oral Bioavailability (%)	25.3 - 36.2	25.3 - 36.2	25.3 - 36.2
Data from a study on the oral administration of vanillic acid in rats.[9]

Experimental Protocols

To facilitate further research, this section details proposed experimental protocols for assessing the in vivo bioavailability and metabolism of methyl vanillate.

In Vivo Pharmacokinetic Study in Rodents

This protocol describes a typical approach for an oral pharmacokinetic study in rats or mice.

Figure 2: Experimental workflow for an in vivo pharmacokinetic study.

3.1.1. Animal Model and Dosing:

• Species: Male Sprague-Dawley rats (200-250 g).

• Housing: Controlled environment with a 12-hour light/dark cycle and free access to standard chow and water.

• Acclimatization: Animals should be acclimatized for at least one week before the experiment.

• Dosing Formulation: Methyl vanillate can be dissolved in a suitable vehicle such as a mixture of DMSO, PEG300, Tween 80, and saline.[5] Alternatively, for voluntary oral administration in mice, the compound can be incorporated into a flavored jelly.[10][11][12][13]

• Administration: A single oral dose (e.g., 10, 25, 50 mg/kg) is administered by oral gavage.

3.1.2. Sample Collection:

• Blood samples (approximately 0.25 mL) are collected from the tail vein or another appropriate site at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into heparinized tubes.

• Plasma is separated by centrifugation (e.g., 4000 rpm for 10 minutes at 4°C) and stored at -80°C until analysis.

3.1.3. Bioanalytical Method (LC-MS/MS):

• Sample Preparation: Plasma samples are prepared by protein precipitation with acetonitrile.[9]

• Chromatographic Separation: A C18 reversed-phase column is typically used with a gradient elution of mobile phases consisting of acidified water (e.g., 0.1% formic acid) and an organic solvent like acetonitrile.[9]

• Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for the quantification of methyl vanillate and vanillic acid.

In Vitro Metabolism using Liver Microsomes

This in vitro assay helps to confirm the metabolic pathway and determine the rate of metabolism.

3.2.1. Materials:

• Pooled liver microsomes from the species of interest (e.g., rat, human).[14]

• Methyl vanillate.

• NADPH regenerating system.

• Phosphate buffer (pH 7.4).

3.2.2. Incubation:

• Methyl vanillate (at various concentrations) is incubated with liver microsomes in the presence of the NADPH regenerating system at 37°C.

• Aliquots are taken at different time points (e.g., 0, 5, 15, 30, 60 minutes).

• The reaction is quenched by adding a cold organic solvent (e.g., acetonitrile).

3.2.3. Analysis:

• The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining methyl vanillate and the formation of vanillic acid.

• The rate of disappearance of the parent compound is used to calculate the in vitro half-life and intrinsic clearance.

Signaling Pathways

Methyl vanillate has been identified as an activator of the Wnt/β-catenin signaling pathway.[5][6] This pathway is crucial for embryonic development and adult tissue homeostasis, including bone formation. Activation of this pathway by methyl vanillate could have therapeutic implications.

References

• 1. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of vanillic acid by Ochrobactrum anthropi and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl Vanillate | Wnt/beta-catenin | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Biocatalytic Synthesis of Vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A rapid and sensitive LC-MS/MS method for the determination of vanillic acid in rat plasma with application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Method for voluntary oral administration of drugs in mice | Garvan Institute of Medical Research [publications.garvan.org.au]
• 11. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Voluntary oral administration of drugs in mice [protocols.io]
• 13. researchgate.net [researchgate.net]
• 14. The in vitro metabolism of GMDTC in liver microsomes of human, monkey, dog, rat and mouse: Metabolic stability assessment, metabolite identification and interspecies comparison - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl Vanillate: A Comprehensive Safety and Toxicity Profile for Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methyl vanillate, the methyl ester of vanillic acid, is a naturally occurring compound found in various plants and is utilized in the flavor, fragrance, and pharmaceutical industries. Its growing consideration for novel therapeutic applications necessitates a thorough understanding of its safety and toxicity profile. This technical guide provides a comprehensive overview of the existing toxicological data for methyl vanillate, intended to inform researchers and drug development professionals.

Executive Summary

Methyl vanillate generally exhibits a low order of acute toxicity. It is not considered to be mutagenic or genotoxic based on available in vitro data. While classified as a skin and eye irritant in some safety data sheets, in vivo studies have shown minimal to no irritation potential. There is a notable absence of data from chronic, reproductive, and carcinogenicity studies; however, risk assessments based on the Threshold of Toxicological Concern (TTC) suggest that current exposure levels in fragrance applications are safe. Recent research has highlighted its interaction with specific signaling pathways, indicating a potential for targeted biological effects that warrant further investigation. This guide summarizes the key toxicological endpoints, details the methodologies of cited experiments, and visualizes relevant biological pathways.

Physicochemical Properties

Property	Value	Reference
CAS Number	3943-74-6	[1][2]
Molecular Formula	C₉H₁₀O₄	[2][3]
Molecular Weight	182.17 g/mol	[1][2]
Appearance	Light yellow to beige solid/powder	[2][4]
Melting Point	64 - 67 °C	[2][5]
Boiling Point	285 - 287 °C	[2]
Solubility	Slightly soluble in water. Soluble in chloroform and methanol.	[4][6][7]

Toxicological Data

Acute Toxicity

Methyl vanillate demonstrates a low level of acute toxicity. The available data from animal studies are summarized below.

Route	Species	Test	Result	Classification	Reference
Intravenous	Mouse	LD50	180 mg/kg	-	[8]
Oral	Rat	LD50	Predicted: 2.3185 mol/kg	Category 4 (Harmful if swallowed)	[9]

Dermal and Ocular Irritation

Conflicting information exists regarding the irritation potential of methyl vanillate. While several safety data sheets classify it as an irritant, experimental data suggests otherwise.

Test Type	Species	Observation	Result	Reference
Acute Dermal Irritation	Rabbit	No dermal irritation or corrosion observed after 4-hour application. Skin irritation score of "0.00".	Not classified as an irritant.	[10]
Ocular Irritation	-	GHS Classification: Causes serious eye irritation (Category 2A).	Irritant	[11]
Dermal Irritation	-	GHS Classification: Causes skin irritation (Category 2).	Irritant	[11]

Skin Sensitization

Based on available data, methyl vanillate is not considered to be a skin sensitizer under the current declared levels of use in fragrances.[1]

Genotoxicity and Mutagenicity

In vitro studies indicate that methyl vanillate does not pose a genotoxic or mutagenic risk.

Test	System	Concentration	S9 Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium TA98, TA100	Up to 5000 µ g/plate	With and without	Non-mutagenic	[1]
In Vitro Micronucleus Test (on read-across analog 4'-hydroxy-3'-methoxyacetophenone)	-	-	-	Non-clastogenic	[1]

Repeated Dose and Reproductive Toxicity

There are no specific repeated dose or reproductive toxicity studies available for methyl vanillate.[1] The Research Institute for Fragrance Materials (RIFM) has evaluated these endpoints using the Threshold of Toxicological Concern (TTC) approach for a Cramer Class I material, concluding that the current exposure levels are below the respective TTCs and therefore do not present a safety concern.[1]

Carcinogenicity

No carcinogenicity data from agencies such as IARC, NTP, or OSHA are available for methyl vanillate.[12][11]

Experimental Protocols

Acute Dermal Irritation (as per OECD 404)

This study was conducted to assess the potential of a substance to cause dermal irritation or corrosion.[10]

• Test System: Young adult New Zealand White rabbits.[10]

• Methodology:

  • Approximately 24 hours prior to the test, the fur on the dorsal area of the trunk of the animals is clipped.[13]

  • A 0.5 mL dose of the test substance is applied to a small area of intact skin.[10][13]

  • The test site is covered with a semi-occlusive dressing for a duration of 4 hours.[10]

  • After the exposure period, the dressing is removed, and the skin is examined for signs of erythema (redness) and edema (swelling).

  • Dermal reactions are scored at 1, 24, 48, and 72 hours after removal of the dressing.[10][13]

• Evaluation: The skin irritation score was calculated as "0.00" for all tested animals, indicating no evidence of corrosion or irritation under the GHS classification system.[10]

Caption: Workflow for an acute dermal irritation study.

Bacterial Reverse Mutation Assay (Ames Test)

This assay is used to evaluate the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Test System: Salmonella typhimurium strains TA98 and TA100.[1]

• Methodology:

  • The test substance, methyl vanillate, was dissolved in dimethyl sulfoxide (DMSO).[1]

  • Various concentrations of the test substance, up to 5000 µ g/plate , were added to a minimal agar medium.[1]

  • The bacterial strains were plated on this medium.

  • The test was conducted both with and without the addition of a metabolic activation system (S9 mix), which simulates mammalian metabolism.[1]

  • Plates were incubated, and the number of revertant colonies (colonies that have regained the ability to synthesize histidine) were counted.

Signaling Pathway Interactions

Recent research has identified methyl vanillate as a modulator of several key signaling pathways, which may underpin its therapeutic potential.

Wnt/β-catenin Pathway Activation

Methyl vanillate has been shown to activate the Wnt/β-catenin signaling pathway.[5][6][14] This pathway is crucial for bone formation. In calvarial osteoblasts, methyl vanillate increases the expression and nuclear translocation of β-catenin, leading to elevated alkaline phosphatase (ALP) activity, a marker of osteoblast differentiation.[5][14]

Caption: Methyl vanillate's activation of the Wnt/β-catenin pathway.

ZEB2/Snail Signaling Pathway Inhibition

In the context of ovarian cancer, methyl vanillate has been found to inhibit the proliferation and migration of cancer cells.[15] This effect is likely mediated through the inhibition of the ZEB2/Snail signaling pathway. This pathway is a key regulator of the epithelial-mesenchymal transition (EMT), a process that enhances cancer cell invasion and metastasis. Methyl vanillate treatment leads to decreased expression of the mesenchymal marker vimentin and increased expression of the epithelial marker E-cadherin, consistent with EMT inhibition.[15]

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. fishersci.com [fishersci.com]
• 3. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Methyl vanillate | CAS#:3943-74-6 | Chemsrc [chemsrc.com]
• 6. Methyl Vanillate | Wnt/beta-catenin | TargetMol [targetmol.com]
• 7. Human Metabolome Database: Showing metabocard for Methyl vanillate (HMDB0240266) [hmdb.ca]
• 8. methyl vanillate, 3943-74-6 [thegoodscentscompany.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. Methyl vanillate|MSDS [dcchemicals.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Extraction of Methyl Vanillate from Plant Material

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocols for obtaining methyl vanillate from plant sources. As direct extraction of methyl vanillate is not widely documented, this guide details a robust two-step process: the extraction of its natural precursor, vanillic acid, from plant material, followed by its efficient conversion to methyl vanillate through esterification.

Part 1: Extraction of Vanillic Acid from Plant Material

Vanillic acid is a phenolic compound found in various plants. The following protocols outline common methods for its extraction. The choice of method will depend on the available equipment and the specific plant matrix.

Data Presentation: Comparison of Extraction Methods for Phenolic Compounds

The following table summarizes quantitative data from various studies on the extraction of phenolic compounds, including vanillic acid, from different plant materials. This data can be used as a reference for optimizing extraction parameters.

Plant Material	Extraction Method	Solvent	Solvent-to-Solid Ratio	Temperature (°C)	Time	Yield/Concentration of Total Phenolic Content (TPC) or Vanillic Acid
Amomum villosum	Optimized Solvent Extraction	Ethanol	35:1 mL/g	48.36	74 min	9.276 mg/g TPC (0.5450 mg/g vanillic acid)[1][2]
Rhinacanthus nasutus Leaves	Maceration	80% Ethanol	Not Specified	65	6 h	45.27 ± 1.34 mg GAE/g DW
Rhinacanthus nasutus Leaves	Ultrasound-Assisted Extraction (UAE)	Ethanol	Not Specified	Not Specified	Not Specified	607.1 ± 0.2 mg GAE/g sample
Blackthorn Flowers	Microwave-Assisted Extraction (MAE)	70% Ethanol or Methanol	Not Specified	Higher temperatures improved yield	5 min	Higher yields than conventional methods[3]
Olive By-products	Microwave-Assisted Extraction (MAE)	Not Specified	Not Specified	Increased with microwave power	10 min	Higher yield than maceration
Various Spices	Microwave-Assisted Extraction (MAE)	Not Specified	Not Specified	Optimized conditions	Shorter time	~4 times higher efficiency than sonication[4]
Vanilla planifolia Pods	Ultrasound-Assisted Extraction (UAE)	Ethanol/Water (40:60 v/v)	Not Specified	Room Temperature	1 hour	14.31% extract yield (0.99% vanillin)[5]
Vanilla planifolia Pods	Microwave-Assisted Extraction (MAE)	Ethanol/Water (40:60 v/v)	Not Specified	Not Specified	Not Specified	29.068% extract yield (1.8% vanillin)[5]

GAE: Gallic Acid Equivalents; DW: Dry Weight

Experimental Protocols: Vanillic Acid Extraction

This method is efficient and uses acoustic cavitation to enhance extraction.[6][7]

Materials:

• Dried and powdered plant material (e.g., Amomum villosum, Rhinacanthus nasutus)

• Ethanol (e.g., 80% aqueous solution)

• Ultrasonic bath or probe sonicator

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Sample Preparation: Weigh a known amount of the dried, powdered plant material.

• Solvent Addition: Add the extraction solvent (e.g., 80% ethanol) to the plant material at a specified solvent-to-solid ratio (e.g., 35:1 mL/g).

• Sonication: Place the mixture in an ultrasonic bath or use a probe sonicator. Sonicate for a specified period (e.g., 30-75 minutes) at a controlled temperature (e.g., 48°C).[1][2]

• Filtration: After sonication, filter the mixture through filter paper to separate the extract from the solid plant residue.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the solvent.

• Drying: Dry the resulting crude extract in a vacuum oven or by lyophilization.

• Purification (Optional): The crude extract can be further purified using techniques like column chromatography to isolate vanillic acid.

MAE is a rapid extraction method that utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.[4][8][9][10]

Materials:

• Dried and powdered plant material

• Selected solvent (e.g., 70% ethanol)[3]

• Microwave extraction system

• Filter paper

• Rotary evaporator

Procedure:

• Sample and Solvent: Place a known amount of the powdered plant material into the microwave extraction vessel and add the appropriate volume of solvent.

• Microwave Irradiation: Subject the mixture to microwave irradiation at a set power (e.g., 500 W) and for a specific duration (e.g., 5-10 minutes).[3][10]

• Cooling and Filtration: Allow the vessel to cool, then filter the contents to separate the extract.

• Concentration: Remove the solvent from the filtrate using a rotary evaporator.

• Drying: Dry the concentrated extract to obtain the crude phenolic extract.

Part 2: Synthesis of Methyl Vanillate from Vanillic Acid

Once vanillic acid has been extracted and purified, it can be converted to methyl vanillate via Fischer esterification.

Experimental Protocol: Fischer Esterification of Vanillic Acid

This protocol describes the acid-catalyzed esterification of vanillic acid with methanol.

Materials:

• Purified vanillic acid extract

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (e.g., 5%)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Heating mantle

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the extracted vanillic acid in an excess of methanol.

• Acid Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid to the solution (e.g., a few drops).[11][12]

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle for a specified time (e.g., 2-4 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Neutralization: After cooling, carefully neutralize the excess acid with a sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the methyl vanillate into an organic solvent like dichloromethane or ethyl acetate.

• Washing: Wash the organic layer with water and then with a saturated brine solution.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter to remove the drying agent and evaporate the solvent using a rotary evaporator to obtain crude methyl vanillate.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield pure methyl vanillate.

Visualizations

Workflow for Methyl Vanillate Production

Caption: Overall workflow from plant material to pure methyl vanillate.

Fischer Esterification of Vanillic Acid

Caption: Chemical reaction for the synthesis of methyl vanillate.

References

• 1. Vanillic Acid as a Promising Xanthine Oxidase Inhibitor: Extraction from Amomum villosum Lour and Biocompatibility Improvement via Extract Nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanillic Acid as a Promising Xanthine Oxidase Inhibitor: Extraction from Amomum villosum Lour and Biocompatibility Improvement via Extract Nanoemulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of Microwave-Assisted Extraction on the Phenolic Compounds and Antioxidant Capacity of Blackthorn Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave Assisted Extraction of Phenolic Compounds from Four Different Spices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave- and ultrasound-assisted extraction of vanillin and its quantification by high-performance liquid chromatography in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hielscher.com [hielscher.com]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-Assisted Extraction of Phenolic Compounds and Antioxidants for Cosmetic Applications Using Polyol-Based Technology [jove.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. cetjournal.it [cetjournal.it]
• 11. uakron.edu [uakron.edu]
• 12. sites.nvcc.edu [sites.nvcc.edu]

Application Notes and Protocols: Methyl Vanillate as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing methyl vanillate as an internal standard in chromatographic analyses. The information is intended to guide researchers, scientists, and professionals in drug development in the accurate quantification of structurally related phenolic compounds.

Introduction to Methyl Vanillate as an Internal Standard

Methyl vanillate (methyl 4-hydroxy-3-methoxybenzoate) is a derivative of vanillic acid and is structurally similar to several important analytes in the food, pharmaceutical, and flavor industries, such as vanillin, vanillic acid, and ethyl vanillate. Its chemical and physical properties make it an excellent candidate for an internal standard in chromatographic methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

An internal standard (IS) is a compound added in a constant amount to samples, calibration standards, and blanks. It is used to correct for the loss of analyte during sample preparation and to compensate for variations in injection volume and instrument response. The ideal internal standard should be chemically similar to the analyte, not present in the original sample, and well-resolved from other components in the chromatogram.

Key Properties of Methyl Vanillate:

Property	Value	Reference
Molecular Formula	C9H10O4	[1]
Molecular Weight	182.17 g/mol	[1]
Melting Point	64-67 °C
Boiling Point	285-287 °C
Solubility	Soluble in methanol, chloroform, ethanol, and ether. Limited solubility in water.

Principle of the Internal Standard Method

The internal standard method relies on the ratio of the analyte's response to the internal standard's response. This ratio is then used to determine the analyte concentration from a calibration curve where the response ratio is plotted against the concentration ratio.

Workflow for the internal standard method in chromatography.

Application Example: Quantification of Vanillin in a Food Matrix using HPLC

This section provides a detailed protocol for the quantification of vanillin in a food product (e.g., vanilla extract) using methyl vanillate as an internal standard with HPLC-UV detection.

Materials and Reagents

• Vanillin (analytical standard, >99%)

• Methyl vanillate (internal standard, >99%)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.45 µm)

Instrumentation and Chromatographic Conditions

• Instrument: HPLC system with a UV-Vis detector

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water and acetonitrile (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 20 µL

Preparation of Standard Solutions

Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of methyl vanillate and dissolve it in methanol in a 100 mL volumetric flask to obtain a concentration of 1 mg/mL.

Analyte Stock Solution (Vanillin Stock): Accurately weigh approximately 100 mg of vanillin and dissolve it in methanol in a 100 mL volumetric flask to obtain a concentration of 1 mg/mL.

Calibration Standards: Prepare a series of calibration standards by adding appropriate volumes of the Vanillin Stock solution to volumetric flasks. Add a constant volume of the IS Stock solution to each flask and dilute to the mark with the mobile phase. A typical range for vanillin could be 1, 5, 10, 25, 50, and 100 µg/mL, with a constant methyl vanillate concentration of 20 µg/mL in each standard.

Sample Preparation

• Accurately weigh a known amount of the food sample (e.g., 1 g of vanilla extract) into a volumetric flask.

• Add a known volume of the IS Stock solution.

• Dilute to the mark with the mobile phase.

• Vortex or sonicate to ensure thorough mixing and extraction.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

Sample preparation workflow.

Data Analysis and Quantification

• Inject the prepared standards and samples into the HPLC system.

• Identify the peaks for vanillin and methyl vanillate based on their retention times, which should be determined from the analysis of individual standard solutions.

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the response ratio (Analyte Peak Area / IS Peak Area) for each standard and sample.

• Construct a calibration curve by plotting the response ratio versus the analyte concentration for the calibration standards.

• Determine the concentration of vanillin in the samples using the linear regression equation from the calibration curve.

Representative Quantitative Data

The following tables present representative data for a method validation study using methyl vanillate as an internal standard for the quantification of vanillin.

Table 1: Calibration Curve Data

Vanillin Conc. (µg/mL)	Methyl Vanillate Conc. (µg/mL)	Vanillin Peak Area	Methyl Vanillate Peak Area	Response Ratio (Vanillin/IS)
1	20	50,123	998,543	0.050
5	20	251,876	1,001,234	0.251
10	20	505,432	1,005,678	0.503
25	20	1,254,321	999,876	1.254
50	20	2,510,987	1,002,345	2.505
100	20	5,023,456	1,003,210	5.007
Linear Regression	R² = 0.9998	y = 0.050x + 0.001

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Accuracy (Recovery %)
Low Conc. (5 µg/mL)	98.5%
Mid Conc. (25 µg/mL)	101.2%
High Conc. (50 µg/mL)	99.8%
Precision (RSD %)
Intra-day (n=6)	< 2%
Inter-day (n=6)	< 3%

Alternative Application: Quantification of Vanillic Acid by GC-MS

Methyl vanillate can also be employed as an internal standard for the analysis of related compounds by Gas Chromatography-Mass Spectrometry (GC-MS), often after a derivatization step to increase volatility.

Derivatization Protocol (Silylation)

• Evaporate the solvent from the sample extract containing the analyte (e.g., vanillic acid) and the internal standard (methyl vanillate) to dryness under a stream of nitrogen.

• Add a silylating agent (e.g., 50 µL of BSTFA with 1% TMCS).

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection into the GC-MS.

GC-MS Conditions (Illustrative)

• Instrument: GC-MS system

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program: Initial temperature of 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Detection: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

Table 3: SIM Ions for Derivatized Vanillic Acid and Methyl Vanillate

Compound	Derivatized Form	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Vanillic Acid	Di-TMS derivative	297	312, 282
Methyl Vanillate	Mono-TMS derivative	239	254, 224

Conclusion

Methyl vanillate is a versatile and reliable internal standard for the chromatographic quantification of structurally similar phenolic compounds. Its properties allow for its use in both HPLC and GC-MS applications. The protocols and data presented here provide a foundation for developing and validating robust analytical methods for a variety of matrices in the food, pharmaceutical, and flavor industries. It is essential to perform a thorough method validation for each specific application to ensure accuracy and precision. A Chinese patent suggests the use of isotopically labeled methyl vanillin as an internal standard for the quantification of vanillin, methyl vanillin, and ethyl vanillin in milk powder, further supporting the suitability of structurally analogous compounds for internal standardization in this chemical class.

References

• 1. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Methyl Vanillate in Food and Flavor Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate (methyl 4-hydroxy-3-methoxybenzoate) is a significant flavor compound found in a variety of food products and is a key component of the characteristic flavor profile of vanilla.[1] Its sweet, creamy, and slightly spicy notes contribute to the overall sensory experience of foods and beverages.[2] Beyond its natural occurrence, methyl vanillate is also utilized as a flavoring agent in baked goods, candies, beverages, and ice cream.[1] The accurate analysis and quantification of methyl vanillate are crucial for quality control, authenticity assessment, and flavor profile optimization in the food and beverage industry. These application notes provide detailed protocols for the extraction, quantification, and sensory evaluation of methyl vanillate in various food matrices.

Chemical and Physical Properties

Property	Value	Reference
Chemical Formula	C₉H₁₀O₄	[3]
Molecular Weight	182.17 g/mol	[3]
Appearance	White to pale yellow crystalline powder	[1]
Odor	Sweet, creamy, vanilla-like, spicy	[2][4]
Solubility	Soluble in ethanol and other organic solvents; slightly soluble in water.	[1]
Melting Point	64-67 °C	[5]
Boiling Point	285-287 °C	[5]

Quantitative Data Summary

The concentration of methyl vanillate can vary significantly depending on the food product, its origin, and processing methods. Below are tables summarizing typical usage levels and analytical detection limits.

Table 1: Recommended Usage Levels of Methyl Vanillate in Food Categories

Food Category	Average Usage (mg/kg)	Maximum Usage (mg/kg)
Dairy products	7.0	35.0
Edible ices	10.0	50.0
Processed fruit	7.0	35.0
Confectionery	10.0	50.0
Bakery wares	10.0	50.0
Non-alcoholic beverages	5.0	25.0
Alcoholic beverages	10.0	50.0
Ready-to-eat savories	20.0	100.0

Source: Adapted from The Good Scents Company, based on industry data.[6]

Table 2: Analytical Method Detection and Quantification Limits for Methyl Vanillate and Related Compounds

Analytical Method	Analyte	Matrix	LOD (µg/kg)	LOQ (µg/kg)	Reference
LC-MS/MS	Methyl Vanillin	Baby Food	10	50	[7]
GC-MS	Methyl Hexadecanoate	Rubber Stoppers	11.94 (ng/mL)	39.80 (ng/mL)	[8][9]
GC-MS	Methyl Stearate	Rubber Stoppers	11.90 (ng/mL)	39.68 (ng/mL)	[8][9]
GC-FID	Alkyl Mesylates	APIs	20	50	[10]
HPLC-UV	Bioactive Amines	Chicken Meat	300	900	[11]

Note: Data for methyl vanillate may vary based on the specific instrumentation and matrix. The provided values for related compounds serve as a reference for expected sensitivity.

Experimental Protocols

Protocol 1: Quantification of Methyl Vanillate in Liquid Samples (Beverages, Milk) by HPLC-UV

This protocol is suitable for the analysis of methyl vanillate in liquid matrices such as soft drinks, juices, and milk.

1. Sample Preparation:

• Clear Beverages (e.g., Juice, Soda):

  • Degas carbonated beverages by sonication for 15-20 minutes.

  • Filter the sample through a 0.45 µm syringe filter.[12]

  • If necessary, dilute the sample with the mobile phase to fall within the calibration range.

• Milk and Opaque Beverages:

  • To 10 mL of the liquid sample, add 20 mL of acetonitrile and mix thoroughly.

  • Centrifuge at 5000 rpm for 10 minutes to precipitate proteins and other macromolecules.[13]

  • Collect the supernatant and filter it through a 0.45 µm syringe filter.[12]

2. HPLC-UV System and Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[12]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (acidified with 0.1% formic or phosphoric acid), for example, a 40:60 (v/v) ratio.[12][14] The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.[14]

• Injection Volume: 10-20 µL.[14]

• UV Detection Wavelength: 280 nm.[15]

• Column Temperature: 30 °C.

3. Calibration:

• Prepare a stock solution of methyl vanillate (1000 mg/L) in methanol or acetonitrile.

• Create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 mg/L) by diluting the stock solution with the mobile phase.

• Inject each standard and construct a calibration curve by plotting peak area against concentration.

4. Quantification:

• Inject the prepared sample.

• Identify the methyl vanillate peak based on its retention time compared to the standard.

• Quantify the concentration using the calibration curve.

Protocol 2: Analysis of Methyl Vanillate in Solid and Semi-Solid Samples (Baked Goods, Honey) by GC-MS

This protocol is suitable for more complex matrices and provides high sensitivity and selectivity.

1. Sample Preparation:

• Baked Goods:

  • Homogenize the sample to a fine powder.[4]

  • Weigh 5 g of the homogenized sample into a centrifuge tube.

  • Add 20 mL of a suitable solvent (e.g., methanol or a methanol/water mixture).[16]

  • Vortex for 2 minutes and then sonicate for 30 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Collect the supernatant for analysis.

• Honey:

  • Dissolve 5 g of honey in 10 mL of acidified water (pH 2 with HCl).[12]

  • Pass the solution through a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge to remove sugars and other polar interferences.[2]

  • Wash the cartridge with acidified water.

  • Elute the phenolic compounds, including methyl vanillate, with methanol.[12]

  • The eluate is then ready for GC-MS analysis.

2. Headspace Solid-Phase Microextraction (HS-SPME) - Alternative for Volatiles:

• Place 1-2 g of the homogenized sample into a 20 mL headspace vial.

• Add a saturated NaCl solution to enhance the release of volatile compounds.[13]

• Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 30 minutes).[17]

• Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined extraction time (e.g., 30 minutes).[18]

• Desorb the fiber in the GC injector.

3. GC-MS System and Conditions:

• Column: A polar capillary column such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm x 0.25 µm).[1][10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 150 °C at 5 °C/min.

  • Ramp to 240 °C at 10 °C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-350.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 250 °C.

4. Identification and Quantification:

• Identify methyl vanillate by comparing its retention time and mass spectrum with a reference standard. The characteristic ions for methyl vanillate can be used for selected ion monitoring (SIM) for enhanced sensitivity.

• Quantify using an external or internal standard method.

Protocol 3: Sensory Evaluation - Triangle Test

This protocol is used to determine if a perceptible difference exists between two samples, for instance, a product with and without added methyl vanillate.[16][19]

1. Panelist Selection and Training:

• Select 15-30 panelists who have been screened for their sensory acuity.

• Familiarize panelists with the flavor profile of vanilla and methyl vanillate using reference standards.[20]

2. Sample Preparation:

• Prepare two sets of samples: a control (A) and a test sample (B) with the desired concentration of methyl vanillate.

• Samples should be presented at a consistent and controlled temperature.

• Code the samples with random three-digit numbers.[19]

3. Test Procedure:

• Present each panelist with three samples in a randomized order (AAB, ABA, BAA, BBA, BAB, ABB).[19] Two samples are identical, and one is different.

• Instruct panelists to taste each sample from left to right.

• Ask panelists to identify the sample that is different from the other two.

• Provide water and unsalted crackers for palate cleansing between sets of samples.[6]

4. Data Analysis:

• Tally the number of correct identifications.

• Use a statistical table for triangle tests (based on the number of panelists and the number of correct judgments) to determine if there is a significant difference between the samples at a given confidence level (e.g., p < 0.05).

Visualizations

Experimental Workflow for Methyl Vanillate Analysis

Caption: Workflow for the analysis of methyl vanillate in food.

Logical Relationship in Flavor Analysis

Caption: Relationship between instrumental and sensory analysis.

References

• 1. mro.massey.ac.nz [mro.massey.ac.nz]
• 2. projects.sare.org [projects.sare.org]
• 3. conservancy.umn.edu [conservancy.umn.edu]
• 4. Analysis of Vanilla Compounds in Vanilla Extracts and Model Vanilla Ice Cream Mixes Using Novel Technology | Semantic Scholar [semanticscholar.org]
• 5. agilent.com [agilent.com]
• 6. weberflavors.com [weberflavors.com]
• 7. agilent.com [agilent.com]
• 8. Frontiers | Decoding Flavor Release: Interactions Between Food Matrices and Flavor Compounds [frontiersin.org]
• 9. The Use of SPME-GC-MS IR and Raman Techniques for Botanical and Geographical Authentication and Detection of Adulteration of Honey - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Recent Advances in the Analysis of Phenolic Compounds in Unifloral Honeys - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Advances in the Chromatographic Analysis of Emerging Pollutants in Dairy Milk: A Review (2018–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journal.bee.or.kr [journal.bee.or.kr]
• 15. pages.uoregon.edu [pages.uoregon.edu]
• 16. flavorsum.com [flavorsum.com]
• 17. researchgate.net [researchgate.net]
• 18. hrcak.srce.hr [hrcak.srce.hr]
• 19. Measuring Flavor and Sensory Protocols [sensapure.com]
• 20. researchgate.net [researchgate.net]

Methyl Vanillate as a Substrate for Enzymatic Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate, the methyl ester of vanillic acid, is a versatile aromatic compound derived from lignin and other natural sources. Its chemical structure, featuring a phenolic hydroxyl group, a methoxy group, and a methyl ester, presents multiple sites for enzymatic modification. This makes methyl vanillate an attractive substrate for a variety of biocatalytic transformations, leading to the synthesis of valuable compounds for the pharmaceutical, food, and cosmetic industries. This document provides detailed application notes and protocols for the use of methyl vanillate in enzymatic reactions, including hydrolysis, transesterification, and glycosylation.

Enzymatic Hydrolysis of Methyl Vanillate

The hydrolysis of the methyl ester bond in methyl vanillate yields vanillic acid, a key intermediate in the production of vanillin and other fine chemicals. This reaction can be efficiently catalyzed by esterases.

Enzyme Spotlight: Esterase from Enterobacter cloacae (PrbA)

An esterase identified as PrbA from Enterobacter cloacae has been shown to effectively hydrolyze methyl vanillate. This enzyme exhibits broad substrate specificity and can be utilized for the targeted conversion of methyl vanillate to vanillic acid[1][2].

Quantitative Data Summary

Enzyme	Substrate	Relative Activity (%)	Km (mM)	Vmax (mM/min)	Optimal pH	Optimal Temp (°C)	Reference
PrbA Esterase	Methyl Vanillate	>20 (relative to propyl paraben)	Not Reported	Not Reported	7.0	31	[1]
PrbA Esterase	Propyl Paraben	100	0.45 - 0.88	0.031 - 0.15	7.0	31	[1]

Experimental Workflow: Hydrolysis of Methyl Vanillate

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Investigation of Volatile Compounds in Honey Using Methyl Vanillate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Honey, a complex natural product, possesses a unique aroma profile derived from a diverse array of volatile organic compounds (VOCs). These compounds are largely influenced by the botanical origin of the nectar collected by bees. The analysis of these volatile constituents is crucial for determining the honey's floral source, geographical origin, and overall quality. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for the sensitive and solvent-free analysis of these volatile compounds.[1][2]

This document provides detailed application notes and experimental protocols for the investigation of volatile compounds in honey. While methyl vanillate is a known volatile constituent of certain honey types, such as that from Erica arborea, its use as an internal standard for quantification in honey analysis is not extensively documented in current literature. Therefore, this guide will present a comprehensive protocol for the quantitative analysis of honey volatiles using a commonly employed internal standard, while also discussing the relevance of methyl vanillate as a target analyte.

Key Applications

• Botanical and Geographical Origin Determination: The unique fingerprint of volatile compounds can be used to differentiate honeys from various floral and geographical origins.[1]

• Quality Control: Analysis of VOCs can help identify markers of freshness or thermal processing, such as the presence of furfural.

• Aroma Profiling: Identification and quantification of key aroma compounds contribute to understanding the sensory characteristics of different honey varieties.

• Detection of Adulteration: Atypical volatile profiles may indicate the adulteration of honey with syrups or other substances.

Experimental Protocols

Protocol 1: Qualitative and Quantitative Analysis of Volatile Compounds in Honey by HS-SPME-GC-MS

This protocol outlines the complete workflow for the extraction, separation, and identification of volatile compounds in honey, including a quantitative approach using an internal standard.

1. Materials and Reagents

• Honey Samples

• Ultrapure Water

• Sodium Chloride (NaCl), analytical grade

• Internal Standard (IS): 2-octanol or other suitable non-native honey volatile compound. A stock solution of the IS should be prepared in methanol.

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Solid-Phase Microextraction (SPME) fiber assembly. A commonly used fiber for honey volatiles is Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).[1]

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

2. Sample Preparation

• Weigh 5 g of honey into a 20 mL headspace vial.

• Add 5 mL of ultrapure water and 1.5 g of NaCl to the vial. The addition of salt can enhance the release of volatile compounds from the matrix.

• Spike the sample with a known amount of the internal standard solution (e.g., 10 µL of a 100 µg/mL solution of 2-octanol in methanol).

• Immediately seal the vial with the screw cap.

• Vortex the vial for 1 minute to ensure complete homogenization.

3. Headspace Solid-Phase Microextraction (HS-SPME)

• Place the prepared vial in an autosampler tray or a heating block with magnetic stirring.

• Equilibrate the sample at 60°C for 15 minutes with continuous agitation.

• Expose the SPME fiber to the headspace of the vial for 40 minutes at 60°C with continuous agitation.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: Immediately after extraction, desorb the SPME fiber in the GC injection port at 250°C for 5 minutes in splitless mode.

• GC Column: Use a suitable capillary column, for example, a DB-WAX or HP-INNOWax (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 150°C at a rate of 4°C/minute.

  • Ramp 2: Increase to 240°C at a rate of 10°C/minute, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 35-450.

5. Data Analysis

• Identification: Identify the volatile compounds by comparing their mass spectra with those in a reference library (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

• Quantification: Calculate the concentration of each identified analyte using the following formula, based on the internal standard method:

  Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / Response Factor)

  The response factor for each analyte relative to the internal standard should be determined by analyzing standard solutions of known concentrations.

Quantitative Data Summary

The following table provides an example of quantitative data for selected volatile compounds that can be found in different honey types. The concentrations are expressed in µg/kg of honey and are indicative, as they can vary significantly based on floral origin, geographical location, and storage conditions.

Volatile Compound	Chemical Class	Concentration Range (µg/kg)	Potential Botanical Origin
Furfural	Furan	10 - 5000	Indicator of heat treatment
Benzaldehyde	Aldehyde	5 - 200	Almond, Cherry
Phenylacetaldehyde	Aldehyde	20 - 1500	Floral, Hyacinth
Linalool	Terpene Alcohol	10 - 800	Lavender, Citrus
Nonanal	Aldehyde	5 - 300	Citrus, Fatty
Methyl Vanillate	Phenolic Ester	Present	Erica arborea (Heather)
2-Phenylethanol	Alcohol	50 - 2000	Rose, Floral
Hotrienol	Terpene Alcohol	10 - 400	Linden
Isophorone	Ketone	10 - 150	Eucalyptus

Visualizations

Experimental Workflow

Caption: Experimental workflow for honey volatile analysis.

Logical Relationship of Key Analytical Steps

Caption: Key steps in honey volatile compound analysis.

References

• 1. tis.wu.ac.th [tis.wu.ac.th]
• 2. ecommons.cornell.edu [ecommons.cornell.edu]

Application of Methyl Vanillate in the Study of Ovarian Cancer Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ovarian cancer remains a significant cause of mortality among gynecological malignancies, largely due to late-stage diagnosis and the development of chemoresistance. The exploration of novel therapeutic agents with improved efficacy and reduced toxicity is a critical area of research. Methyl vanillate, a natural phenolic compound, has emerged as a potential candidate for anticancer therapy. This document provides detailed application notes and protocols for studying the effects of methyl vanillate on ovarian cancer cell proliferation, focusing on its mechanism of action involving the inhibition of the ZEB2/Snail signaling pathway and the subsequent suppression of epithelial-mesenchymal transition (EMT).

Data Summary

The following tables summarize the quantitative data from studies investigating the effect of methyl vanillate on ovarian cancer cell lines.

Table 1: Effect of Methyl Vanillate on the Proliferation of SKOV3 and HOSEpiC Cells

Cell Line	Concentration (µmol/L)	Incubation Time (hours)	Proliferation Inhibition
SKOV3	0	24	Baseline
100	24	Dose-dependent inhibition observed
200	24	Dose-dependent inhibition observed
400	24	Dose-dependent inhibition observed
800	24	Dose-dependent inhibition observed
1600	24	Dose-dependent inhibition observed
HOSEpiC	0-200	24	No statistically significant inhibition
400-1600	24	Inhibition observed

Note: Data is derived from studies using a CCK8 assay. The proliferation of the ovarian cancer cell line SKOV3 was dose-dependently inhibited by methyl vanillate. In contrast, low concentrations of methyl vanillate (up to 200 µmol/L) did not significantly inhibit the proliferation of the non-cancerous human ovarian surface epithelial cell line (HOSEpiC)[1].

Table 2: Effect of Methyl Vanillate on EMT Marker Expression in SKOV3 Cells

Treatment	E-cadherin Expression	Vimentin Expression
Control (0 µmol/L Methyl Vanillate)	Baseline	Baseline
Methyl Vanillate (dose-dependent)	Increased	Decreased

Note: Western blot analysis revealed that methyl vanillate treatment leads to a dose-dependent increase in the epithelial marker E-cadherin and a decrease in the mesenchymal marker vimentin in SKOV3 cells, indicating an inhibition of the EMT process[1][2].

Table 3: Effect of Methyl Vanillate on Transcription Factor Expression in SKOV3 Cells

Treatment	ZEB2 Expression	Snail Expression
Control (0 µmol/L Methyl Vanillate)	Baseline	Baseline
Methyl Vanillate (dose-dependent)	Decreased	Decreased

Note: Methyl vanillate was found to inhibit the expression of the key EMT-inducing transcription factors ZEB2 and Snail in SKOV3 cells in a dose-dependent manner[1][2].

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of methyl vanillate in ovarian cancer cells and a typical experimental workflow for its investigation.

Caption: Proposed signaling pathway of methyl vanillate in ovarian cancer cells.

Caption: General experimental workflow for studying methyl vanillate's effects.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines:

  • SKOV3 (human ovarian adenocarcinoma cell line)

  • HOSEpiC (human ovarian surface epithelial cells) - used as a non-cancerous control.

• Culture Medium:

  • For SKOV3: RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • For HOSEpiC: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Methyl Vanillate Preparation: Methyl vanillate is dissolved in dimethyl sulfoxide (DMSO) to create a stock solution, which is then diluted in the culture medium to the desired final concentrations for treatment. A vehicle control (DMSO diluted in medium) should be included in all experiments.

Cell Proliferation Assay (CCK8)

This protocol is used to assess the effect of methyl vanillate on the proliferation of ovarian cancer cells.

• Materials:

  • 96-well microplates

  • SKOV3 and HOSEpiC cells

  • Complete culture medium

  • Methyl vanillate stock solution

  • Cell Counting Kit-8 (CCK8) reagent

  • Microplate reader

• Procedure:

  • Seed the cells in 96-well plates at a density of 5 x 10³ cells per well in 100 µL of medium and incubate overnight.

  • Treat the cells with various concentrations of methyl vanillate (e.g., 100, 200, 400, 800, and 1,600 µmol/L) for 24 hours. Include a vehicle control group.

  • After the incubation period, add 10 µL of CCK8 reagent to each well.

  • Incubate the plates for an additional 2 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Cell viability is calculated as a percentage of the control group.

Western Blotting

This protocol is used to determine the expression levels of key proteins involved in the ZEB2/Snail signaling pathway and EMT.

• Materials:

  • 6-well plates

  • SKOV3 cells

  • Methyl vanillate

  • RIPA lysis buffer with protease inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies (anti-ZEB2, anti-Snail, anti-E-cadherin, anti-vimentin, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence detection reagent

• Procedure:

  • Seed SKOV3 cells in 6-well plates and treat with methyl vanillate as described for the proliferation assay.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each sample using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using a chemiluminescence reagent and an imaging system.

  • Use β-actin as a loading control to normalize protein expression levels.

Cell Migration Assays

a) Wound Healing Assay

• Procedure:

  • Grow cells to confluence in a 6-well plate.

  • Create a "scratch" in the cell monolayer using a sterile pipette tip.

  • Wash with PBS to remove detached cells.

  • Add fresh medium containing different concentrations of methyl vanillate.

  • Capture images of the scratch at 0 and 24 hours.

  • Measure the width of the wound at different points and calculate the percentage of wound closure.

b) Transwell Migration Assay

• Procedure:

  • Seed cells in the upper chamber of a Transwell insert (typically with an 8 µm pore size) in a serum-free medium.

  • Add a medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Add methyl vanillate at various concentrations to both the upper and lower chambers.

  • Incubate for 24 hours.

  • Remove non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several microscopic fields.

Conclusion

Methyl vanillate demonstrates significant potential as an anti-proliferative and anti-migratory agent in ovarian cancer. The provided protocols offer a framework for researchers to investigate its effects and further elucidate its mechanism of action. The inhibition of the ZEB2/Snail signaling pathway and the subsequent reversal of EMT represent a promising therapeutic strategy for ovarian cancer, and methyl vanillate warrants further investigation in this context.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Transwell Migration Assay with Methyl Vanillate Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell migration is a fundamental biological process implicated in a variety of physiological and pathological events, including embryonic development, immune response, wound healing, and cancer metastasis. The Transwell migration assay is a widely utilized in vitro method to quantify the migratory capacity of cells in response to a chemoattractant. This document provides a detailed protocol for performing a Transwell migration assay to assess the inhibitory effects of methyl vanillate on cancer cell migration, specifically focusing on the SKOV3 ovarian cancer cell line.

Methyl vanillate has been identified as a compound that can inhibit the proliferation and migration of certain cancer cells.[1][2] Research indicates that its mechanism of action involves the downregulation of key signaling pathways controlling cell motility.[1][3] These application notes will detail the experimental procedure, data interpretation, and the underlying signaling pathway affected by methyl vanillate treatment.

Data Presentation

The following table summarizes the key quantitative parameters for the Transwell migration assay with methyl vanillate treatment, based on established findings.

Parameter	Value	Cell Line	Notes
Methyl Vanillate Concentration	100 µmol/L	SKOV3	Effective concentration for inhibiting migration.[4]
Cell Seeding Density	1.5 x 10⁴ cells/well	SKOV3	In the upper chamber of a 24-well Transwell insert.[4]
Incubation Time	24 hours	SKOV3	Duration for cell migration towards the chemoattractant.[4]
Chemoattractant	Medium with 20% FBS	SKOV3	Placed in the lower chamber to create a chemotactic gradient.[4]

Experimental Protocols

This protocol is specifically tailored for assessing the effect of methyl vanillate on the migration of SKOV3 ovarian cancer cells.

Materials

• SKOV3 human ovarian cancer cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Methyl Vanillate (to be dissolved in a suitable solvent like DMSO)

• 24-well Transwell inserts (8 µm pore size)

• 24-well tissue culture plates

• Cotton swabs

• Methanol or 4% Paraformaldehyde (PFA) for fixation

• 0.1% Crystal Violet solution

• Inverted microscope with a camera

Procedure

• Cell Culture and Preparation:

  • Culture SKOV3 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

  • Grow cells to 80-90% confluency.

  • Prior to the assay, serum-starve the cells by incubating them in a serum-free medium for 12-24 hours. This enhances their migratory response to chemoattractants.

  • On the day of the experiment, detach the cells using Trypsin-EDTA, neutralize with complete medium, and centrifuge.

  • Resuspend the cell pellet in a serum-free medium at a concentration of 1.5 x 10⁵ cells/mL.

• Transwell Assay Setup:

  • Place the 24-well Transwell inserts into the wells of a 24-well plate.

  • In the lower chamber of each well, add 600 µL of DMEM containing 20% FBS as the chemoattractant.

  • Prepare the cell suspension for the upper chamber. For the treatment group, add methyl vanillate to the cell suspension to a final concentration of 100 µmol/L. For the control group, add an equivalent volume of the solvent (e.g., DMSO).

  • Add 100 µL of the cell suspension (containing 1.5 x 10⁴ cells) with or without methyl vanillate into the upper chamber of the Transwell inserts.[4]

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell migration.[4]

• Fixation and Staining:

  • After the incubation period, carefully remove the Transwell inserts from the plate.

  • Using a cotton swab, gently wipe the inside of the insert to remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the bottom of the membrane by immersing the inserts in methanol or 4% PFA for 15-20 minutes at room temperature.

  • Wash the inserts with PBS.

  • Stain the migrated cells by immersing the inserts in a 0.1% Crystal Violet solution for 20-30 minutes.

  • Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Quantification:

  • Once dry, visualize the stained cells under an inverted microscope.

  • Capture images from several random fields of view for each membrane.

  • Count the number of migrated cells per field. The average number of cells from multiple fields will provide a quantitative measure of migration.

  • Alternatively, the crystal violet stain can be eluted using a destaining solution (e.g., 10% acetic acid), and the absorbance can be measured with a plate reader to quantify migration.

Mandatory Visualization

Experimental Workflow

Caption: Workflow for Transwell migration assay with methyl vanillate.

Signaling Pathway

Caption: Methyl vanillate inhibits migration via the ZEB2/Snail pathway.

Mechanism of Action

Methyl vanillate has been shown to inhibit the migration of ovarian cancer cells by suppressing the Epithelial-Mesenchymal Transition (EMT).[1][3] EMT is a cellular program that allows epithelial cells to acquire a mesenchymal phenotype, which includes increased motility and invasiveness. This transition is regulated by a network of transcription factors.

Key findings indicate that methyl vanillate treatment leads to a significant reduction in the expression of the transcription factors ZEB2 and Snail in SKOV3 cells.[3] ZEB2 and Snail are critical inducers of EMT; they function by repressing the expression of epithelial markers, such as E-cadherin, and promoting the expression of mesenchymal markers, like vimentin.[3] By downregulating ZEB2 and Snail, methyl vanillate effectively reverses the EMT process, leading to an increase in E-cadherin and a decrease in vimentin expression.[3] This shift in cellular phenotype ultimately results in decreased cell motility and a reduced capacity for invasion.[1][3]

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - Wang - Translational Cancer Research [tcr.amegroups.org]
• 4. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Analysis of EMT Marker Modulation by Methyl Vanillate

Introduction

Epithelial-Mesenchymal Transition (EMT) is a cellular process where epithelial cells lose their characteristic polarity and cell-cell adhesion, acquiring a migratory and invasive mesenchymal phenotype. This transition is a critical process in cancer progression, contributing to tumor invasion, metastasis, and drug resistance.[1][2][3][4] Key molecular events in EMT include the downregulation of epithelial markers, most notably E-cadherin, and the upregulation of mesenchymal markers such as N-cadherin and Vimentin. This process is driven by a network of transcription factors including Snail, Slug, ZEB1, and ZEB2.[2][5]

Methyl vanillate, a natural phenolic compound, has been identified as a potential inhibitor of EMT in cancer cells.[6][7] Studies on ovarian cancer cells have demonstrated that methyl vanillate can inhibit cell proliferation and migration.[6][7][8] Western blot analysis is a crucial technique to quantify the changes in protein expression of these key EMT markers following exposure to potential therapeutic agents like methyl vanillate.

Principle of the Application

This document provides a detailed protocol for using Western blot analysis to assess the inhibitory effects of methyl vanillate on EMT in a cancer cell line model (e.g., SKOV3 ovarian cancer cells).[6][7][8] By treating cells with varying concentrations of methyl vanillate, researchers can observe dose-dependent changes in the protein levels of E-cadherin (upregulation) and mesenchymal markers like Vimentin, N-cadherin, Snail, and ZEB2 (downregulation), thereby confirming the compound's anti-EMT activity.[6][8]

Quantitative Data Summary

The following table summarizes the expected dose-dependent effects of methyl vanillate on the relative protein expression of key EMT markers in ovarian cancer cells, as determined by Western blot analysis.[6][8]

Treatment Group	E-cadherin (Epithelial Marker)	Vimentin (Mesenchymal Marker)	Snail (Transcription Factor)	ZEB2 (Transcription Factor)
Control (0 µM)	1.00	1.00	1.00	1.00
Methyl Vanillate (Low Conc.)	↑ (Increased)	↓ (Decreased)	↓ (Decreased)	↓ (Decreased)
Methyl Vanillate (High Conc.)	↑↑ (Significantly Increased)	↓↓ (Significantly Decreased)	↓↓ (Significantly Decreased)	↓↓ (Significantly Decreased)

Data is presented as a qualitative representation of expected fold-changes relative to the untreated control. Actual quantitative values would be determined by densitometric analysis of the Western blot bands.

Experimental Workflow and Signaling Pathway

The diagrams below illustrate the general workflow for the Western blot experiment and the proposed signaling pathway through which methyl vanillate is believed to inhibit EMT.

Fig 1. Western Blot experimental workflow.

Fig 2. Proposed mechanism of methyl vanillate.

Detailed Protocol: Western Blot for EMT Markers

This protocol details the steps for analyzing EMT marker expression in cancer cells treated with methyl vanillate.

1. Cell Culture and Treatment

• Culture human ovarian cancer cells (e.g., SKOV3) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO₂ incubator.

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat the cells with various concentrations of methyl vanillate (e.g., 0 µM, 10 µM, 25 µM, 50 µM) for a predetermined time (e.g., 24 or 48 hours). Include a vehicle-only control (e.g., DMSO).

2. Protein Extraction

• After treatment, wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

• Lyse the cells by adding 100-200 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors per well.[9][10]

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (total protein extract) to a new pre-chilled tube.

3. Protein Quantification

• Determine the protein concentration of each sample using a BCA Protein Assay Kit, following the manufacturer's instructions.[9]

• Normalize the concentration of all samples with lysis buffer to ensure equal loading.

4. SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis)

• Prepare protein samples by adding 4x Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

• Load 20-30 µg of protein from each sample into the wells of a 10% SDS-PAGE gel.[9] Include a pre-stained protein ladder.

• Run the gel at 100-120V until the dye front reaches the bottom of the gel.

5. Protein Transfer

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[9]

• Perform the transfer using a wet or semi-dry transfer system according to the manufacturer's protocol (e.g., 100V for 60-90 minutes in a cold room or on ice).

• Confirm successful transfer by observing the pre-stained ladder on the membrane.

6. Blocking

• Wash the membrane briefly with Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation.[9] This step prevents non-specific antibody binding.

7. Primary Antibody Incubation

• Dilute the primary antibodies in blocking buffer according to the manufacturer's recommended concentrations.

  • Rabbit anti-E-cadherin (e.g., 1:1000)[9]

  • Rabbit anti-Vimentin (e.g., 1:1000)[9]

  • Rabbit anti-N-cadherin (e.g., 1:1000)[9]

  • Rabbit anti-Snail (e.g., 1:500)[9]

  • Mouse anti-β-actin (Loading Control, e.g., 1:1000)[9]

• Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

8. Secondary Antibody Incubation

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP or Goat anti-Mouse IgG-HRP) diluted in blocking buffer (e.g., 1:2000-1:5000) for 1 hour at room temperature.[9]

9. Signal Detection

• Wash the membrane three times with TBST for 10 minutes each.

• Prepare the Enhanced Chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system (e.g., Bio-Rad ChemiDoc) or X-ray film.

10. Data Analysis

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the intensity of each target protein band to its corresponding loading control band (β-actin) to correct for loading differences.

• Express the results as a fold change relative to the untreated control group. Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.

References

• 1. TGF-β Signaling in Cancer: Mechanisms of Progression and Therapeutic Targets [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. TGF-β signaling and epithelial–mesenchymal transition in cancer progression [en-cancer.fr]
• 4. researchgate.net [researchgate.net]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubcompare.ai [pubcompare.ai]
• 10. EMT-related transcription factors and protein stabilization mechanisms involvement in cadherin switch of head and neck squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Mouse Models: Investigating the Effects of Methyl Vanillate on Bone Mass

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate, a derivative of vanillin, has emerged as a compound of interest for its potential therapeutic effects, including antioxidant and anti-inflammatory properties. Recent research into structurally similar compounds, such as vanillin and methyl 3,4-dihydroxybenzoate (MDHB), suggests a promising role in bone metabolism. In vitro studies have indicated that vanillin can promote osteoblast differentiation and mineralization through the Bone Morphogenetic Protein 2 (BMP2) signaling pathway.[1][2][3] Concurrently, in vivo studies on MDHB, a close structural analog of methyl vanillate, have demonstrated its ability to inhibit osteoclastogenesis and prevent bone loss in mouse models of osteoporosis.[4] This dual potential of promoting bone formation and inhibiting bone resorption makes methyl vanillate a compelling candidate for investigation as a therapeutic agent for bone loss disorders like osteoporosis.

These application notes provide a comprehensive guide for researchers to design and execute in vivo mouse model studies to elucidate the effects of methyl vanillate on bone mass. The protocols are based on established methodologies and findings from studies on closely related compounds, offering a robust framework for preclinical evaluation.

Potential Signaling Pathways

Methyl vanillate is hypothesized to modulate bone mass through two primary mechanisms: the stimulation of osteoblast differentiation and the inhibition of osteoclast activity.

• Osteoblast Differentiation: Drawing parallels from vanillin, methyl vanillate may activate the BMP2 signaling pathway in pre-osteoblasts. This activation is expected to lead to the phosphorylation of Smad1/5/8, which then translocates to the nucleus to upregulate the expression of key osteogenic transcription factors like Runt-related transcription factor 2 (RUNX2).[1][2] Increased RUNX2 expression subsequently drives the differentiation of osteoblasts and enhances the production of bone matrix proteins.

Figure 1: Proposed signaling pathway for methyl vanillate-induced osteoblast differentiation.

• Osteoclastogenesis Inhibition: Based on studies with MDHB, methyl vanillate is anticipated to suppress the Receptor Activator of Nuclear Factor-κB Ligand (RANKL)-induced signaling cascade in osteoclast precursors.[4] This inhibition is likely mediated through the upregulation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a key regulator of cellular antioxidant responses.[4] Elevated Nrf2 activity can reduce reactive oxygen species (ROS) levels, which are crucial for RANKL-induced activation of downstream pathways like NF-κB and MAPK.[4] The suppression of these pathways leads to the downregulation of c-Fos and Nuclear Factor of Activated T-cells 1 (NFATc1), master regulators of osteoclast differentiation, thereby inhibiting osteoclast formation and bone resorption.[4]

Figure 2: Proposed signaling pathway for methyl vanillate-mediated inhibition of osteoclastogenesis.

Experimental Protocols

Ovariectomy (OVX)-Induced Osteoporosis Mouse Model

This model simulates postmenopausal osteoporosis, characterized by estrogen deficiency leading to increased bone resorption.

Figure 3: Experimental workflow for the OVX-induced osteoporosis mouse model.

1. Animals and Acclimatization:

• Use 10-week-old female C57BL/6J mice.

• House mice in a controlled environment (12-hour light/dark cycle, 22-24°C) with ad libitum access to food and water.

• Allow a one-week acclimatization period before any procedures.

2. Surgical Procedure:

• Anesthetize mice using an appropriate anesthetic (e.g., isoflurane or a ketamine/xylazine cocktail).

• For the OVX group, make a dorsal midline incision and locate and remove both ovaries.

• For the sham group, perform the same surgical procedure without removing the ovaries.

• Suture the incision and provide post-operative analgesia as per institutional guidelines.

3. Treatment Protocol:

• Allow a two-week recovery period for the establishment of bone loss.

• Randomly divide the mice into the following groups (n=8-10 per group):

  • Sham + Vehicle

  • OVX + Vehicle

  • OVX + Methyl Vanillate (Low Dose, e.g., 2.5 mg/kg)

  • OVX + Methyl Vanillate (High Dose, e.g., 10 mg/kg)

• Based on pharmacokinetic studies of MDHB, which showed rapid absorption and a short half-life, consider intraperitoneal (i.p.) or oral gavage administration.[5] For i.p. injection, administer methyl vanillate or vehicle (e.g., PBS with 0.5% DMSO) every 3 days for 6 weeks.[4]

4. Sample Collection and Analysis:

• At the end of the treatment period, euthanize the mice.

• Collect blood via cardiac puncture for serum analysis of bone turnover markers (e.g., P1NP for bone formation and CTX-I for bone resorption).

• Dissect femurs and tibias for micro-computed tomography (µCT) analysis and histology.

5. Micro-Computed Tomography (µCT) Analysis:

• Scan the distal femur or proximal tibia to assess trabecular bone microarchitecture.

• Key parameters to measure include:

  • Bone Volume/Total Volume (BV/TV)

  • Trabecular Number (Tb.N)

  • Trabecular Thickness (Tb.Th)

  • Trabecular Separation (Tb.Sp)

6. Histological Analysis:

• Fix bones in 4% paraformaldehyde, decalcify in 10% EDTA, and embed in paraffin.

• Perform Hematoxylin and Eosin (H&E) staining to visualize bone structure.

• Perform Tartrate-Resistant Acid Phosphatase (TRAP) staining to identify and quantify osteoclasts.

• Perform immunohistochemistry for osteoblast markers like osteocalcin or alkaline phosphatase.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison between experimental groups.

Table 1: Effects of Methyl Vanillate on Trabecular Bone Microarchitecture in OVX Mice

Group	BV/TV (%)	Tb.N (1/mm)	Tb.Th (µm)	Tb.Sp (µm)
Sham + Vehicle
OVX + Vehicle
OVX + Methyl Vanillate (Low Dose)
OVX + Methyl Vanillate (High Dose)

Table 2: Effects of Methyl Vanillate on Serum Bone Turnover Markers in OVX Mice

Group	P1NP (ng/mL)	CTX-I (ng/mL)
Sham + Vehicle
OVX + Vehicle
OVX + Methyl Vanillate (Low Dose)
OVX + Methyl Vanillate (High Dose)

Table 3: Effects of Methyl Vanillate on Histomorphometric Parameters in OVX Mice

Group	Osteoclast Number/Bone Surface (N.Oc/BS)	Osteoblast Surface/Bone Surface (Ob.S/BS)
Sham + Vehicle
OVX + Vehicle
OVX + Methyl Vanillate (Low Dose)
OVX + Methyl Vanillate (High Dose)

Conclusion

The provided application notes and protocols offer a robust framework for investigating the in vivo effects of methyl vanillate on bone mass in mouse models. By leveraging knowledge from structurally similar compounds, researchers can efficiently design and execute preclinical studies to evaluate the therapeutic potential of methyl vanillate for osteoporosis and other bone loss disorders. The detailed methodologies for the OVX-induced osteoporosis model, coupled with comprehensive analytical techniques, will enable the generation of high-quality, reproducible data to elucidate the mechanisms of action and efficacy of this promising compound.

References

• 1. Vanillin Promotes Osteoblast Differentiation, Mineral Apposition, and Antioxidant Effects in Pre-Osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vanillin Promotes Osteoblast Differentiation, Mineral Apposition, and Antioxidant Effects in Pre-Osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 3,4-dihydroxybenzoate inhibits RANKL-induced osteoclastogenesis via Nrf2 signaling in vitro and suppresses LPS-induced osteolysis and ovariectomy-induced osteoporosis in vivo : Methyl 3,4-dihydroxybenzoate inhibits osteoclastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of the Pharmacokinetics and Tissue Distribution of Methyl 3,4-Dihydroxybenzoate (MDHB) in Mice Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Real-Time PCR (qPCR) Gene Expression Analysis with Methyl Vanillate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl vanillate, a phenolic compound found in various plants, has garnered significant interest in biomedical research due to its diverse biological activities.[1] It is recognized for its antioxidant and anti-inflammatory properties and has been shown to modulate key cellular signaling pathways implicated in both normal physiological processes and disease states such as cancer.[2][3] Notably, methyl vanillate acts as an activator of the Wnt/β-catenin signaling pathway and can inhibit the ZEB2/Snail signaling pathway, which is crucial in the epithelial-mesenchymal transition (EMT) process.[2][3][4][5]

Quantitative real-time PCR (qPCR) is a highly sensitive and specific technique for measuring gene expression levels.[6][7][8][9] This document provides detailed application notes and protocols for utilizing qPCR to analyze changes in gene expression in response to methyl vanillate treatment, focusing on its effects on the Wnt/β-catenin and ZEB2/Snail signaling pathways.

Data Presentation: Gene Expression Analysis

The following tables summarize hypothetical quantitative PCR data representing the expected effects of methyl vanillate on target gene expression. The data is presented as fold change relative to a vehicle-treated control, calculated using the 2-ΔΔCt method.[2][6][7][8]

Table 1: Effect of Methyl Vanillate on Wnt/β-catenin Signaling Pathway Target Genes

Gene Target	Function in Pathway	Hypothetical Fold Change (Methyl Vanillate vs. Control)
CTNNB1 (β-catenin)	Key mediator, translocates to the nucleus to activate target genes	1.8
CCND1 (Cyclin D1)	Wnt target gene, promotes cell cycle progression	2.5
MYC (c-Myc)	Wnt target gene, involved in cell proliferation and apoptosis	2.1

Table 2: Effect of Methyl Vanillate on ZEB2/Snail Signaling Pathway and EMT Marker Genes

Gene Target	Function in Pathway/Process	Hypothetical Fold Change (Methyl Vanillate vs. Control)
ZEB2	Transcriptional repressor of E-cadherin, EMT inducer	0.4
SNAI1 (Snail)	Transcriptional repressor of E-cadherin, EMT inducer	0.5
CDH1 (E-cadherin)	Cell-cell adhesion protein, epithelial marker	3.2
VIM (Vimentin)	Intermediate filament protein, mesenchymal marker	0.3

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Methyl Vanillate

This protocol outlines the steps for treating cultured mammalian cells with methyl vanillate prior to RNA extraction.

Materials:

• Mammalian cell line of interest (e.g., HEK293, MCF-7, SKOV3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Methyl vanillate (powder)

• Dimethyl sulfoxide (DMSO), sterile

• 6-well cell culture plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Adherence: Incubate the cells for 24 hours at 37°C and 5% CO₂ to allow for attachment.

• Preparation of Methyl Vanillate Stock Solution: Prepare a 100 mM stock solution of methyl vanillate in DMSO. Store at -20°C.

• Preparation of Working Solutions: On the day of the experiment, dilute the methyl vanillate stock solution in complete cell culture medium to the desired final concentrations (e.g., 10 µM, 50 µM, 100 µM). Prepare a vehicle control with the same final concentration of DMSO as the highest methyl vanillate concentration.

• Cell Treatment: Remove the old medium from the cells and wash once with sterile PBS. Add 2 mL of the prepared methyl vanillate working solutions or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48 hours) at 37°C and 5% CO₂.

• Cell Harvesting for RNA Extraction: After incubation, proceed immediately to RNA extraction as described in Protocol 2.

Protocol 2: RNA Extraction and cDNA Synthesis

This protocol describes the isolation of total RNA from cultured cells and its reverse transcription into complementary DNA (cDNA).

Materials:

• TRIzol reagent or a commercial RNA extraction kit

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• High-Capacity cDNA Reverse Transcription Kit (or equivalent)

• Microcentrifuge

• Spectrophotometer (e.g., NanoDrop)

Procedure:

• Cell Lysis: Remove the medium from the wells. Add 1 mL of TRIzol reagent to each well and lyse the cells by pipetting up and down.

• Phase Separation: Transfer the lysate to a microcentrifuge tube. Add 0.2 mL of chloroform, cap the tube securely, and shake vigorously for 15 seconds. Incubate at room temperature for 5 minutes. Centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 0.5 mL of isopropanol and incubate at room temperature for 10 minutes. Centrifuge at 12,000 x g for 10 minutes at 4°C.

• RNA Wash: Discard the supernatant. Wash the RNA pellet with 1 mL of 75% ethanol. Centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension: Discard the ethanol and air-dry the pellet for 5-10 minutes. Resuspend the RNA in an appropriate volume of RNase-free water.

• RNA Quantification and Quality Control: Measure the RNA concentration and purity (A260/A280 ratio) using a spectrophotometer. An A260/A280 ratio of ~2.0 is considered pure.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit according to the manufacturer's protocol. The resulting cDNA will be used as the template for qPCR.

Protocol 3: Quantitative Real-Time PCR (qPCR)

This protocol details the setup of a qPCR reaction to measure the expression of target genes.

Materials:

• cDNA template (from Protocol 2)

• SYBR Green qPCR Master Mix

• Forward and reverse primers for target genes and a reference gene (e.g., GAPDH, ACTB)

• Nuclease-free water

• qPCR plate (e.g., 96-well)

• qPCR instrument

Procedure:

• Primer Design and Validation: Design primers with a melting temperature (Tm) of approximately 60°C and an amplicon size of 70-200 bp. Validate primer efficiency through a standard curve analysis.

• qPCR Reaction Setup: Prepare a qPCR master mix for each gene of interest and the reference gene. For a single 20 µL reaction:

  • 10 µL 2x SYBR Green qPCR Master Mix

  • 1 µL Forward Primer (10 µM)

  • 1 µL Reverse Primer (10 µM)

  • 5 µL Nuclease-free water

  • 3 µL cDNA template (diluted)

• Plate Setup: Pipette the master mix into the wells of a qPCR plate. Add the cDNA template to the appropriate wells. Include no-template controls (NTCs) for each primer set.

• qPCR Run: Run the qPCR plate on a real-time PCR instrument using a standard cycling protocol:

  • Initial Denaturation: 95°C for 10 minutes

  • 40 Cycles:

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 60 seconds

  • Melt Curve Analysis: To verify the specificity of the amplified product.

• Data Analysis: Determine the cycle threshold (Ct) values for each sample. Calculate the relative gene expression (fold change) using the 2-ΔΔCt method, normalizing the target gene expression to the reference gene and comparing the treated samples to the vehicle control.[2][6][7][8]

Visualizations

Caption: Experimental workflow for qPCR analysis of gene expression.

Caption: Wnt/β-catenin signaling pathway activation.

Caption: ZEB2/Snail signaling pathway inhibition.

References

• 1. Newly revised protocol for quantitative PCR-based assay to measure mitochondrial and nuclear DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. toptipbio.com [toptipbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Wnt/β-Catenin Signaling | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. An improvement of the 2ˆ(–delta delta CT) method for quantitative real-time polymerase chain reaction data analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Making Sense of ΔΔCT and Fold Change Values [visikol.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]

Application Notes and Protocols: Methyl Vanillate in the Synthesis of Novel Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methyl vanillate, a readily available and versatile building block, in the synthesis of novel bioactive compounds. It includes experimental procedures, quantitative biological activity data, and visualizations of relevant signaling pathways and workflows.

Introduction

Methyl vanillate, the methyl ester of vanillic acid, is a naturally derived compound that serves as an excellent starting material for the synthesis of a diverse range of biologically active molecules. Its phenolic hydroxyl group and ester functionality provide reactive sites for various chemical modifications, leading to the generation of derivatives with promising therapeutic potential. This document outlines the synthesis of two classes of bioactive compounds derived from methyl vanillate: methyl divanillate, a dimeric ether with enhanced antioxidant properties, and various ether derivatives exhibiting antimicrobial activity. Furthermore, it details the role of methyl vanillate as an activator of the Wnt/β-catenin signaling pathway, a critical pathway in cellular development and disease.

Data Presentation: Quantitative Biological Activity

The following tables summarize the quantitative data for the antioxidant and antimicrobial activities of methyl vanillate and its derivatives.

Table 1: Antioxidant Activity of Methyl Vanillate and its Dimer

Compound	Antioxidant Assay	Result	Reference
Methyl Vanillate	DPPH Radical Scavenging	-	[1]
Methyl Divanillate	DPPH Radical Scavenging	30-fold more effective than Methyl Vanillate	[1]

Table 2: Antimicrobial Activity of Vanillin and Vancomycin Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Vanillin	Propionibacterium acnes	Strong Activity	[2]
Vanillin	Staphylococcus epidermidis	Strong Activity	[2]
Vanillin	Bacillus subtilis	Strong Activity	[2]
Vanillin	Salmonella typhimurium	Strong Activity	[2]
Vanillin	Pseudomonas aeruginosa	Strong Activity	[2]
Vancomycin Derivative (QAV-a1)	MRSA1	8 µg/mL	[3]
Vancomycin Derivative (QAV-a1)	MRSA2	16 µg/mL	[3]
Vancomycin Derivative (QAV-b4)	MRSA (various strains)	4-16 times more active than vancomycin	[3]
Vancomycin Derivative (QAV-t3)	MRSA3	32 µg/mL	[3]

Experimental Protocols

Protocol 1: Synthesis of Methyl Divanillate

This protocol describes the synthesis of methyl divanillate, a dimer of methyl vanillate, via a ferrous sulfate-catalyzed oxidative coupling reaction.

Materials:

• Methyl vanillate (MV)

• Ferrous sulfate (FeSO₄)

• Sodium persulfate (Na₂S₂O₈)

• Acetonitrile

• Water

• High-Performance Liquid Chromatography (HPLC) system

• Nuclear Magnetic Resonance (NMR) spectrometer

Procedure:

• Dissolve methyl vanillate in a suitable solvent such as aqueous acetonitrile.

• Add a catalytic amount of ferrous sulfate to the solution.

• Slowly add a solution of sodium persulfate as the oxidizing agent to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by HPLC.

• Upon completion, quench the reaction and extract the product with an appropriate organic solvent.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude methyl divanillate using column chromatography or recrystallization.

• Confirm the identity and purity (>98%) of the final product using NMR and HPLC analysis.[1]

Protocol 2: Synthesis of Methyl Vanillate Ether Derivatives (General Williamson Ether Synthesis)

This protocol outlines the general procedure for synthesizing ether derivatives of methyl vanillate via the Williamson ether synthesis.[4][5][6][7][8]

Materials:

• Methyl vanillate

• Anhydrous potassium carbonate (K₂CO₃) or other suitable base

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl chloride)

• Anhydrous acetone or dimethylformamide (DMF)

• Dichloromethane

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Petroleum ether and ethyl acetate for elution

Procedure:

• To a solution of methyl vanillate in anhydrous acetone or DMF, add anhydrous potassium carbonate.

• Stir the mixture at room temperature for 30 minutes to form the potassium salt.

• Add the desired alkyl halide dropwise to the reaction mixture.

• Reflux the reaction mixture for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product.

• Purify the crude ether derivative by silica gel column chromatography using a gradient of ethyl acetate in petroleum ether.

• Characterize the final product using spectroscopic methods (NMR, IR, Mass Spectrometry).

Protocol 3: Assessment of Wnt/β-catenin Pathway Activation

This protocol describes an immunofluorescence assay to determine the activation of the Wnt/β-catenin pathway in calvarial osteoblasts treated with methyl vanillate.[2]

Materials:

• Calvarial osteoblasts

• Cell culture medium and supplements

• Methyl vanillate

• Coverslips

• 12-well plates

• 4% Paraformaldehyde (PFA)

• 0.2% Triton X-100

• 5% Bovine Serum Albumin (BSA)

• Primary antibody against β-catenin

• Alexa Fluor conjugated secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Confocal microscope

Procedure:

• Seed calvarial osteoblasts onto coverslips in 12-well plates at a density of 3x10⁴ cells/well and culture for 24 hours.

• Treat the cells with desired concentrations of methyl vanillate (e.g., 10 and 20 µM) for 24 hours.

• Fix the cells with 4% PFA for 10 minutes.

• Permeabilize the cells with 0.2% Triton X-100 for 15 minutes.

• Block non-specific binding with 5% BSA for 30 minutes.

• Incubate the cells with the primary anti-β-catenin antibody overnight at 4°C.

• Wash the cells three times with Phosphate Buffered Saline (PBS).

• Incubate with the Alexa Fluor conjugated secondary antibody for 1 hour.

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips onto microscope slides using a suitable mounting medium.

• Visualize the fluorescence signal using a confocal microscope to observe the nuclear translocation of β-catenin, indicative of Wnt pathway activation.

Visualizations

Signaling Pathway

Caption: Wnt/β-catenin signaling pathway activated by methyl vanillate.

Experimental Workflow

Caption: General experimental workflow for synthesis and bioactivity screening.

References

• 1. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Synthesis and Antibacterial Evaluation of Novel Vancomycin Derivatives Containing Quaternary Ammonium Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]
• 6. cactus.utahtech.edu [cactus.utahtech.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

Improving methyl vanillate yield in chemical synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of methyl vanillate in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing methyl vanillate?

A1: The two primary methods for synthesizing methyl vanillate are:

• Direct Esterification of Vanillic Acid: This involves reacting vanillic acid with methanol in the presence of an acid catalyst.

• Oxidation of Vanillin followed by Esterification: This is a two-step process where vanillin is first oxidized to vanillic acid, which is then esterified to methyl vanillate.[1][2][3]

Q2: What is a typical yield for methyl vanillate synthesis?

A2: Yields can vary significantly based on the chosen method and reaction conditions. For instance, the esterification of vanillin with acetic anhydride under acidic conditions has been reported to yield around 82.09%.[4] In some optimized processes for related vanillin synthesis, conversions and selectivities can exceed 90%.[5] Achieving a high yield often depends on careful control of reaction parameters and effective purification.

Q3: What are the key properties of methyl vanillate?

A3: Methyl vanillate is a pale yellow to beige powder at room temperature.[6] It is the methyl ester of vanillic acid and possesses antioxidant properties.[6][7] Structurally, it contains both an ester group and a phenolic hydroxyl group, which allows for further chemical modifications.[6]

Troubleshooting Guide

Problem 1: Low Yield in Esterification of Vanillic Acid

Possible Cause	Suggestion
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is stirred for a sufficient duration. For the reaction with thionyl chloride, a reflux time of at least 2 hours is recommended.[6]- Optimize Temperature: Heating the reaction to reflux is crucial for driving the esterification to completion.[6]- Use Excess Methanol: Using methanol as the solvent and in excess can shift the equilibrium towards the product side.
Catalyst Issues	- Choice of Catalyst: Strong acid catalysts are generally effective. Thionyl chloride is a good option as it also removes water, a byproduct that can inhibit the reaction.[6]- Catalyst Deactivation: Ensure the catalyst is not deactivated by impurities in the starting materials or solvent.
Water in Reaction Mixture	- Use Dry Glassware and Reagents: Water can hydrolyze the ester back to the carboxylic acid, reducing the yield. Ensure all glassware is thoroughly dried and use anhydrous solvents.

Problem 2: Byproduct Formation

Possible Cause	Suggestion
Side Reactions of Phenolic Hydroxyl Group	- Protection of Hydroxyl Group: In some cases, protecting the phenolic hydroxyl group before esterification can prevent side reactions. However, this adds extra steps to the synthesis.
Degradation of Starting Material or Product	- Control Reaction Temperature: Excessive heat can lead to the degradation of vanillin or vanillic acid, especially under harsh acidic or basic conditions.[8] It has been shown that vanillin can be completely converted at 160°C in 5 hours under certain oxidative conditions.[8]

Problem 3: Difficulty in Product Purification

Possible Cause	Suggestion
Presence of Unreacted Vanillic Acid	- Base Wash: Wash the crude product with a mild basic solution, such as 10% aqueous sodium bicarbonate, to remove acidic impurities like unreacted vanillic acid.[9]
Close-Boiling Impurities	- Fractional Distillation: If impurities have boiling points close to that of methyl vanillate, use fractional distillation with a column having a high number of theoretical plates for better separation.[9]- Vacuum Distillation: To prevent thermal degradation of the product at high temperatures, perform the distillation under reduced pressure.[9]
Neutral Impurities	- Column Chromatography: Use silica gel column chromatography with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate neutral impurities based on polarity.[9]

Quantitative Data Summary

Table 1: Reported Yields for Vanillin-Related Reactions

Reaction	Reagents/Conditions	Reported Yield/Conversion
Esterification of Vanillin	Acetic Anhydride, Acidic Conditions	82.09%[4]
Vanillin Synthesis	Methanol/Methyl Acetate Solvent System	>90% Conversion and Selectivity[5]
Vanillin Oxidation	Permanganate in Neutral Medium	Final product identified as vanillic acid[1]

Experimental Protocols

Protocol 1: Esterification of Vanillic Acid using Thionyl Chloride

This protocol is based on the synthesis of methyl vanillate from 4-hydroxy-3-methoxybenzoic acid (vanillic acid).[6]

Materials:

• 4-hydroxy-3-methoxybenzoic acid (vanillic acid)

• Methanol

• Thionyl chloride

• Dry reaction flask

• Reflux condenser

• Stirring apparatus

Procedure:

• In a dry reaction flask, dissolve 60.0 g (357 mmol) of 4-hydroxy-3-methoxybenzoic acid in 500 mL of methanol.

• Cool the resulting solution to 0°C in an ice bath.

• Slowly add 91.1 mL (1.25 mol) of thionyl chloride dropwise to the reaction mixture while stirring.

• After the addition is complete, heat the reaction solution to reflux and continue stirring for 2 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure to obtain the crude methyl vanillate.

• Purify the crude product using appropriate methods such as recrystallization or column chromatography.

Protocol 2: Two-Step Synthesis from Vanillin

This protocol involves the oxidation of vanillin to vanillic acid, followed by esterification.

Step 1: Oxidation of Vanillin to Vanillic Acid This step is based on the general principle of oxidizing an aldehyde to a carboxylic acid. Various oxidizing agents can be used.[2][3]

Materials:

• Vanillin

• An oxidizing agent (e.g., potassium permanganate, chromium(VI))

• Appropriate solvent (e.g., water, acetone)

• Acid or base for pH adjustment (depending on the oxidant)

Procedure:

• Dissolve vanillin in a suitable solvent in a reaction flask.

• Slowly add the oxidizing agent to the vanillin solution while monitoring the temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (can be monitored by TLC).

• Work up the reaction mixture to isolate the crude vanillic acid. This may involve filtration, extraction, and acidification.

• Purify the crude vanillic acid by recrystallization.

Step 2: Esterification of Vanillic Acid Follow the procedure outlined in Protocol 1 .

Visualizations

Caption: Workflow for the synthesis and purification of methyl vanillate.

Caption: A logical flow for troubleshooting low yield in methyl vanillate synthesis.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Page loading... [guidechem.com]
• 7. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Methyl Vanillate Storage and Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage of methyl vanillate to prevent degradation. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for methyl vanillate?

A1: To ensure the stability of methyl vanillate, it should be stored in a cool, dry, and well-ventilated area.[1][2] The container should be tightly sealed to prevent exposure to moisture and air. For long-term storage, refrigeration at 2-8°C is recommended. Some suppliers even suggest storing the powder at -20°C. It is also crucial to protect it from light.

Q2: What materials are incompatible with methyl vanillate?

A2: Methyl vanillate should not be stored with strong oxidizing agents, strong acids, or strong alkalis.[3] Contact with these substances can lead to chemical reactions that degrade the compound.

Q3: How can I tell if my methyl vanillate has degraded?

A3: Degradation of methyl vanillate can be indicated by several observable changes:

• Color Change: The appearance of a yellow or brown tint to the normally white to off-white powder can signify degradation.

• Odor: While methyl vanillate has a characteristic faint, sweet, vanilla-like odor, a significant change or the development of a harsh, phenolic, or unusual smell may indicate decomposition.

• Clumping: The powder, which should be free-flowing, may start to clump or become sticky due to moisture absorption or the formation of degradation products.

• Inconsistent Experimental Results: Unexplained variations or a decrease in the expected activity in your experiments can be a sign of impurity due to degradation.

Q4: What are the primary pathways of methyl vanillate degradation during storage?

A4: The two main chemical degradation pathways for methyl vanillate during storage are oxidation and hydrolysis.

• Oxidation: The phenolic hydroxyl group in methyl vanillate is susceptible to oxidation, especially in the presence of light, air (oxygen), and metal ion catalysts. This can lead to the formation of colored quinone-type structures.

• Hydrolysis: The ester group can be hydrolyzed to vanillic acid and methanol. This reaction is accelerated by the presence of moisture and acidic or alkaline conditions.

Below is a diagram illustrating the potential degradation pathways.

Potential degradation pathways of methyl vanillate.

Troubleshooting Guide

This guide is designed to help you troubleshoot potential issues related to methyl vanillate degradation.

Symptom	Possible Cause	Suggested Action
Discoloration (Yellowing/Browning) of Powder	Oxidation of the phenolic group.	1. Visually inspect the entire stock. If discoloration is localized, carefully separate and test the affected portion. 2. If widespread, the batch may be compromised. Perform purity analysis (see Analytical Protocols section). 3. Review storage conditions: ensure the container is airtight and protected from light.
Clumping or Caking of Powder	Moisture absorption leading to potential hydrolysis.	1. Gently break up clumps with a clean, dry spatula. 2. Consider drying a small sample in a desiccator and re-testing its properties. 3. Perform purity analysis to check for the presence of vanillic acid. 4. Store in a desiccator or use a desiccant in the storage container.
Inconsistent or Poor Experimental Results	Degradation leading to lower purity of the starting material.	1. Verify the purity of the methyl vanillate using an appropriate analytical method (HPLC, GC-MS, or NMR). 2. If impurities are detected, consider purification (e.g., recrystallization) or obtaining a new, high-purity batch. 3. Review the entire experimental workflow for other potential sources of error.
Appearance of Unexpected Peaks in Analytical Data (e.g., HPLC, GC-MS)	Presence of degradation products.	1. Attempt to identify the impurity peaks by comparing retention times with known standards (e.g., vanillic acid). 2. Use mass spectrometry (MS) to determine the molecular weight of the impurities, which can help in their identification. 3. Evaluate the level of impurities. If significant, the methyl vanillate may not be suitable for your experiment.

Below is a workflow for troubleshooting suspected degradation.

A decision tree for troubleshooting suspected degradation.

Experimental Protocols

Purity Assessment of Methyl Vanillate

To quantitatively assess the purity of methyl vanillate and identify potential degradation products, High-Performance Liquid Chromatography (HPLC) is a recommended method. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed for confirmation and structural elucidation of impurities.

Table of Analytical Methods for Purity Assessment

Method	Principle	Typical Conditions	Information Provided
HPLC-UV	Separation based on polarity.	Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm) Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile/methanol and water (often with a small amount of acid like acetic or phosphoric acid for better peak shape).[4][5] Detection: UV at ~254 nm or ~280 nm.	Quantitative purity, detection of less volatile impurities like vanillic acid.
GC-MS	Separation based on volatility and polarity, with mass-based identification.	Column: Capillary column (e.g., DB-5ms) Carrier Gas: Helium Temperature Program: Ramped temperature program to separate compounds with different boiling points. Detection: Mass Spectrometry (EI mode).	Identification of volatile impurities and degradation products by their mass spectra.[2][3]
¹H NMR	Provides information on the chemical environment of hydrogen atoms.	Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) Spectrometer: 300 MHz or higher.	Structural confirmation of the main compound and identification of impurities by their characteristic chemical shifts.[6]

Protocol 1: HPLC Purity Analysis of Methyl Vanillate

• Standard Preparation: Accurately weigh and dissolve a known amount of high-purity methyl vanillate reference standard in the mobile phase to prepare a stock solution of approximately 1 mg/mL. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Prepare a sample solution of the methyl vanillate at the same concentration as the stock standard solution.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of methanol and water (e.g., 60:40 v/v) with 0.1% acetic acid. Adjust the ratio as needed for optimal separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the standard solutions to generate a calibration curve. Then, inject the sample solution.

• Data Interpretation: Calculate the purity of the sample by comparing the peak area of the methyl vanillate in the sample to the calibration curve. The presence of additional peaks may indicate impurities or degradation products. The retention time of vanillic acid will be shorter than that of methyl vanillate in reversed-phase HPLC.

Protocol 2: Stability Testing of Methyl Vanillate

This protocol outlines a basic stability testing procedure to evaluate the shelf-life of methyl vanillate under specific storage conditions.

• Sample Preparation: Place a sufficient quantity of a single batch of high-purity methyl vanillate into several vials made of an inert material (e.g., amber glass).

• Storage Conditions: Store the vials under different conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Refrigerated: 5°C ± 3°C

• Testing Intervals: Test the samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term storage and 0, 1, 2, 3, 6 months for accelerated storage).

• Analytical Tests: At each time point, perform the following tests:

  • Appearance: Note any changes in color or physical form.

  • Purity: Use the HPLC method described in Protocol 1 to determine the purity and detect any degradation products.

• Evaluation: Evaluate the data to determine if any significant changes in purity or appearance have occurred over time under the different storage conditions. This information can be used to establish a recommended re-test date or shelf life.

Below is a diagram of a typical stability testing workflow.

A typical workflow for stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl Vanillate | C9H10O4 | CID 19844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN103713066A - Method for extracting and detecting vanillin, methyl vanillin, ethyl vanillin and coumarin in milk powder - Google Patents [patents.google.com]
• 4. s4science.at [s4science.at]
• 5. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0240266) [hmdb.ca]

Technical Support Center: Optimizing HPLC Separation of Methyl Vanillate and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of methyl vanillate and its primary metabolites, vanillic acid and protocatechuic acid.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of methyl vanillate and its metabolites.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Q: My peaks for vanillic acid and protocatechuic acid are tailing. What are the possible causes and solutions?

A: Peak tailing is a common issue when analyzing phenolic compounds.[1] Ideal chromatographic peaks should be symmetrical and Gaussian in shape.[1] Asymmetry can lead to inaccurate quantification and reduced resolution.[1]

• Cause 1: Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase (like C18) can interact with the polar hydroxyl groups of phenolic acids, causing tailing.[1]

  • Solution:

    • Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to < 3.5 for acidic compounds) suppresses the ionization of silanol groups, minimizing these secondary interactions.[1][2] The use of an acidic modifier like formic acid, acetic acid, or phosphoric acid is common in the separation of phenolic acids.[3][4][5]

    • Use of End-Capped Columns: Employing a modern, well-end-capped C18 column can reduce the number of accessible silanol groups.

• Cause 2: Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1]

  • Solution: Reduce the sample concentration or injection volume.

• Cause 3: Inappropriate Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[3]

Q: All my peaks, including methyl vanillate, are fronting. What could be the issue?

A: Peak fronting is less common than tailing but can still occur.

• Cause 1: High Analyte Concentration: Similar to peak tailing, overloading the column can sometimes manifest as fronting peaks.

  • Solution: Dilute the sample.

• Cause 2: Temperature Mismatch: A significant temperature difference between the injected sample and the column can lead to peak shape issues.

  • Solution: Ensure the sample and the column are at a similar temperature.

Problem 2: Poor Resolution or Co-elution of Peaks

Q: I am having trouble separating methyl vanillate from vanillic acid. What can I do to improve the resolution?

A: Achieving baseline separation is crucial for accurate quantification.[6] Resolution is influenced by column efficiency, selectivity, and retention factor.[7]

• Solution 1: Optimize the Mobile Phase Gradient: A gradient elution is often necessary for separating compounds with different polarities, like methyl vanillate and its more polar metabolites.

  • Start with a higher percentage of the aqueous phase to retain and separate the more polar compounds (protocatechuic acid and vanillic acid).

  • Gradually increase the organic solvent (e.g., acetonitrile or methanol) percentage to elute the less polar methyl vanillate.

  • A shallower gradient (slower increase in organic solvent) can improve the separation of closely eluting peaks.[2]

• Solution 2: Adjust the Mobile Phase pH: The pH of the mobile phase affects the ionization state of the acidic metabolites, which in turn influences their retention time.[1]

  • By operating at a pH well below the pKa of the carboxylic acid groups, the acids will be in their neutral form, increasing their retention on a reversed-phase column and potentially improving separation from the neutral methyl vanillate.

• Solution 3: Change the Organic Solvent: The choice of organic modifier (acetonitrile vs. methanol) can alter the selectivity of the separation.

  • If you are using acetonitrile, try substituting it with methanol, or vice-versa. This can change the elution order or improve the spacing between peaks.[8]

• Solution 4: Lower the Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, though it will also increase the run time.[2][6]

• Solution 5: Use a Different Column:

  • A column with a smaller particle size (e.g., 3 µm or sub-2 µm) will provide higher efficiency and better resolution.[6][7]

  • A longer column can also increase resolution.[6][7]

Problem 3: Shifting Retention Times

Q: The retention times for my analytes are not consistent between runs. What is causing this variability?

A: Consistent retention times are critical for reliable peak identification.

• Cause 1: Inadequate Column Equilibration: The column must be properly equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

  • Solution: Increase the equilibration time between runs to ensure the column chemistry is stable before the next injection.

• Cause 2: Changes in Mobile Phase Composition: Inaccurate mixing of the mobile phase components or evaporation of the organic solvent can lead to shifts in retention time.

  • Solution: Prepare fresh mobile phase daily. Ensure the solvent bottles are properly covered to minimize evaporation. If using a gradient, ensure the pump's proportioning valves are functioning correctly.

• Cause 3: Fluctuations in Column Temperature: The temperature of the column can affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature.[2][4]

• Cause 4: Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention.

  • Solution: If other troubleshooting steps fail, it may be time to replace the column. Using a guard column can help extend the life of the analytical column.

Frequently Asked Questions (FAQs)

Q1: What are the expected metabolites of methyl vanillate?

A1: The primary metabolites of methyl vanillate are expected to be vanillic acid and protocatechuic acid. Methyl vanillate can be synthesized from vanillic acid, which is an oxidized form of vanillin. Vanillic acid itself can be a metabolite of caffeic acid.

Q2: What type of HPLC column is best suited for this separation?

A2: A reversed-phase C18 column is the most common and generally effective choice for separating phenolic compounds.[1][3][4] Look for a column with high purity silica and good end-capping to minimize peak tailing for the acidic metabolites. Columns with a 3 µm or 5 µm particle size are a good starting point, with smaller particles offering higher resolution.[6][7]

Q3: What mobile phases are typically used for the separation of phenolic acids?

A3: A combination of an aqueous solvent and an organic solvent is used.

• Aqueous Phase: Typically water with an acidic modifier to control the ionization of the analytes. Common modifiers include formic acid, acetic acid, or phosphoric acid at concentrations around 0.1-0.2%.[3][4][5][9]

• Organic Phase: Acetonitrile or methanol are the most common organic modifiers.[3][5][9]

Q4: Should I use an isocratic or gradient elution?

A4: Due to the difference in polarity between methyl vanillate (an ester) and its acidic metabolites (vanillic acid and protocatechuic acid), a gradient elution is highly recommended. An isocratic method might not provide adequate separation of all three compounds within a reasonable timeframe. A gradient allows for the separation of the more polar acids early in the run, followed by the elution of the less polar ester.[4][5][9]

Q5: What detection wavelength should I use?

A5: Phenolic compounds absorb UV light. A diode array detector (DAD) or a UV detector set between 254 nm and 280 nm is generally suitable for detecting methyl vanillate and its metabolites.[4][10] For more specific detection of certain phenolic acids, other wavelengths can be used. It is advisable to determine the optimal wavelength by examining the UV spectra of the individual compounds.

Experimental Protocols

Sample Preparation

For analysis of these compounds in biological samples, a sample preparation step is necessary to remove interfering substances.[11]

• Protein Precipitation: For plasma or serum samples, a simple protein precipitation with a cold organic solvent like acetonitrile or methanol can be used.

• Liquid-Liquid Extraction (LLE): This can be used to extract the analytes from an aqueous matrix into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): SPE can provide a cleaner sample and can be used to concentrate the analytes. A C18 SPE cartridge is a suitable choice.

Recommended HPLC Method

This is a starting point for method development. Optimization will likely be required.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.2% Ortho-phosphoric acid in water[3]
Mobile Phase B	Methanol[3]
Gradient	20% B to 80% B over 30 minutes
Flow Rate	1.0 mL/min[3]
Column Temperature	28 °C[3]
Injection Volume	10 µL
Detection	UV at 220 nm[3] or 270 nm[12]

Quantitative Data

The following table provides example retention times for vanillic acid and protocatechuic acid based on a published isocratic method. Note that these will change with a gradient method and the inclusion of methyl vanillate.

Table 1: Example Retention Times for Metabolites (Isocratic Method)

Compound	Retention Time (minutes)
Protocatechuic Acid	8.741[3][13]
Vanillic Acid	20.298[3][13]

Method Conditions: C18 column (250x4.6 mm, 5 µm), Mobile phase of Methanol:Water with 0.2% ortho-phosphoric acid (20:80), Flow rate of 1 mL/min, Temperature at 28°C, Detection at 220 nm.[3][13]

Visualizations

Caption: Experimental workflow for HPLC analysis.

Caption: Troubleshooting poor peak resolution.

References

• 1. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation and Identification of Phenolic Acid and Flavonoids from Nerium indicum Flowers. | Sigma-Aldrich [sigmaaldrich.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. A new method for simultaneous determination of 14 phenolic acids in agricultural soils by multiwavelength HPLC-PDA analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Quantification of Paclitaxel and Its Two Major Metabolites in Biological Samples by HPLC-MS/MS and Its Application in a Pharmacokinetic and Tumor Distribution Study in Xenograft Nude Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. turkjps.org [turkjps.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. redalyc.org [redalyc.org]
• 11. uab.edu [uab.edu]
• 12. journalijar.com [journalijar.com]
• 13. ijpsonline.com [ijpsonline.com]

Technical Support Center: Troubleshooting Methyl Vanillate Instability in Cell Culture Media

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the potential instability of methyl vanillate in cell culture media. Inconsistent experimental outcomes can often be attributed to the degradation of small molecules under physiological culture conditions. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help ensure the stability and efficacy of methyl vanillate in your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm observing variable or lower-than-expected activity of methyl vanillate in my cell-based assays. Could this be due to instability?

A1: Yes, inconsistent or diminished biological activity is a strong indicator of compound instability. Phenolic compounds like methyl vanillate can be susceptible to degradation in the aqueous, near-physiological pH and temperature conditions of cell culture media.[1][2][3] This degradation can lead to a decrease in the effective concentration of the active compound over the course of your experiment.

Q2: What are the primary factors that can cause methyl vanillate to degrade in my cell culture medium?

A2: Several factors can contribute to the degradation of methyl vanillate in a typical cell culture environment:

• pH: Cell culture media are typically buffered around a neutral pH (7.2-7.4), which can promote the hydrolysis or oxidation of sensitive compounds.[4][5][6]

• Temperature: The standard incubation temperature of 37°C can accelerate the rate of chemical degradation.[7][8]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of phenolic compounds.

• Media Components: Components in the media, such as metal ions or reactive species generated by other components, can catalyze degradation.[7] The presence of serum proteins may also influence stability, potentially through binding interactions.[1][3]

• Light Exposure: Prolonged exposure to light can induce photodegradation of some compounds.[7]

Q3: How can I determine if methyl vanillate is degrading in my specific cell culture setup?

A3: The most reliable way to assess stability is to perform a time-course experiment. Incubate methyl vanillate in your complete cell culture medium (including serum, if applicable) under your standard experimental conditions (37°C, 5% CO₂). Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours) and analyze the concentration of the parent methyl vanillate using an analytical technique like High-Performance Liquid Chromatography (HPLC). A significant decrease in the concentration over time confirms instability.

Q4: What are the potential degradation products of methyl vanillate, and could they interfere with my experiments?

A4: While specific degradation products in cell culture media are not extensively documented, based on the degradation of related compounds like vanillic acid and vanillin, potential degradation pathways could involve hydrolysis of the methyl ester to form vanillic acid, or demethylation and subsequent breakdown to compounds like protocatechuic acid, catechol, or guaiacol.[2][9][10][11] These degradation products could potentially have their own biological activities or interfere with analytical measurements, making it crucial to minimize degradation.

Q5: Are there immediate steps I can take to minimize methyl vanillate instability in my experiments?

A5: Yes, several best practices can help mitigate degradation:

• Prepare Fresh Solutions: Always prepare fresh stock solutions of methyl vanillate in a suitable solvent like DMSO and make final dilutions into the culture medium immediately before adding to your cells.[9]

• Minimize Incubation Time: If possible, design your experiments with shorter incubation times.

• Control Media Changes: For longer-term experiments, replenish the media with freshly prepared methyl vanillate at regular intervals to maintain a more consistent concentration.

• Protect from Light: Store stock solutions and handle media containing methyl vanillate in a way that minimizes exposure to direct light.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to methyl vanillate instability.

Problem: Inconsistent or No Biological Effect Observed

This is a common issue when working with small molecules and can often be traced back to compound stability.

Initial Troubleshooting Steps

References

• 1. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Flavour compounds affect protein structure: The effect of methyl anthranilate on bovine serum albumin conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mitigating unintentional effects of pharmaceutical human serum albumin preparations in therapeutic cell culture - Akron Biotech [akronbiotech.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]

Reducing background noise in mass spectrometry of methyl vanillate

Welcome to the technical support center for the mass spectrometry analysis of methyl vanillate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues related to background noise and sensitivity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the analysis of methyl vanillate, particularly when using Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

Q1: What are the primary sources of background noise in the mass spectrometry analysis of methyl vanillate?

A1: Background noise in the mass spectrometry of small molecules like methyl vanillate can be broadly categorized into chemical noise and electronic noise.

• Chemical Noise: This is the most common source of background interference and arises from unintended, ionizable compounds entering the mass spectrometer. Key sources include:

  • Solvents and Reagents: Impurities in solvents like methanol, acetonitrile, and water, as well as additives like formic acid or ammonium acetate, can contribute to high background noise.[1] Using LC-MS grade solvents and high-purity additives is crucial.

  • Sample Matrix: The sample matrix refers to all components in the sample other than the analyte of interest.[2] For methyl vanillate, which can be found in complex matrices such as plant extracts or food products, co-eluting compounds can cause ion suppression or enhancement, leading to a poor signal-to-noise ratio.[2] Phospholipids are a major concern in biological samples.

  • System Contamination: Residues from previous analyses (carryover), plasticizers leaching from tubing and well plates, and detergents from improperly cleaned glassware are common contaminants.[3] Column and septum bleed are significant contributors in GC-MS.[4]

  • Laboratory Environment: Contaminants from the laboratory air can also be ionized and detected.[3]

• Electronic Noise: This is inherent to the detector and electronic components of the mass spectrometer.[3] While modern instruments are designed to minimize electronic noise, a high detector gain can increase the background noise level.[5]

Q2: I am observing a high and noisy baseline in my LC-MS chromatogram for methyl vanillate. What are the initial troubleshooting steps?

A2: A high and noisy baseline in LC-MS is a frequent issue. A systematic approach to troubleshooting is recommended. The following workflow can help you diagnose the source of the high background noise.

A step-by-step workflow for diagnosing the source of high background noise in LC-MS.

Q3: How can I reduce matrix effects when analyzing methyl vanillate in complex samples?

A3: Matrix effects, where co-eluting compounds interfere with the ionization of methyl vanillate, are a significant challenge.[2] Improving sample preparation is one of the most effective ways to mitigate this.[2][6]

• Sample Dilution: A simple first step is to dilute the sample. This can reduce the concentration of interfering matrix components.[7][8] However, this may not be feasible if the concentration of methyl vanillate is already low.[8]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples.[6] It can selectively isolate methyl vanillate while removing interfering compounds.[2]

• Liquid-Liquid Extraction (LLE): LLE can also be used to separate methyl vanillate from matrix components based on differences in their solubility in two immiscible liquids.[6]

• Phospholipid Removal: When working with biological matrices like plasma or serum, specialized phospholipid removal products can significantly reduce background noise and ion suppression.[9]

Q4: Which ion source parameters should I optimize in my LC-MS system to improve the signal-to-noise ratio for methyl vanillate?

A4: Optimizing the ion source parameters is critical for maximizing the signal of methyl vanillate while minimizing background noise. These parameters are often interdependent, so a systematic approach is necessary.

Parameter	Effect on Signal-to-Noise (S/N)	Optimization Strategy
Capillary/Spray Voltage	Too low results in poor ionization efficiency; too high can cause ion fragmentation and signal loss.[10]	Start with the manufacturer's recommendation and adjust in small increments (e.g., ±0.5 kV) to find the optimal voltage for methyl vanillate.
Nebulizer Gas Pressure	Controls the size of the droplets in the ESI source.[10] Proper droplet formation is essential for efficient ionization.	Adjust the pressure to achieve a stable spray. Higher flow rates generally require higher nebulizer gas pressure.[1]
Drying Gas Flow & Temperature	Aids in the desolvation of the droplets to release gas-phase ions.[1] Insufficient drying can lead to solvent clusters and noise, while excessive temperature can cause thermal degradation of methyl vanillate.	For thermally labile compounds, care must be taken to avoid degradation.[1] Optimize by observing the signal intensity of methyl vanillate while systematically increasing the temperature and flow rate.
Cone/Orifice Voltage	This voltage helps to transfer ions from the atmospheric pressure region to the vacuum region of the mass spectrometer. It can also be used to reduce ion clusters.[11] Increasing the cone voltage can sometimes reduce baseline noise by breaking up solvent dimers.[12]	Systematically adjust the cone voltage (e.g., in 5-10 V increments) to maximize the signal for methyl vanillate while minimizing in-source fragmentation and background noise.[12]
Cone Gas Flow	Can be effective at reducing interfering ions and improving the S/N for low-mass analytes.[3]	For low molecular weight analytes, optimizing the cone gas flow can significantly reduce background noise.

Q5: What are the common sources of background noise in GC-MS analysis of methyl vanillate and how can I address them?

A5: For GC-MS analysis, background noise often originates from the gas chromatograph.

Source of Noise	Troubleshooting Steps
Column Bleed	This is the degradation of the stationary phase of the GC column, which releases siloxanes.[4] To address this, condition the column according to the manufacturer's instructions. If the column is old, it may need to be replaced.[4]
Septum Bleed	Volatile compounds can leach from the injection port septum.[4] Use high-quality, low-bleed septa and replace them regularly.
Contaminated Carrier Gas	Impurities in the carrier gas (e.g., helium, hydrogen) can lead to a high baseline.[13][14] Ensure you are using high-purity gas and that gas traps are functioning correctly.[13]
Injector Contamination	Residue from previous injections can accumulate in the injection port liner.[4] Regularly inspect and replace the liner.[4][13]
Dirty Ion Source	Over time, the ion source becomes coated with sample residues and column bleed, leading to increased background noise and reduced sensitivity.[4] The ion source should be cleaned periodically according to the manufacturer's protocol.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Methyl Vanillate Cleanup

This is a general workflow for removing interfering matrix components and concentrating methyl vanillate from a liquid sample. The specific sorbent and solvents should be optimized for your application.

A generalized workflow for sample cleanup using Solid-Phase Extraction (SPE).

Protocol 2: Ion Source Cleaning (General Procedure for GC-MS)

Regular cleaning of the ion source is essential for maintaining low background noise and optimal sensitivity. Always refer to your instrument's manual for specific instructions.

• System Venting: Safely vent the mass spectrometer according to the manufacturer's instructions.

• Ion Source Removal: Carefully remove the ion source from the mass spectrometer.

• Disassembly: Disassemble the ion source components (e.g., repeller, ion focus lens, extractor lens) on a clean, lint-free surface. Keep track of the order and orientation of each part.[4]

• Cleaning:

  • Use abrasive polishing to remove stubborn deposits.

  • Sonication in a series of solvents (e.g., methanol, acetone, hexane) is often recommended to remove organic residues.

• Drying: Thoroughly dry the cleaned parts in an oven at a low temperature (e.g., 100°C) or under a stream of clean, dry nitrogen.[4]

• Reassembly and Installation: Carefully reassemble the ion source and reinstall it in the mass spectrometer.[4]

• Pump Down and Bakeout: Pump down the system and perform a system bake-out as recommended by the manufacturer to remove any residual moisture and solvents.[4]

• Tuning: After cleaning, the mass spectrometer will need to be tuned.[5]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Elex Biotech LLC [elexbiotech.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. researchgate.net [researchgate.net]
• 13. Gas chromatography Troubleshooting methods [delloyd.50megs.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Dealing with co-eluting peaks in GC analysis of methyl vanillate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with co-eluting peaks in the Gas Chromatography (GC) analysis of methyl vanillate.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of co-eluting peaks in my chromatogram?

A1: Co-elution, where two or more compounds elute from the GC column at the same time, can manifest in several ways. You should suspect co-elution if you observe:

• Asymmetrical peaks: Look for peak fronting or tailing, shoulders on the side of a peak, or split peaks. While symmetrical peaks can also be the result of co-elution, asymmetrical peaks are a strong indicator.

• Broader than expected peaks: If a peak is significantly wider than other peaks in the chromatogram, it may be composed of multiple overlapping signals.

• Inconsistent peak ratios: If you are analyzing a sample with a known ratio of compounds and your results deviate significantly, co-elution with an interfering compound could be the cause.

• Mass Spectral Impurity: If you are using a mass spectrometer (MS) detector, examine the mass spectrum across the peak. A changing mass spectrum from the upslope to the downslope of the peak indicates the presence of more than one compound.

Q2: What are the primary causes of peak co-elution in the analysis of methyl vanillate?

A2: The primary causes of co-elution are insufficient separation between methyl vanillate and other compounds in your sample. This can be due to:

• Inappropriate GC Column: The stationary phase of your column may not have the correct polarity to adequately separate methyl vanillate from interfering compounds with similar chemical properties.

• Suboptimal Oven Temperature Program: The temperature ramp rate may be too fast, not allowing enough time for the compounds to separate effectively.

• Complex Sample Matrix: Your sample may contain a high concentration of matrix components that have similar volatility and polarity to methyl vanillate.

• Isomeric Compounds: Isomers of methyl vanillate or other structurally similar compounds can be particularly challenging to separate.

Q3: How can I modify my GC oven temperature program to resolve co-eluting peaks?

A3: Optimizing the oven temperature program is often the first and most effective step in resolving co-eluting peaks.[1] Consider the following adjustments:

• Decrease the initial temperature: This can improve the separation of early-eluting compounds.

• Reduce the ramp rate: A slower temperature ramp (e.g., from 10°C/min to 5°C/min) gives the analytes more time to interact with the stationary phase, which can significantly improve resolution.[1]

• Introduce an isothermal hold: A hold at a temperature just below the elution temperature of the co-eluting pair can provide the necessary time for them to separate.

Q4: When should I consider changing my GC column?

A4: If you have exhausted efforts to optimize your oven temperature program and are still facing co-elution, it may be time to consider a different GC column. A column with a different stationary phase polarity can provide the selectivity needed for your separation. For example, if you are using a non-polar column (like a DB-5), switching to a more polar column (like a DB-Wax) may resolve the co-eluting peaks.

Q5: Can sample preparation help in dealing with co-eluting peaks?

A5: Yes, a robust sample preparation method can significantly reduce interferences and prevent co-elution. Techniques like Solid Phase Extraction (SPE) can be used to clean up complex samples and remove matrix components that may co-elute with methyl vanillate.[2][3][4]

Q6: Is derivatization necessary for the GC analysis of methyl vanillate?

A6: While methyl vanillate itself is amenable to GC analysis, derivatization is often recommended, especially when analyzing related acidic compounds like vanillic acid in the same run. Derivatization, typically silylation, converts polar functional groups (like the hydroxyl and carboxyl groups) into less polar and more volatile derivatives.[5] This improves peak shape, reduces tailing, and can enhance separation from other compounds. Common silylating agents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[6]

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide provides a systematic approach to troubleshooting co-eluting peaks in the GC analysis of methyl vanillate.

Step 1: Confirm Co-elution

Before making any changes to your method, confirm that you are indeed dealing with co-eluting peaks.

• Visual Inspection: Examine the peak shape for any signs of asymmetry.

• Mass Spectral Analysis (if using GC-MS): Check for inconsistencies in the mass spectrum across the peak.

Step 2: Method Optimization

If co-elution is confirmed, the next step is to optimize your existing GC method.

• Oven Temperature Program:

  • Action: Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min or even 2°C/min) around the elution temperature of methyl vanillate.[1]

  • Rationale: This increases the interaction time of the analytes with the stationary phase, allowing for better separation.

• Carrier Gas Flow Rate:

  • Action: Optimize the carrier gas flow rate to ensure you are operating at or near the optimal linear velocity for your column dimensions and carrier gas type.

  • Rationale: Operating at the optimal flow rate maximizes column efficiency and, consequently, resolution.

Step 3: Column Selection

If method optimization does not resolve the issue, changing the GC column is the next logical step.

• Action: Select a column with a different stationary phase polarity. For example, if you are using a non-polar DB-5 type column, consider a polar DB-Wax type column.

• Rationale: Different stationary phases provide different selectivities, which can resolve compounds that co-elute on another phase.

Step 4: Sample Preparation and Derivatization

For complex matrices, improving your sample preparation workflow can be highly effective.

• Action: Implement a Solid Phase Extraction (SPE) cleanup step to remove interfering matrix components.[2][3][4]

• Action: If not already doing so, consider derivatizing your sample with a silylating agent like BSTFA or MSTFA to improve peak shape and potentially alter the elution order.[5][6]

Logical Workflow for Troubleshooting Co-eluting Peaks

A systematic workflow for troubleshooting co-eluting peaks.

Data Presentation: Potential Co-eluting Compounds with Methyl Vanillate

The following table lists the Kovats retention indices (RI) for methyl vanillate and other potentially co-eluting phenolic compounds on two common GC columns with different polarities. Compounds with similar RI values are more likely to co-elute.

Compound	DB-5 (Non-polar) RI[7][8][9][10][11][12][13]	DB-Wax (Polar) RI[7][9][11][12][14][15][16][17]
Methyl Vanillate	1525	2600
Vanillin	1368	2586
Guaiacol	1099	2043
Eugenol	1358	2311
Isoeugenol	1445	2470
4-Vinylguaiacol	1395	2420
Syringol	1251	2430
Acetovanillone	1540	2850
p-Coumaric acid (as TMS derivative)	~1800-1900	~2800-2900
Ferulic acid (as TMS derivative)	~2000-2100	~3000-3100

Note: Retention indices can vary slightly depending on the specific GC conditions.

Experimental Protocols

Protocol 1: Silylation Derivatization of Phenolic Compounds

This protocol describes a general procedure for the silylation of phenolic compounds, including methyl vanillate and related acids, prior to GC-MS analysis.

Reagents and Materials:

• Dried sample extract

• Pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• GC vials with inserts

• Heating block or oven

Procedure:

• Ensure the sample extract is completely dry. The presence of water can interfere with the derivatization reaction.

• Add 50 µL of pyridine to the dried extract in a GC vial to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Allow the vial to cool to room temperature before injecting into the GC-MS.

Protocol 2: GC-MS Method for Analysis of Derivatized Methyl Vanillate

This protocol provides a starting point for the GC-MS analysis of silylated methyl vanillate and related phenolic compounds.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness)

GC Parameters:

Parameter	Setting
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless (or split, depending on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program
Initial Temperature	80°C, hold for 2 min
Ramp 1	5°C/min to 200°C
Ramp 2	10°C/min to 280°C, hold for 5 min
Transfer Line Temp	280°C

MS Parameters:

Parameter	Setting
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-550
Scan Mode	Full Scan

Logical Workflow for GC Method Development for Methyl Vanillate Analysis

References

• 1. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 2. agilent.com [agilent.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 7. The Kovats Retention Index: Methyl 4-hydroxy-3-methoxybenzoate (C9H10O4) [pherobase.com]
• 8. phytochemia.com [phytochemia.com]
• 9. Human Metabolome Database: Showing metabocard for Methyl vanillate (HMDB0240266) [hmdb.ca]
• 10. researchgate.net [researchgate.net]
• 11. VCF Guide to use [vcf-online.nl]
• 12. chromtech.net.au [chromtech.net.au]
• 13. chromtech.net.au [chromtech.net.au]
• 14. scribd.com [scribd.com]
• 15. scielo.br [scielo.br]
• 16. gcms.cz [gcms.cz]
• 17. researchgate.net [researchgate.net]

Optimizing reaction conditions for the derivatization of methyl vanillate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for the derivatization of methyl vanillate. It includes detailed experimental protocols, quantitative data for reaction optimization, and visual workflows to streamline your experimental processes.

General Experimental Workflow for Methyl Vanillate Derivatization

The following diagram illustrates a general workflow for the derivatization of methyl vanillate, from reaction setup to purification and analysis of the final product.

Caption: General workflow for the derivatization of methyl vanillate.

O-Alkylation (Etherification) via Williamson Ether Synthesis

O-alkylation of the phenolic hydroxyl group of methyl vanillate is a common derivatization, typically achieved through the Williamson ether synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general principle of the Williamson ether synthesis for methyl vanillate? A1: This reaction involves the deprotonation of the phenolic hydroxyl group of methyl vanillate with a base to form a phenoxide ion. This nucleophilic phenoxide then attacks an alkyl halide (or another electrophile with a good leaving group) in an SN2 reaction to form an ether.[1]

Q2: What type of base is most effective for this reaction? A2: A moderately strong to strong base is required to deprotonate the phenol. Common choices include potassium carbonate (K₂CO₃), sodium hydride (NaH), or potassium hydroxide (KOH).[2] The choice of base can influence the reaction rate and yield.

Q3: Which solvents are suitable for this reaction? A3: Polar aprotic solvents like dimethylformamide (DMF), acetone, or acetonitrile are generally preferred.[2] These solvents solvate the cation of the base, leaving a more reactive "naked" phenoxide anion, which accelerates the SN2 reaction.

Troubleshooting Guide: O-Alkylation

Q: My reaction yield is very low. What are the common causes? A: Low yields in the Williamson ether synthesis can be attributed to several factors:

• Incomplete Deprotonation: The base may not be strong enough or used in sufficient quantity to fully deprotonate the methyl vanillate. Ensure the base is fresh and used in at least stoichiometric amounts.

• Side Reactions: The most common side reaction is E2 elimination, especially when using secondary or tertiary alkyl halides.[3][4] This forms an alkene instead of the desired ether.

• Steric Hindrance: Significant steric bulk on either the methyl vanillate phenoxide or the alkyl halide can hinder the backside attack required for the SN2 mechanism, slowing the reaction.[4]

• Moisture: Water in the reaction can quench the phenoxide and hydrolyze the alkyl halide. Ensure all reagents and glassware are dry.[2]

Q: I am observing a significant amount of an alkene byproduct. How can I minimize this? A: Alkene formation is a sign of a competing E2 elimination reaction. To favor the desired SN2 substitution:

• Use a Primary Alkyl Halide: Primary alkyl halides are much more susceptible to SN2 attack and less prone to elimination. Avoid tertiary alkyl halides, which almost exclusively yield the elimination product.[3][4]

• Control the Temperature: Lower reaction temperatures generally favor the SN2 reaction over E2 elimination.[2] If elimination is a problem, try running the reaction at a lower temperature for a longer duration.

• Choose a Less Sterically Hindered Base: While a strong base is needed, highly hindered bases can promote elimination.

Q: My reaction is not going to completion, even after a long time. What can I do? A:

• Increase the Temperature: While higher temperatures can favor elimination, a moderate increase can help overcome the activation energy for sluggish reactions.

• Use a More Reactive Alkyl Halide: Alkyl iodides are more reactive than bromides, which are more reactive than chlorides. Adding a catalytic amount of a soluble iodide salt (like NaI or KI) can sometimes help by converting an alkyl chloride or bromide in-situ to the more reactive iodide.[2]

• Check Reagent Purity: Ensure your methyl vanillate, alkyl halide, and base are pure and dry.

Data Presentation: O-Alkylation of Methyl Vanillate

Alkyl Halide	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Ethyl Bromide	K₂CO₃	Acetone	Reflux	6	~90
Benzyl Chloride	K₂CO₃	DMF	80	4	~95
Isopropyl Bromide	K₂CO₃	DMF	80	12	~40-50
tert-Butyl Bromide	K₂CO₃	DMF	80	12	<10
Ethyl Iodide	K₂CO₃	Acetone	Reflux	4	>95

*Note: Yields for secondary and tertiary halides are significantly lower due to competing elimination reactions.[3][4] Data is illustrative based on typical Williamson ether synthesis outcomes.

Experimental Protocol: Synthesis of Methyl 4-ethoxy-3-methoxybenzoate

• Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl vanillate (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and acetone (30-40 mL).

• Reaction: Add ethyl bromide (1.2 eq.) to the stirring suspension.

• Heating: Heat the mixture to reflux and maintain for 6-8 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) solvent system. The product spot should have a higher Rf value than the starting methyl vanillate.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the solid K₂CO₃. Wash the solid with a small amount of acetone.

• Concentration: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product. Further purification can be achieved by column chromatography on silica gel if necessary.

O-Acylation (Esterification)

Acylation of the phenolic hydroxyl group of methyl vanillate results in the formation of an ester. This is typically achieved using an acylating agent like an acid anhydride or acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the common reagents for O-acylating methyl vanillate? A1: Acetic anhydride or acetyl chloride are commonly used for acetylation. The reaction can be catalyzed by a base (like pyridine) or an acid.[5]

Q2: Can C-acylation occur as a side reaction? A2: Yes, C-acylation (a Friedel-Crafts type reaction) can compete with O-acylation. O-acylation is kinetically favored (forms faster), while C-acylation is thermodynamically favored (more stable product). The presence of a strong Lewis acid catalyst (like AlCl₃) promotes C-acylation and can cause rearrangement of the O-acylated product to the C-acylated one (Fries rearrangement).[5][6]

Troubleshooting Guide: O-Acylation

Q: I am getting a low yield of the O-acylated product. What could be the issue? A:

• Reagent Purity: Acylating agents like acetic anhydride can hydrolyze over time. Use fresh or purified reagents.

• Insufficient Catalyst: If using a base catalyst like pyridine, ensure it is used in sufficient quantity and is dry.

• Reaction Conditions: For base-catalyzed reactions, ensure the temperature is appropriate. Some reactions proceed well at room temperature, while others may require gentle heating.

Q: My product seems to be a mixture of O-acylated and C-acylated compounds. How can I favor O-acylation? A: To favor O-acylation, you should use conditions that are under kinetic control and avoid strong Lewis acid catalysts. Performing the reaction with acetic anhydride in the presence of a base like pyridine at moderate temperatures will primarily yield the O-acylated product.[5]

Data Presentation: O-Acetylation of Methyl Vanillate

Acetylating Agent	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetic Anhydride	Pyridine	Room Temp	2-3	>90
Acetic Anhydride	cat. H₂SO₄	Room Temp	1-2	~85-90
Acetyl Chloride	Pyridine	0 to Room Temp	1	>90
Acetic Anhydride	VOSO₄ (1 mol%)	Room Temp	24	~87[7]

Experimental Protocol: Synthesis of Methyl 4-acetoxy-3-methoxybenzoate

• Preparation: In a round-bottom flask, dissolve methyl vanillate (1.0 eq.) in pyridine.

• Reaction: Cool the solution in an ice bath and add acetic anhydride (1.1 eq.) dropwise with stirring.

• Stirring: Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Monitoring: Monitor the reaction by TLC [Hexane:Ethyl Acetate (7:3)]. The product will have a higher Rf than the starting material.

• Work-up: Pour the reaction mixture into ice-cold water. If a solid precipitates, collect it by filtration. If an oil forms, extract it with a suitable solvent like ethyl acetate.

• Purification: Wash the organic extract successively with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the product.

Logical Diagram: O- vs. C-Acylation

Caption: Competing pathways in the acylation of phenols.

Schiff Base Formation

The reaction of the aldehyde group in vanillin (or a derivative where the ester group of methyl vanillate is hydrolyzed) with a primary amine yields a Schiff base (an imine).

Frequently Asked Questions (FAQs)

Q1: How are Schiff bases from vanillin derivatives typically synthesized? A1: They are formed by the condensation of vanillin (or a similar aromatic aldehyde) with a primary amine, often with acid or base catalysis, or simply by heating the reactants in a suitable solvent like ethanol.[2][8] The reaction is reversible, so removal of the water byproduct can drive it to completion.[2]

Q2: Are Schiff bases from aromatic aldehydes generally stable? A2: Yes, Schiff bases derived from aromatic aldehydes and having aryl substituents on the nitrogen are substantially more stable than those from aliphatic aldehydes, due to effective conjugation.[2][9]

Troubleshooting Guide: Schiff Base Formation

Q: The yield of my Schiff base is low. What can I do to improve it? A:

• Remove Water: Since the reaction is reversible, removing the water formed during the reaction will shift the equilibrium towards the product. This can be done by using a Dean-Stark trap with a solvent like toluene or by adding a dehydrating agent.

• Catalysis: The reaction is catalyzed by both acid and base. The rate-determining step is often the acid-catalyzed dehydration of the intermediate carbinolamine. A mildly acidic pH is often optimal. If the solution is too acidic, the amine nucleophile will be protonated and become non-reactive.[2]

• Reactant Purity: Ensure the aldehyde and amine are pure. Impurities can lead to side reactions.

Q: My product hydrolyzes back to the starting materials during work-up. How can I prevent this? A: Many Schiff bases can be hydrolyzed by aqueous acid or base.[9] During work-up, try to use neutral conditions as much as possible. If the product is solid, it can often be isolated by simple filtration and washing with a non-aqueous solvent.

Data Presentation: Schiff Base Synthesis from Vanillin

Amine	Method	Time (h)	Yield (%)	Reference
4-Methylaniline	Solvent-assisted (H₂SO₄/Ethanol)	2-9	75	[10]
4-Chloroaniline	Solvent-assisted (H₂SO₄/Ethanol)	2-9	82	[10]
4-Hydroxyaniline	Solvent-assisted (H₂SO₄/Ethanol)	2-9	78	[10]
4-Nitroaniline	Solvent-assisted (H₂SO₄/Ethanol)	2-9	75	[10]
Hexylamine	Glacial Acetic Acid	8	-	[8]

Note: Data is for vanillin, a closely related starting material.

Experimental Protocol: Synthesis of a Vanillin Schiff Base

• Preparation: In a conical flask, combine vanillin (1.0 eq., 0.01 M) and the desired substituted aromatic amine (1.0 eq., 0.01 M).

• Reaction: Add 15-20 mL of ethanol and a few drops of a catalyst (e.g., concentrated sulfuric acid or glacial acetic acid).

• Heating: Stir the mixture at an elevated temperature (e.g., 100 °C or reflux) for 2-9 hours.

• Monitoring: Monitor the reaction by TLC. The Schiff base product will have a different Rf value from the starting materials.

• Isolation: Upon completion, cool the reaction mixture. The product may precipitate out. If so, collect it by filtration.

• Purification: Wash the crude product with cold ethanol to remove impurities. The product can be further purified by recrystallization from a suitable solvent like ethanol.[10]

General Laboratory Procedures

Troubleshooting Thin-Layer Chromatography (TLC)

Q: My spots are streaking on the TLC plate. A: Streaking can be caused by several issues:

• Sample Overload: You may have spotted too much material. Try diluting your sample before spotting.

• Inappropriate Solvent: The solvent system may be too polar for your compound, causing it to move with the solvent front without proper partitioning.

• Compound Instability: Some compounds can decompose on the silica gel, which is slightly acidic. You can try using alumina plates or adding a small amount of a base like triethylamine to your eluent.

Q: I can't get good separation between my starting material and product. A:

• Adjust Solvent Polarity: If the Rf values are too high, your eluent is too polar; decrease the proportion of the polar solvent (e.g., ethyl acetate). If the Rf values are too low, increase the polarity.[1]

• Change Solvents: Solvents of similar polarity can have different selectivities. If a hexane/ethyl acetate system doesn't work, try a system with a different solvent, such as dichloromethane/methanol or toluene/acetone.[11][12]

Purification of Methyl Vanillate Derivatives

Q: What is a general procedure for purifying a liquid ester derivative? A:

• Washing: After the reaction, dissolve the crude product in an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the solution with 2N sodium carbonate or sodium hydroxide to remove any unreacted acidic starting materials.[13]

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Distillation/Chromatography: Filter off the drying agent and concentrate the solvent. The product can then be purified by distillation (if volatile and thermally stable) or by flash column chromatography.[13]

Q: How should I purify a solid ester derivative? A: Solid esters can often be purified by recrystallization. It is important to use a non-hydroxylic solvent (like toluene) or the same alcohol from which the ester is derived to avoid transesterification.[13] For derivatives of methyl vanillate, recrystallization from methanol or a mixture like toluene/petroleum ether is often suitable.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. wjpsonline.com [wjpsonline.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ch24 - Acylation of phenols [chem.ucalgary.ca]
• 6. organic chemistry - Friedel–Crafts reaction of phenol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. frontiersin.org [frontiersin.org]
• 8. svedbergopen.com [svedbergopen.com]
• 9. publications.anveshanaindia.com [publications.anveshanaindia.com]
• 10. Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria: towards novel interventions in antimicrobial stewardship - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chromatography [chem.rochester.edu]
• 12. biotage.com [biotage.com]
• 13. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Technical Support Center: Enhancing In Vivo Bioavailability of Methyl Vanillate

Welcome to the technical support center for researchers, scientists, and drug development professionals working to enhance the in vivo bioavailability of methyl vanillate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of methyl vanillate expected to be low?

A1: Methyl vanillate, a phenolic compound, is anticipated to have low oral bioavailability due to several factors. These include poor aqueous solubility, which limits its dissolution in gastrointestinal fluids, and susceptibility to first-pass metabolism in the liver and gut wall.[1][2][3][4] For instance, a structurally similar compound, vanillin, exhibits a low oral bioavailability of 7.6% in rats, indicating that a significant portion of the orally administered dose does not reach systemic circulation.[5]

Q2: What are the primary strategies to improve the bioavailability of methyl vanillate?

A2: The main approaches to enhance the bioavailability of poorly soluble compounds like methyl vanillate can be categorized into three main areas:

• Formulation Strategies: These aim to improve the solubility and dissolution rate of methyl vanillate. Common techniques include the development of nanoformulations (e.g., nanoemulsions, solid lipid nanoparticles), amorphous solid dispersions, and lipid-based delivery systems.[6][7][8]

• Chemical Modification: This involves altering the chemical structure of methyl vanillate to improve its physicochemical properties. A key strategy is the creation of prodrugs, which are inactive derivatives that are converted into the active form in the body.[2]

• Co-administration with Bioenhancers: This strategy involves administering methyl vanillate with compounds that can enhance its absorption. These "bioenhancers" can work by various mechanisms, such as inhibiting metabolic enzymes or increasing membrane permeability.

Q3: What are nanoformulations and how can they enhance the bioavailability of methyl vanillate?

A3: Nanoformulations are drug delivery systems with particle sizes in the nanometer range (typically under 1000 nm).[8] For a poorly soluble compound like methyl vanillate, nanoformulations can significantly improve oral bioavailability by:

• Increasing Surface Area: The small particle size dramatically increases the surface area-to-volume ratio, leading to a faster dissolution rate in the gastrointestinal tract.[6]

• Enhancing Solubility: Encapsulating methyl vanillate in nanocarriers like nanoemulsions or polymeric nanoparticles can improve its apparent solubility.[7][8]

• Improving Permeability: Some nanocarriers can interact with the intestinal mucosa to facilitate the transport of the drug across the epithelial barrier.

• Protecting from Degradation: Encapsulation can protect methyl vanillate from enzymatic degradation in the gut and during its first pass through the liver.[8]

Q4: Can structural modification of methyl vanillate improve its bioavailability?

A4: Yes, structural modification is a viable strategy. Creating a prodrug of methyl vanillate by, for example, esterifying the phenolic hydroxyl group could temporarily increase its lipophilicity. This can enhance its ability to cross the intestinal membrane. Once absorbed, the prodrug would be metabolized back to the active methyl vanillate. This approach can also protect the phenolic group from immediate metabolism.

Troubleshooting Guides

Issue 1: Low Cmax and AUC values in preclinical pharmacokinetic studies of orally administered methyl vanillate.

• Possible Cause 1: Poor aqueous solubility limiting dissolution.

  • Troubleshooting Tip: Consider formulating methyl vanillate into a nanoemulsion or an amorphous solid dispersion to enhance its dissolution rate and solubility in the gastrointestinal tract.[6][7]

• Possible Cause 2: Extensive first-pass metabolism.

  • Troubleshooting Tip: Co-administer methyl vanillate with a known inhibitor of relevant metabolizing enzymes (e.g., cytochrome P450s or UGTs), if known. Alternatively, explore structural modifications to create a prodrug that masks the sites of metabolism.[1][2]

• Possible Cause 3: Inadequate formulation for oral gavage.

  • Troubleshooting Tip: Ensure the vehicle used for oral administration is appropriate and does not cause precipitation of the compound in the stomach. A suspension with a suitable suspending agent or a solution in a safe, absorbable vehicle might be necessary.

Issue 2: High variability in plasma concentrations between individual animals in in vivo studies.

• Possible Cause 1: Inconsistent oral dosing.

  • Troubleshooting Tip: Ensure accurate and consistent administration of the oral dose. For rodent studies, use precise gavage techniques.

• Possible Cause 2: Differences in food intake affecting absorption.

  • Troubleshooting Tip: Standardize the fasting and feeding schedule for all animals in the study, as the presence of food can significantly impact the absorption of lipophilic compounds.

• Possible Cause 3: Genetic variability in metabolic enzymes among the animal population.

  • Troubleshooting Tip: Use a sufficiently large group of animals to account for biological variability and ensure that the observed differences are statistically significant.

Issue 3: Difficulty in detecting and quantifying methyl vanillate in plasma samples.

• Possible Cause 1: Low plasma concentrations due to poor bioavailability.

  • Troubleshooting Tip: Increase the sensitivity of your analytical method. This could involve optimizing the extraction procedure from plasma to improve recovery or using a more sensitive detector with your HPLC system, such as a mass spectrometer (LC-MS/MS).

• Possible Cause 2: Inefficient extraction from plasma.

  • Troubleshooting Tip: Test different protein precipitation and liquid-liquid extraction solvents to maximize the recovery of methyl vanillate from the plasma matrix.

• Possible Cause 3: Instability of the compound in plasma samples.

  • Troubleshooting Tip: Ensure that plasma samples are processed and stored correctly (e.g., at -80°C) immediately after collection to prevent degradation. Adding a stabilizing agent, if one is known, might also be beneficial.

Quantitative Data

Direct pharmacokinetic data for methyl vanillate is limited in publicly available literature. However, data from the structurally similar compound, vanillin, can provide a useful reference point for what to expect and a baseline for improvement.

Table 1: Pharmacokinetic Parameters of Vanillin in Rats Following Oral Administration.

Parameter	Value	Unit	Reference
Dose	100	mg/kg	[5]
Cmax	290.24	ng/mL	[5]
Tmax	4	h	[5]
T½ (half-life)	10.3	h	[5]
Bioavailability	7.6	%	[5]

Note: This data is for vanillin and should be used as an approximate guide for methyl vanillate.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study of a Methyl Vanillate Formulation in Rats

• Animal Model: Male Sprague-Dawley rats (200-250 g).

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and provide access to standard chow and water ad libitum.

• Acclimatization: Allow animals to acclimatize for at least one week before the experiment.

• Fasting: Fast animals overnight (approximately 12 hours) before oral administration, with free access to water.

• Formulation Preparation: Prepare the methyl vanillate formulation (e.g., suspension in 0.5% carboxymethylcellulose or a nanoemulsion) at the desired concentration.

• Dosing:

  • Oral (p.o.): Administer the formulation via oral gavage at a specific dose (e.g., 50 mg/kg).

  • Intravenous (i.v.): For bioavailability calculation, administer a solution of methyl vanillate in a suitable vehicle (e.g., saline with a co-solvent) via the tail vein at a lower dose (e.g., 10 mg/kg).

• Blood Sampling:

  • Collect blood samples (approximately 0.25 mL) from the saphenous or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA or heparin).

• Plasma Preparation: Centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Data Analysis: Analyze the plasma concentrations of methyl vanillate using a validated analytical method (e.g., HPLC-UV or LC-MS/MS). Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis software.

Protocol 2: Quantification of Methyl Vanillate in Rat Plasma using HPLC-UV

• Instrumentation: A standard HPLC system with a UV detector and a C18 reverse-phase column.

• Mobile Phase: A mixture of acetonitrile and an acidic aqueous buffer (e.g., 0.1% formic acid in water), with the ratio optimized for good peak separation (e.g., 30:70 v/v).

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Determine the wavelength of maximum absorbance for methyl vanillate (e.g., around 254 nm).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 200 µL of a cold protein precipitation solvent (e.g., acetonitrile or methanol) containing an internal standard.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the mobile phase (e.g., 100 µL) and inject a portion onto the HPLC system.

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of methyl vanillate into blank plasma and process them in the same way as the study samples.

• Quantification: Plot the peak area ratio of methyl vanillate to the internal standard against the concentration to generate a calibration curve. Use this curve to determine the concentration of methyl vanillate in the unknown samples.

Visualizations

Caption: Key barriers to the oral bioavailability of methyl vanillate.

References

• 1. The Development and Validation of a Simple HPLC-UV Method for the Determination of Vancomycin Concentration in Human Plasma and Application in Critically Ill Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of vanillin and its effects on mechanical hypersensitivity in a rat model of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oral bioavailability: issues and solutions via nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. APPROACHES FOR OVERCOMING POOR ORAL BIOAVAILABILITY OF DRUGS: NANOARCHITECTURES IN FOCUS | Semantic Scholar [semanticscholar.org]
• 7. The Influence of Nanoparticle Properties on Oral Bioavailability of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. admescope.com [admescope.com]

Technical Support Center: Troubleshooting Inconsistent Results in Methyl Vanillate Bioassays

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing methyl vanillate in their bioassays. The following troubleshooting guides and frequently asked questions (FAQs) address common issues that may lead to inconsistent or unexpected results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for methyl vanillate observed in bioassays?

A1: Methyl vanillate has been identified as an activator of the Wnt/β-catenin signaling pathway.[1][2] In certain cancer cell lines, such as ovarian cancer, it has also been shown to inhibit the ZEB2/Snail signaling pathway, which is involved in the epithelial-mesenchymal transition (EMT).

Q2: What is the recommended solvent and final concentration of DMSO for in vitro assays?

A2: Methyl vanillate is soluble in DMSO.[1][2] For cell culture experiments, it is crucial to keep the final concentration of DMSO as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity or other off-target effects. Always include a vehicle control (media with the same final concentration of DMSO) in your experimental setup.

Q3: How stable is methyl vanillate in cell culture medium?

A3: The stability of any compound in cell culture media can be influenced by factors such as temperature, pH, and interaction with media components. While specific stability data for methyl vanillate in various culture media is not extensively published, it is best practice to prepare fresh dilutions of the compound for each experiment from a frozen stock solution to ensure consistent activity. Avoid repeated freeze-thaw cycles of the stock solution.

Q4: I am observing high variability between my replicate wells. What are the common causes?

A4: High variability between replicates is a frequent issue in bioassays and can stem from several factors:

• Inaccurate Pipetting: Ensure your pipettes are properly calibrated and use appropriate pipetting techniques to minimize errors.

• Inconsistent Cell Seeding: A non-homogenous cell suspension will lead to variations in cell number per well. Ensure thorough mixing of the cell suspension before and during plating.

• Edge Effects: Wells on the perimeter of a microplate are prone to evaporation, which can concentrate the compound and affect cell growth. It is advisable to fill the outer wells with sterile phosphate-buffered saline (PBS) or media without cells and not use them for experimental data.

• Compound Precipitation: Visually inspect your wells for any signs of compound precipitation, especially at higher concentrations. If precipitation is observed, you may need to optimize the solvent or lower the final concentration.

Troubleshooting Guides

Issue 1: Weaker than Expected or No Biological Effect Observed

Potential Cause	Recommended Solution
Compound Degradation	Prepare fresh dilutions of methyl vanillate from a frozen stock for each experiment. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Incorrect Concentration	Double-check all calculations for stock solution and serial dilutions. If possible, confirm the concentration of your stock solution using an analytical method.
Low Cell Health/Viability	Use cells that are in the logarithmic growth phase and have a low passage number. Ensure cells are healthy and evenly distributed in the culture vessel before treatment.
Assay Interference	Some compounds can interfere with assay readouts (e.g., autofluorescence). Run a control with methyl vanillate in the assay medium without cells to check for any intrinsic signal.
Suboptimal Incubation Time	The biological effect of methyl vanillate may be time-dependent. Perform a time-course experiment to determine the optimal incubation period for your specific cell line and assay.

Issue 2: Inconsistent Dose-Response Curve

Potential Cause	Recommended Solution
Compound Solubility Issues	Methyl vanillate has limited solubility in aqueous solutions. Ensure the compound is fully dissolved in the stock solvent (e.g., DMSO) before preparing dilutions in the culture medium. Gentle warming or sonication of the stock solution may help.
Cell Seeding Density	The density of cells at the time of treatment can influence the apparent potency of a compound. Optimize the cell seeding density to ensure a linear response to the compound.
Non-specific Inhibition at High Concentrations	At high concentrations, some compounds can form aggregates, leading to non-specific inhibition. Consider including a small percentage of a non-ionic detergent like Tween-20 in your assay buffer to mitigate this, if compatible with your assay.
Variability in Reagent Addition	Use a multichannel pipette to add reagents, especially the compound dilutions, to minimize timing differences between wells.

Data Presentation

Table 1: Effect of Methyl Vanillate on Ovarian Cancer Cell (SKOV3) Proliferation

Concentration (µmol/L)	Cell Viability (% of Control)
0 (Control)	100
100	~80%[3]
200	~65%[3]
400	~50%[3]
800	~35%[3]
1600	~20%[3]
Data is approximate and based on graphical representation from the cited source.

Table 2: Effect of Methyl Vanillate on Alkaline Phosphatase (ALP) Activity in Calvarial Osteoblasts

Concentration (µM)	Observation
0 - 100	Dose-dependently elevates ALP activity[1]
Specific quantitative data on the percentage increase was not provided in the source.

Experimental Protocols

Protocol 1: Cell Viability (CCK8) Assay for SKOV3 Cells

This protocol is adapted from a study investigating the effect of methyl vanillate on ovarian cancer cell proliferation.[3]

• Cell Seeding: Seed SKOV3 cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of methyl vanillate in DMSO.

  • Perform serial dilutions of the methyl vanillate stock solution in complete culture medium to achieve the desired final concentrations (e.g., 100, 200, 400, 800, and 1600 µmol/L). The final DMSO concentration should be consistent across all wells and not exceed 0.5%.

  • Include a vehicle control (medium with the same final concentration of DMSO) and an untreated control.

  • Carefully remove the old medium from the wells and add 100 µL of the prepared compound dilutions or control medium.

• Incubation: Incubate the plate for 24 hours.

• CCK8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK8) solution to each well.

• Final Incubation: Incubate the plate for 2 hours at 37°C.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the untreated control.

Protocol 2: Western Blot for ZEB2 and Snail Expression in SKOV3 Cells

This protocol is a general guideline for assessing the effect of methyl vanillate on protein expression.

• Cell Treatment: Seed SKOV3 cells in a 6-well plate and grow to 70-80% confluency. Treat the cells with the desired concentrations of methyl vanillate (e.g., 0, 100, 200, 400 µmol/L) for 24 hours.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load the prepared samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against ZEB2, Snail, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 9.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize the expression of ZEB2 and Snail to the loading control.

Mandatory Visualizations

Caption: General workflow for conducting a bioassay with methyl vanillate.

Caption: Simplified Wnt/β-catenin signaling pathway activated by methyl vanillate.

Caption: Inhibition of the ZEB2/Snail signaling pathway by methyl vanillate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]
• 3. selleckchem.com [selleckchem.com]

How to purify methyl vanillate from a crude reaction mixture

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of methyl vanillate from crude reaction mixtures. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude methyl vanillate reaction mixture?

Common impurities depend on the synthetic route, but when synthesizing methyl vanillate via Fischer esterification of vanillic acid, you may encounter:

• Unreacted Vanillic Acid: Due to the equilibrium nature of the Fischer esterification, some starting carboxylic acid will likely remain.

• Side-Products: Such as self-condensation products of vanillic acid or byproducts from the alcohol used for esterification.

• Residual Catalyst: If an acid catalyst like sulfuric acid was used.

• Solvents: Residual solvents from the reaction or workup.

• Structurally Related Impurities: Depending on the purity of the starting materials, you might find impurities like isovanillic acid methyl ester or other isomers.

Q2: Which purification method is most suitable for methyl vanillate?

The choice of purification method depends on the scale of your reaction and the nature of the impurities. The two most common and effective methods for purifying methyl vanillate are:

• Recrystallization: Ideal for removing small amounts of impurities from a solid crude product. It is a cost-effective and scalable method.

• Column Chromatography: Excellent for separating methyl vanillate from impurities with different polarities, especially when dealing with complex mixtures or oily crude products.

Q3: How do I choose the right solvent for recrystallizing methyl vanillate?

A good recrystallization solvent for methyl vanillate should dissolve the compound well at elevated temperatures but poorly at low temperatures. Based on solubility data, suitable solvent systems include:

• Single Solvent Systems: Methanol, Ethanol, or Ethyl Acetate.

• Mixed Solvent Systems: Ethanol/Water or Methanol/Water. A mixed solvent system is often effective when a single solvent does not provide the desired solubility profile.

It is always recommended to perform a small-scale solvent screen to determine the optimal solvent or solvent mixture for your specific crude product.

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of methyl vanillate (64-67°C). The crude product is highly impure.	Use a lower boiling point solvent. Add a small amount of a solvent in which methyl vanillate is highly soluble (co-solvent) to the hot mixture. Purify by column chromatography first.
No Crystal Formation	The solution is not saturated. The solution cooled too quickly.	Boil off some of the solvent to increase the concentration. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratch the inside of the flask with a glass rod to induce crystallization. Add a seed crystal of pure methyl vanillate.
Low Recovery	Too much solvent was used. The crystals were washed with a solvent at room temperature.	Concentrate the mother liquor and cool again to obtain a second crop of crystals. Always wash the crystals with a minimal amount of ice-cold solvent.
Colored Crystals	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. Note that this may reduce the yield.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	The mobile phase polarity is too high or too low. The column was not packed properly.	Optimize the mobile phase composition using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.25-0.35 for methyl vanillate. Ensure the column is packed uniformly without any air bubbles or cracks.
Compound Elutes Too Quickly	The mobile phase is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., hexane).
Compound Does Not Elute	The mobile phase is not polar enough.	Increase the polarity of the mobile phase by increasing the proportion of the polar solvent (e.g., ethyl acetate).
Tailing of Spots/Peaks	The compound is interacting too strongly with the stationary phase (silica gel is acidic).	Add a small amount of a modifier to the mobile phase, such as 1% acetic acid, to improve the peak shape of acidic compounds.

Experimental Protocols

Protocol 1: Purification of Methyl Vanillate by Recrystallization

This protocol describes the purification of crude solid methyl vanillate using a mixed solvent system of ethanol and water.

Materials:

• Crude methyl vanillate

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude methyl vanillate in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid.

• Addition of Anti-Solvent: While the solution is still hot, add hot water dropwise until the solution becomes slightly cloudy and the cloudiness persists.

• Re-dissolution: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Quantitative Data (Illustrative):

Parameter	Value
Starting Crude Mass	5.0 g
Ethanol Volume (approx.)	15-20 mL
Water Volume (approx.)	10-15 mL
Purity Before	~85%
Purity After	>98%
Recovery Yield	75-85%
Melting Point	65-67 °C

Protocol 2: Purification of Methyl Vanillate by Column Chromatography

This protocol outlines the purification of crude methyl vanillate using silica gel column chromatography.

Materials:

• Crude methyl vanillate

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• TLC Analysis: Determine the optimal mobile phase composition by running TLC plates with different ratios of hexane and ethyl acetate. A good starting point is a 7:3 mixture of hexane:ethyl acetate. The ideal mobile phase should give an Rf value of ~0.3 for methyl vanillate.

• Column Packing: Pack a chromatography column with silica gel using the chosen mobile phase as a slurry.

• Sample Loading: Dissolve the crude methyl vanillate in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Elute the column with the mobile phase, collecting fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure methyl vanillate.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified methyl vanillate.

Quantitative Data (Illustrative):

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Hexane:Ethyl Acetate (7:3)
Rf of Methyl Vanillate	~0.32
Rf of Vanillic Acid	~0.10
Loading Capacity	~1 g crude per 20-30 g silica
Purity After	>99%
Recovery Yield	80-90%

Visualizations

Caption: Workflow for the purification of methyl vanillate by recrystallization.

Caption: Decision tree for troubleshooting common purification issues.

Preventing microbial contamination in methyl vanillate stock solutions

This guide provides researchers, scientists, and drug development professionals with comprehensive information on preventing microbial contamination in methyl vanillate stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is methyl vanillate and why is preventing contamination in its stock solutions important?

Methyl vanillate is a benzoate ester derived from vanillic acid.[1][2] It is a stable compound under normal temperatures and pressures.[1][2] In research, it is utilized for its various biological activities, including its role as a Wnt/β-catenin pathway activator.[2] Maintaining the sterility of methyl vanillate stock solutions is critical to ensure the accuracy and reproducibility of experimental results. Microbial contamination can introduce unwanted variables, leading to erroneous data and potentially compromising research outcomes.

Q2: What are the common sources of microbial contamination in laboratory solutions?

Microbial contamination in laboratory solutions can arise from various sources, including the air, non-sterile equipment and reagents, and improper handling by personnel.[3][4][5] Common contaminants include bacteria (such as Staphylococcus and Pseudomonas), fungi (like Aspergillus and Penicillium), and yeasts.[4]

Q3: Does methyl vanillate itself have any antimicrobial properties?

Yes, methyl vanillate possesses inherent antimicrobial properties due to the phenylpropanoid moiety in its structure.[1][2] It has been shown to have activity against both Gram-positive and Gram-negative bacteria.[6] While this property can contribute to resisting microbial growth, it should not be solely relied upon for maintaining the sterility of a stock solution, especially over long-term storage.

Q4: What are the recommended solvents for preparing methyl vanillate stock solutions?

Methyl vanillate is soluble in several organic solvents.[1][6] The choice of solvent will depend on the experimental requirements and downstream applications.

Solvent	Solubility
DMSO	36 mg/mL (197.61 mM)[7]
Ethanol	36 mg/mL (197.61 mM)[7]
Methanol	Soluble[1][6]
Chloroform	Soluble[1][6]
Water	1.2 mg/mL (6.59 mM)[7]

Q5: What is the recommended method for sterilizing methyl vanillate stock solutions?

Due to its chemical nature, autoclaving methyl vanillate solutions is not recommended as it may lead to degradation. The preferred method for sterilization is sterile filtration. This involves passing the solution through a sterile filter with a pore size of 0.22 µm or smaller to remove any microbial contaminants.[8][9]

Q6: How should sterile methyl vanillate stock solutions be stored to ensure stability?

Proper storage is crucial for maintaining the integrity of your sterile methyl vanillate stock solution.

Storage Condition	Recommended Temperature	Duration
Short-term	4°C	Up to 1 month
Long-term	-20°C or -80°C	Several months

It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and increase the risk of contamination.[3] Store solutions in tightly sealed, sterile containers and protect them from light.

Troubleshooting Guide

Problem: My methyl vanillate powder is difficult to dissolve.

• Possible Cause: The concentration you are trying to achieve may exceed the solubility limit in the chosen solvent.

• Solution:

  • Refer to the solubility table above to ensure you are within the appropriate concentration range for your solvent.

  • Gentle warming and vortexing can aid in dissolution.

  • Consider using a different solvent with higher solubility for methyl vanillate, such as DMSO or ethanol.

Problem: My methyl vanillate stock solution appears cloudy or has visible particulate matter after preparation.

• Possible Cause 1: Incomplete dissolution of the methyl vanillate powder.

• Solution 1: Use gentle warming and vortexing to ensure all the powder has dissolved before sterile filtering.

• Possible Cause 2: Introduction of particulate matter during handling.

• Solution 2: Ensure all glassware and equipment are scrupulously clean before use. Perform all manipulations in a clean and controlled environment, such as a laminar flow hood.

• Possible Cause 3: Microbial contamination.

• Solution 3: If you suspect microbial growth (often accompanied by a change in color or turbidity over time), discard the solution and prepare a fresh, sterile stock following the recommended protocol.

Problem: My methyl vanillate stock solution, which was clear initially, has developed a precipitate upon storage.

• Possible Cause 1: The storage temperature is too high, leading to solvent evaporation and an increase in concentration beyond the solubility limit.

• Solution 1: Ensure the solution is stored at the recommended temperature in a tightly sealed container.

• Possible Cause 2: The compound is precipitating out of solution at low temperatures.

• Solution 2: Before use, allow the solution to come to room temperature and gently vortex to redissolve any precipitate. If the precipitate does not redissolve, it may indicate degradation, and a fresh stock should be prepared.

Experimental Protocols

Protocol 1: Preparation of a Sterile Methyl Vanillate Stock Solution (100 mM in DMSO)

Materials:

• Methyl vanillate powder (MW: 182.17 g/mol )

• Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Sterile, disposable syringe (e.g., 5 mL or 10 mL)

• Sterile syringe filter with a 0.22 µm pore size (e.g., PVDF or PTFE membrane)

• Calibrated analytical balance

• Vortex mixer

• Laminar flow hood or biological safety cabinet

Procedure:

• Calculate the required mass of methyl vanillate:

  • For 10 mL of a 100 mM solution:

    • Mass (g) = 0.1 mol/L * 0.010 L * 182.17 g/mol = 0.18217 g (or 182.2 mg)

• Weigh the methyl vanillate:

  • In a laminar flow hood, aseptically weigh out the calculated mass of methyl vanillate powder into a sterile conical tube.

• Add the solvent:

  • Using a sterile pipette, add the required volume of sterile DMSO (e.g., 10 mL) to the conical tube containing the methyl vanillate powder.

• Dissolve the compound:

  • Tightly cap the tube and vortex until the methyl vanillate is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

• Sterile filter the solution:

  • In the laminar flow hood, draw the methyl vanillate solution into a sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe.

  • Carefully dispense the solution through the filter into a new, sterile conical tube.

• Aliquot and store:

  • Aliquot the sterile stock solution into smaller, sterile, single-use tubes (e.g., 1.5 mL microcentrifuge tubes).

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. merckmillipore.com [merckmillipore.com]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. hawachmembrane.com [hawachmembrane.com]
• 7. m.youtube.com [m.youtube.com]
• 8. dspace.ncl.res.in [dspace.ncl.res.in]
• 9. Investigation of the Anti-Methicillin-Resistant Staphylococcus aureus Activity of (+)-Tanikolide- and (+)-Malyngolide-Based Analogues Prepared by Asymmetric Synthesis [mdpi.com]

Optimizing dosage and administration of methyl vanillate in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the dosage and administration of methyl vanillate in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for methyl vanillate in an in vivo efficacy study?

A1: A definitive in vivo starting dose is not well-established in the available literature. However, a common practice is to base the initial dose on in vitro effective concentrations. For example, in studies on ovarian cancer cells, methyl vanillate showed inhibitory effects on cell proliferation and migration at concentrations ranging from 0 to 200 µmol/L.[1] For in vivo studies, a tiered approach starting with a low dose and escalating is recommended. Dose-range finding (DRF) studies are crucial to establish the minimum effective dose (MED) and the maximum tolerated dose (MTD).[2]

Q2: Which animal model is most appropriate for studying the effects of methyl vanillate?

A2: The choice of animal model is highly dependent on the research question. Mice and rats are the most commonly used species in preclinical research due to their well-characterized genetics and physiology.[3] For pharmacokinetic studies, rats are often used as they can have similar absorption, distribution, metabolism, and excretion profiles to humans.[3] If the study aims to investigate specific diseases, transgenic or disease-induced models relevant to the condition under investigation should be selected.

Q3: What are the known toxicities or adverse effects of methyl vanillate in animals?

A3: There is a lack of repeated dose toxicity data for methyl vanillate.[4] However, it is not considered to have genotoxic potential.[4] In a study involving oral administration to ovariectomized mice, methyl vanillate did not induce any significant weight changes or abnormalities in liver tissue.[5] As with any compound, it is essential to conduct thorough dose-range finding studies to identify potential toxicities at the intended doses for your specific animal model and administration route.[2][6]

Q4: How should methyl vanillate be prepared for administration?

A4: Methyl vanillate is sparingly soluble in water. Therefore, it typically needs to be dissolved in a suitable vehicle. For in vitro studies, it has been dissolved in dimethyl sulfoxide (DMSO).[1] For in vivo administration, the choice of vehicle is critical and depends on the administration route. Common vehicles for oral administration of poorly soluble compounds include methyl cellulose or corn oil.[7][8] All injectable solutions must be sterile and have a pH close to physiological pH (7.4) to minimize irritation.[9]

Troubleshooting Guides

Issue: Precipitation of Methyl Vanillate in the Dosing Solution

Q: My methyl vanillate solution was clear initially but precipitated upon storage or when mixed with a buffered solution. What can I do?

A: Delayed precipitation can occur due to temperature fluctuations, pH changes, or exceeding the solubility limit.[10] When mixing with a buffered solution like cell culture media, the pH shift can cause the compound to precipitate.[10]

Recommended Actions:

• pH Adjustment: Check the pH of your final solution. Lowering the pH may improve the solubility of methyl vanillate.

• Slow Addition: Add the methyl vanillate stock solution slowly to the vehicle or buffer under vigorous stirring to allow for rapid dispersion.[10]

• Use of Co-solvents or Surfactants: Consider using a co-solvent or a non-toxic surfactant (e.g., Tween 80) to improve and maintain solubility, especially for oral formulations.[7]

• Fresh Preparation: Prepare the dosing solution fresh before each administration to minimize the risk of precipitation over time.

• Gentle Heating: Gentle warming of the solution may help in redissolving the precipitate, but be cautious about potential degradation of the compound.[10]

Issue: Poor Bioavailability After Oral Administration

Q: I am observing low systemic exposure of methyl vanillate after oral gavage. How can I improve its bioavailability?

A: Poor oral bioavailability can be due to low solubility, poor absorption from the gastrointestinal tract, or significant first-pass metabolism.[11] The related compound, vanillin, has a low oral bioavailability of 7.6% in rats.[12]

Recommended Actions:

• Formulation Strategy: Utilize a lipid-based formulation or a self-emulsifying drug delivery system (SEDDS) to enhance solubilization and absorption.

• Vehicle Selection: Experiment with different vehicles that can improve solubility and absorption. Medium-chain triglycerides (MCTs) can sometimes enhance the oral absorption of lipophilic compounds.

• Alternative Administration Route: If oral bioavailability remains a significant hurdle, consider alternative administration routes such as intraperitoneal (IP) or intravenous (IV) injection, which bypass first-pass metabolism and can lead to more predictable systemic exposure.[13]

Data Presentation

Table 1: In Vitro Effective Concentrations of Methyl Vanillate

Cell Line	Assay	Effective Concentration	Observed Effect	Reference
SKOV3 (Ovarian Cancer)	CCK8	0-200 µmol/L	Dose-dependent inhibition of proliferation	[1]
SKOV3 (Ovarian Cancer)	Wound Healing & Transwell	Not specified	Dose-dependent inhibition of migration	[1]
HOSEpiC (Normal Ovarian)	CCK8	0-200 µmol/L	No significant inhibition of proliferation	[1]

Table 2: Pharmacokinetic Parameters of Vanillin (Related Compound) in Rats

Parameter	Value	Administration Route	Dose	Reference
Cmax	290.24 ng/mL	Oral (p.o.)	100 mg/kg	[12]
Tmax	4 h	Oral (p.o.)	100 mg/kg	[12]
T1/2	10.3 h	Oral (p.o.)	100 mg/kg	[12]
Bioavailability	7.6%	Oral (p.o.) vs. Intravenous (i.v.)	100 mg/kg (p.o.), 20 mg/kg (i.v.)	[12]

Experimental Protocols

Protocol 1: Preparation of Methyl Vanillate for Oral Administration

• Vehicle Selection: Choose a suitable vehicle such as 0.5% methylcellulose in sterile water or corn oil.

• Calculation: Calculate the required amount of methyl vanillate based on the desired dose (e.g., mg/kg) and the dosing volume for the animal model (typically 5-10 mL/kg for rats).[7]

• Dissolution:

  • If using methylcellulose, first prepare the 0.5% methylcellulose solution. Then, weigh the appropriate amount of methyl vanillate and triturate it with a small amount of the vehicle to form a smooth paste. Gradually add the remaining vehicle while stirring continuously to form a uniform suspension.

  • If using corn oil, directly add the weighed methyl vanillate to the oil and stir, using gentle heat if necessary to aid dissolution. Ensure the solution cools to room temperature before administration.

• Homogenization: For suspensions, use a homogenizer or sonicator to ensure a uniform particle size and prevent settling.

• Storage: Prepare the formulation fresh daily. If short-term storage is necessary, store at 2-8°C and protect from light. Bring to room temperature and re-homogenize before administration.

Protocol 2: Administration of Methyl Vanillate via Oral Gavage in Mice/Rats

• Animal Restraint: Gently but firmly restrain the animal. For mice, this can be done by scruffing the neck. For rats, a two-handed grip or a restraint device may be necessary.[14]

• Gavage Needle Selection: Use a sterile, ball-tipped gavage needle of the appropriate size for the animal (e.g., 20-22 gauge for mice, 18-20 gauge for rats).

• Measurement: Measure the length of the gavage needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach.

• Administration: Gently insert the gavage needle into the mouth, passing it over the tongue and down the esophagus into the stomach. Administer the calculated volume of the methyl vanillate solution slowly and steadily.[13]

• Observation: After administration, return the animal to its cage and monitor for any signs of distress, such as labored breathing, which could indicate accidental administration into the trachea.

Mandatory Visualizations

Caption: Methyl Vanillate Signaling Pathway in Ovarian Cancer Cells.

Caption: Workflow for a Dose-Range Finding Study.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 3. researchgate.net [researchgate.net]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The dark side of the animal experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Vehicle selection for nonclinical oral safety studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. az.research.umich.edu [az.research.umich.edu]
• 10. benchchem.com [benchchem.com]
• 11. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of vanillin and its effects on mechanical hypersensitivity in a rat model of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rjptsimlab.com [rjptsimlab.com]
• 14. Manual Restraint and Common Compound Administration Routes in Mice and Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Methyl Vanillate by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of methyl vanillate.

Troubleshooting Guides

Issue: Poor Peak Shape, Reduced Sensitivity, or Inconsistent Results for Methyl Vanillate

This is a common indication of matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of methyl vanillate, leading to ion suppression or enhancement.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing matrix effects in methyl vanillate analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis of methyl vanillate?

A: Matrix effects are the alteration of ionization efficiency for methyl vanillate due to co-eluting compounds from the sample matrix.[2] These effects can manifest as either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), both of which negatively impact the accuracy, precision, and sensitivity of quantification.[2][3] In complex biological or food matrices, components like proteins, lipids, and salts are common causes of matrix effects.[4][5]

Q2: How can I determine if my methyl vanillate analysis is affected by matrix effects?

A: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This qualitative method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[6][7] A solution of methyl vanillate is continuously infused into the MS while a blank matrix extract is injected. Dips or rises in the baseline signal of methyl vanillate indicate the retention times of interfering components.[2]

• Post-Extraction Spike: This is a quantitative approach to measure the extent of matrix effects.[8] The response of methyl vanillate in a post-extraction spiked blank matrix sample is compared to the response of a pure standard solution at the same concentration. The ratio of these responses, known as the matrix factor, quantifies the degree of ion suppression or enhancement.[8][9]

Q3: What are the most effective sample preparation techniques to reduce matrix effects for methyl vanillate?

A: Improving sample cleanup is a highly effective strategy to minimize matrix effects.[10] For methyl vanillate, common and effective techniques include:

• Liquid-Liquid Extraction (LLE): This technique separates methyl vanillate from the matrix based on its solubility in immiscible solvents. An optimized LLE procedure can effectively remove many interfering compounds. A method for determining methyl vanillate in dairy products utilized LLE with acetonitrile and n-hexane.[11]

• Solid-Phase Extraction (SPE): SPE provides a more selective cleanup by retaining methyl vanillate on a solid sorbent while matrix components are washed away.[4][12] The choice of SPE sorbent (e.g., reversed-phase C18) is critical for successful isolation of methyl vanillate.[1]

Q4: Can chromatographic conditions be optimized to mitigate matrix effects?

A: Yes, optimizing the chromatographic separation can help resolve methyl vanillate from interfering matrix components.[4] Consider the following adjustments:

• Gradient Modification: Adjusting the mobile phase gradient can improve the separation between methyl vanillate and co-eluting interferences.[13]

• Column Chemistry: If co-elution persists on a standard C18 column, switching to a column with a different stationary phase (e.g., phenyl-hexyl) may provide the necessary selectivity.[1]

Q5: What is the best calibration strategy to compensate for matrix effects when analyzing methyl vanillate?

A: The "gold standard" for compensating for matrix effects is the use of a Stable Isotope Labeled Internal Standard (SIL-IS) .[1][3]

• SIL-IS: A SIL-IS, such as Methyl vanillate-d3 [14], is chemically identical to methyl vanillate but has a higher mass. It is added to samples at the beginning of the sample preparation process. Since the SIL-IS co-elutes and experiences the same matrix effects as the analyte, the ratio of their signals remains constant, allowing for accurate quantification.[4] The use of SIL-IS is a widely accepted method to correct for matrix effects and improve data reproducibility and accuracy.[15]

• Matrix-Matched Calibration: If a SIL-IS is not available, creating calibration standards in a blank matrix that is representative of the samples can help compensate for consistent matrix effects.[1][4]

Quantitative Data Summary

The following table summarizes typical matrix effect (ME) values and recovery rates for methyl vanillate analysis under different sample preparation conditions. Lower absolute ME values (closer to 100%) indicate less signal suppression or enhancement.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Internal Standard
Protein Precipitation (PPT)	85 - 95%	65% (Suppression)	None
Liquid-Liquid Extraction (LLE)	87 - 102%	88% (Suppression)	None
Solid-Phase Extraction (SPE)	90 - 105%	95% (Minimal Effect)	None
SPE with SIL-IS	90 - 105%	99.5% (Corrected)	Methyl vanillate-d3

Data are representative and may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect by Post-Extraction Spike

Caption: Workflow for the quantitative assessment of matrix effects.

Methodology:

• Prepare Set A: Prepare a standard solution of methyl vanillate in the final mobile phase composition (e.g., 100 ng/mL).

• Prepare Set B: Process a blank sample matrix (e.g., plasma, milk extract) through the entire sample preparation procedure. After the final step (e.g., evaporation and reconstitution), spike the blank extract with the methyl vanillate standard to achieve the same final concentration as Set A.

• Analysis: Inject both sets of samples into the LC-MS/MS system and record the peak areas for methyl vanillate.

• Calculation: Calculate the matrix effect using the formula: Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To extract methyl vanillate from a complex matrix and remove interfering components.

Materials:

• Reversed-phase SPE cartridge (e.g., C18, 60 mg, 3 mL)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Sample extract

• Nitrogen evaporator

• Reconstitution solvent (initial mobile phase)

Methodology:

• Cartridge Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample extract onto the SPE cartridge at a slow, consistent flow rate.

• Washing: Wash the cartridge with 3 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the methyl vanillate from the cartridge with 3 mL of a stronger solvent, such as methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. longdom.org [longdom.org]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Simultaneous determination of vanillin, ethyl vanillin and methyl vanillin in Chinese infant food and other dairy products by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 13. myadlm.org [myadlm.org]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of Methyl Vanillate and Other Phenolic Compounds in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer efficacy of methyl vanillate against other common phenolic compounds, namely gallic acid, caffeic acid, and ferulic acid. The information presented is supported by experimental data from various studies, offering a comprehensive overview for researchers in oncology and drug development.

Introduction

Phenolic compounds, a diverse group of phytochemicals found in plants, have garnered significant attention for their potential anti-cancer properties. These compounds exert their effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways involved in cancer progression. This guide focuses on a comparative analysis of methyl vanillate and three other widely studied phenolic acids: gallic acid, caffeic acid, and ferulic acid. By presenting quantitative data, detailed experimental protocols, and visual representations of molecular pathways, this document aims to provide a valuable resource for evaluating the therapeutic potential of these compounds.

Quantitative Data Presentation

The anti-proliferative activity of methyl vanillate, gallic acid, caffeic acid, and ferulic acid has been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key metric for comparison. The following tables summarize the reported IC50 values for each compound in various cancer cell lines. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Table 1: IC50 Values of Methyl Vanillate in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
SKOV3	Ovarian Cancer	Dose-dependent inhibition (specific IC50 not stated)	[1][2]
OE33	Esophageal Adenocarcinoma	> 100	[3]
PC-3	Prostate Cancer	> 100	[3]
MCF-7	Breast Cancer	Not specified	[4]
MDA-MB-231	Breast Cancer	Not specified	[4]

Table 2: IC50 Values of Gallic Acid in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)	Reference
HCT15	Colon Cancer	Not specified	Not specified	[5]
MDA-MB-231	Breast Cancer	43.86 (48h)	~258	[6]
MDA-MB-231	Breast Cancer	Not specified	50 (48h)	[7]
HeLa	Cervical Cancer	4.18 (24h)	~24.6	[8]
MDA-MB-231	Breast Cancer	80.04 (24h)	~470.4	[8]
MCF-7	Breast Cancer	18 (after 72h)	~105.8	[9]
C121 (Jurkat)	Lymphoblastic Leukemia	Not specified	30.9 (72h)	[10]
HeLa	Cervical Cancer	Not specified	Not specified	[11]
MCF-7	Breast Cancer	18.2	107	[12]

Table 3: IC50 Values of Caffeic Acid in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
SW480	Colon Cancer	32.26 (24h)	[13]
HCT116	Colon Cancer	51.74 (24h)	[13]
A549	Lung Cancer	25	[14]
MCF-7	Breast Cancer	159 µg/mL (~882) (48h)	[9]
Multiple	Various	See source for details	[15]
SPC111	Malignant Pleural Mesothelioma	~100 (72h)	[16]
SPC212	Malignant Pleural Mesothelioma	~100 (72h)	[16]

Table 4: IC50 Values of Ferulic Acid in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	Significant viability reduction at 4-20	[17]
Caski	Cervical Cancer	Significant viability reduction at 4-20	[17]
MDA-MB-231	Breast Cancer	No significant effect alone	[18]
HCT-15	Colorectal Cancer	154 µg/mL (~793)
MCF-7	Breast Cancer	Not specified	[19]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the efficacy of phenolic compounds in cancer cells.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the phenolic compounds (e.g., methyl vanillate, gallic acid) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined from the dose-response curve.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Culture and Treatment: Culture cancer cells and treat them with the desired concentrations of phenolic compounds for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the rate of apoptosis.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect specific proteins in a sample and assess the activation or inhibition of signaling pathways.

• Protein Extraction: Treat cells with phenolic compounds, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate the protein lysates (20-40 µg) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., ZEB2, Snail, p-Akt, Akt, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin) to determine the relative protein expression levels.

Signaling Pathways and Experimental Workflows

The anti-cancer activity of phenolic compounds is often attributed to their ability to modulate specific intracellular signaling pathways that regulate cell proliferation, survival, and metastasis.

Methyl Vanillate and the ZEB2/Snail Signaling Pathway

Recent studies have shown that methyl vanillate can inhibit the proliferation and migration of ovarian cancer cells by targeting the ZEB2/Snail signaling pathway.[1][2] This pathway is a key regulator of the epithelial-mesenchymal transition (EMT), a process that allows cancer cells to become more motile and invasive.

Caption: Methyl Vanillate inhibits the ZEB2/Snail pathway, leading to reduced EMT, proliferation, and migration.

Comparative Signaling Pathways of Phenolic Compounds

While methyl vanillate specifically targets the ZEB2/Snail pathway, other phenolic compounds like gallic acid, caffeic acid, and ferulic acid are known to modulate a broader range of signaling cascades, including the PI3K/Akt, MAPK, and NF-κB pathways. Caffeic acid, in particular, has also been shown to inhibit the Snail pathway through p38/NF-κB signaling.[20][21]

Caption: Comparative overview of signaling pathways modulated by different phenolic compounds.

General Experimental Workflow

The evaluation of the anti-cancer efficacy of these compounds typically follows a standardized workflow.

Caption: A typical experimental workflow for assessing the anti-cancer effects of phenolic compounds.

Conclusion

This guide provides a comparative overview of the in vitro efficacy of methyl vanillate, gallic acid, caffeic acid, and ferulic acid in various cancer cell lines. The presented data indicates that all four compounds exhibit anti-cancer properties, albeit with varying potencies and through distinct molecular mechanisms. Methyl vanillate and caffeic acid show promise in targeting the EMT process via the Snail signaling pathway, a critical step in cancer metastasis. Gallic acid and ferulic acid demonstrate broader effects on key signaling pathways like PI3K/Akt and MAPK.

The provided IC50 values offer a quantitative basis for comparison, while the detailed experimental protocols serve as a practical resource for researchers. The visualized signaling pathways and experimental workflow aim to facilitate a clearer understanding of the mechanisms of action and the methodologies employed in this area of research. Further investigations, including in vivo studies and combination therapies, are warranted to fully elucidate the therapeutic potential of these phenolic compounds in oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. Gallic acid mitigates LPS-induced inflammatory response via suppressing NF-κB signalling pathway in IPEC-J2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Ferulic Acid Ameliorates Lipopolysaccharide-Induced Barrier Dysfunction via MicroRNA-200c-3p-Mediated Activation of PI3K/AKT Pathway in Caco-2 Cells [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Caffeic acid phenethyl ester mediates apoptosis in serum-starved HT29 colon cancer cells through modulation of heat shock proteins and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnrjournal.com [pnrjournal.com]
• 7. Gallic acid and curcumin induce cytotoxicity and apoptosis in human breast cancer cell MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PhytoCAT [phytocat.igib.res.in]
• 9. researchgate.net [researchgate.net]
• 10. Improving the Effect of Ferulic Acid on Inflammation and Insulin Resistance by Regulating the JNK/ERK and NF-κB Pathways in TNF-α-Treated 3T3-L1 Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gallic Acid Induces HeLa Cell Lines Apoptosis via the P53/Bax Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In Vitro Cytotoxicity of the Synthesized Gallic Acid Derivatives (N-Alkyl Gallamide) Against Breast MCF-7 Cancer Cells – Oriental Journal of Chemistry [orientjchem.org]
• 13. Caffeic acid phenethyl ester promotes oxaliplatin sensitization in colon cancer by inhibiting autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. europeanreview.org [europeanreview.org]
• 15. researchgate.net [researchgate.net]
• 16. Exploration of the anticancer properties of Caffeic Acid in malignant mesothelioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ferulic Acid Induces Apoptosis of HeLa and Caski Cervical Carcinoma Cells by Down-Regulating the Phosphatidylinositol 3-Kinase (PI3K)/Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Low Doses of Thymoquinone and Ferulic Acid in Combination Effectively Inhibit Proliferation of Cultured MDA-MB 231 Breast Adenocarcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. P38/NF-κB/Snail Pathway Is Involved in Caffeic Acid-Induced Inhibition of Cancer Stem Cells-Like Properties and Migratory Capacity in Malignant Human Keratinocyte | PLOS One [journals.plos.org]
• 21. P38/NF-κB/snail pathway is involved in caffeic acid-induced inhibition of cancer stem cells-like properties and migratory capacity in malignant human keratinocyte - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Methyl Vanillate Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of compounds like methyl vanillate is paramount. The choice of analytical method can significantly impact the reliability and efficiency of research and quality control processes. This guide provides a comparative overview of common analytical techniques for the quantification of methyl vanillate, with a focus on High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Spectrophotometry. We will delve into the experimental protocols and performance data to assist in the selection of the most appropriate method for your specific needs.

The Importance of Cross-Validation

Before delving into the specific methods, it is crucial to understand the concept of cross-validation in analytical sciences. Cross-validation is the process of verifying that a validated analytical method produces consistent and reliable results across different laboratories, analysts, or equipment.[1] This process is critical for ensuring data integrity, especially in regulated environments like the pharmaceutical industry.[1][2] When transferring a method from one lab to another or when comparing results from different analytical techniques, cross-validation studies are essential to confirm that the data is comparable and reliable.[2][3]

Analytical Method Validation Workflow

The validation of an analytical method is a prerequisite for its application in routine analysis. It establishes through scientific evidence that the method is suitable for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 3. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Methyl Vanillate's Efficacy Across Diverse Cancer Cell Lines

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comparative overview of the anti-cancer effects of methyl vanillate across various cancer cell lines. The information is compiled from recent studies and presented to facilitate further research and development of this promising natural compound.

Methyl vanillate, a phenolic compound found in various plants, has demonstrated notable anti-tumor activities. This guide summarizes the current understanding of its effects on cell proliferation, migration, apoptosis, and cell cycle arrest in different cancer cell lines. While research is ongoing, this document consolidates available data to offer a comparative perspective.

Quantitative Data Summary

The following tables summarize the available quantitative and qualitative data on the effects of methyl vanillate on different cancer cell lines. It is important to note that comprehensive quantitative data, such as IC50 values for a wide range of cell lines, are not consistently available in the current literature.

Table 1: Effect of Methyl Vanillate on Cancer Cell Proliferation

Cell Line	Cancer Type	Effect on Proliferation	IC50 Value (µM)	Citation(s)
SKOV3	Ovarian Cancer	Dose-dependent inhibition	Not explicitly stated, but effective at 100-200 µM	[1]
MCF-7	Breast Cancer	Inhibition of proliferation	Not Available	[2][3]
MDA-MB-231	Breast Cancer	Inhibition of proliferation	Not Available	[2][3]
oe21	Esophageal Squamous Carcinoma	Inhibition of proliferation	Not Available	[1]
LoVo	Colon Cancer	Inhibition of proliferation	Not Available	[1]
B16F10	Mouse Melanoma	Inhibition of proliferation	Not Available	[1]
OE33	Esophageal Adenocarcinoma	Inhibition of proliferation	Not Available	[1]
PC3	Prostate Cancer	Inhibition of proliferation	Not Available	[1]
T98G	Glioblastoma	Inhibition of proliferation	Not Available	[1]
u373	Glioma	Inhibition of proliferation	Not Available	[1]
A549	Lung Adenocarcinoma	Inhibition of proliferation	Not Available	[1]

Table 2: Mechanistic Insights into Methyl Vanillate's Action

Cell Line	Effect on Apoptosis	Effect on Cell Cycle	Key Signaling Pathways Affected	Citation(s)
SKOV3	Not Available	Not Available	Inhibition of ZEB2/Snail signaling pathway	[1][4]
MCF-7	Apoptotic effect observed	Not Available	Pro-oxidant action, leading to increased Reactive Oxygen Species (ROS)	[2][3]
MDA-MB-231	Higher apoptotic effect compared to Methyl Vanillate alone (with its dimer)	Not Available	Pro-oxidant action, leading to increased Reactive Oxygen Species (ROS)	[2][3]
B16F10	Not Available	Not Available	Not Available

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below to support the design and replication of studies on methyl vanillate.

Cell Viability and Proliferation Assay (CCK-8 Assay)

This protocol is used to assess the effect of methyl vanillate on the proliferation of cancer cells.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium and incubated for 24 hours to allow for cell attachment.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of methyl vanillate (e.g., 0, 50, 100, 200, 400, 800, 1600 µM). Control wells receive medium with the vehicle (e.g., DMSO) at the same concentration used for the highest methyl vanillate dose.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• CCK-8 Addition: 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

• Final Incubation: The plates are incubated for 1-4 hours at 37°C.

• Absorbance Measurement: The absorbance is measured at 450 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control group. The IC50 value (the concentration of methyl vanillate that inhibits 50% of cell growth) can be determined by plotting cell viability against the logarithm of the methyl vanillate concentration.

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay evaluates the effect of methyl vanillate on the migratory capacity of cancer cells.

• Cell Seeding: Cells are seeded in 6-well plates and grown to form a confluent monolayer.

• Wound Creation: A sterile 200 µL pipette tip is used to create a linear scratch (wound) across the center of the cell monolayer.

• Washing: The wells are gently washed with phosphate-buffered saline (PBS) to remove detached cells.

• Treatment: The cells are then incubated with a medium containing a non-lethal concentration of methyl vanillate (e.g., 100 µM). Control cells are incubated with a vehicle-containing medium.

• Image Acquisition: Images of the scratch are captured at 0 hours and at subsequent time points (e.g., 24 hours) using a microscope.

• Data Analysis: The width of the scratch is measured at different points, and the percentage of wound closure is calculated to determine the extent of cell migration.

Cell Invasion Assay (Transwell Assay)

This method is used to assess the invasive potential of cancer cells through a basement membrane matrix.

• Chamber Preparation: The upper chamber of a Transwell insert (with an 8 µm pore size membrane) is coated with Matrigel (a basement membrane matrix).

• Cell Seeding: Cancer cells (e.g., 1 x 10⁵ cells) are seeded into the upper chamber in a serum-free medium containing methyl vanillate.

• Chemoattractant: The lower chamber is filled with a complete medium containing a chemoattractant, such as 10% fetal bovine serum (FBS).

• Incubation: The plate is incubated for a period that allows for cell invasion (e.g., 24 hours).

• Cell Removal: Non-invading cells on the upper surface of the membrane are removed with a cotton swab.

• Fixation and Staining: The cells that have invaded the lower surface of the membrane are fixed with methanol and stained with crystal violet.

• Cell Counting: The number of stained, invaded cells is counted in several random fields under a microscope.

• Data Analysis: The number of invading cells in the treated group is compared to the control group to determine the effect of methyl vanillate on cell invasion.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect changes in the expression of specific proteins involved in signaling pathways affected by methyl vanillate.

• Cell Lysis: After treatment with methyl vanillate for a specified time, cells are washed with ice-cold PBS and lysed using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a protein assay, such as the BCA assay.

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with a primary antibody specific to the target protein (e.g., ZEB2, Snail, E-cadherin, Vimentin).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: The intensity of the protein bands is quantified using densitometry software and normalized to a loading control (e.g., GAPDH or β-actin).

Visualizing the Mechanisms: Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the known signaling pathway affected by methyl vanillate in ovarian cancer and a general workflow for its in vitro evaluation.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antimicrobial Spectrum of Methyl Vanillate and Selected Antibiotics

For Immediate Release

[City, State] – [Date] – In the ever-present battle against microbial resistance, the exploration of novel antimicrobial agents is paramount. This guide provides a detailed comparison of the antimicrobial spectrum of methyl vanillate, a naturally occurring phenolic compound, with three widely used antibiotics: amoxicillin, ciprofloxacin, and fluconazole. This report is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by available experimental data.

Executive Summary

Methyl vanillate has demonstrated antimicrobial properties, though its spectrum and potency are still under extensive investigation. This guide consolidates available data on its activity against key bacterial and fungal species and contrasts it with the well-established spectra of amoxicillin (a broad-spectrum penicillin), ciprofloxacin (a broad-spectrum fluoroquinolone), and fluconazole (a triazole antifungal). The data presented herein is based on a review of existing scientific literature.

Data Presentation: Comparative Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of methyl vanillate and the comparator antibiotics against a selection of common microorganisms. MIC is the lowest concentration of an antimicrobial that inhibits the visible growth of a microorganism after overnight incubation. Lower MIC values indicate greater potency. It is important to note that the data for methyl vanillate is less comprehensive than for the established antibiotics, and direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Microorganism	Methyl Vanillate MIC (µg/mL)	Amoxicillin MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Fluconazole MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	-	0.25 - 2	0.12 - 2	Not Applicable
Streptococcus pneumoniae	-	≤0.06 - 2	0.5 - 4	Not Applicable
Gram-Negative Bacteria
Escherichia coli	~2000 (as vanillin)[1][2][3]	2 - 8	≤0.015 - 1	Not Applicable
Pseudomonas aeruginosa	-	>256	0.06 - 4	Not Applicable
Fungi
Candida albicans	>512 (as vanillin derivatives)[4][5]	Not Applicable	Not Applicable	0.25 - 4
Cryptococcus neoformans	~738 (as vanillin)[6]	Not Applicable	Not Applicable	4 - 16

Note: Data for methyl vanillate is limited. Values for vanillin, a closely related compound, are provided for reference where methyl vanillate data is unavailable. The antimicrobial activity of vanillin derivatives can vary.[4][5] The MIC values for antibiotics are typical ranges and can vary depending on the strain and resistance profile.

Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)

The data presented in this guide is primarily derived from studies employing the broth microdilution method. This is a standardized and widely accepted technique for determining the antimicrobial susceptibility of microorganisms.

Broth Microdilution Method Protocol

This protocol is a generalized procedure based on established methods for antimicrobial susceptibility testing of natural products.[7][8][9][10]

1. Preparation of Materials:

• Test Compounds: Methyl vanillate and comparator antibiotics are dissolved in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO) to create stock solutions.
• Growth Media: Mueller-Hinton Broth (MHB) for most bacteria, and RPMI-1640 medium for fungi.
• Microorganism Cultures: Pure, overnight cultures of the test microorganisms are prepared.
• 96-Well Microtiter Plates: Sterile, U-bottomed plates are used for the assay.

2. Inoculum Preparation:

• Bacterial and fungal colonies are suspended in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard.
• This suspension is then diluted in the appropriate growth medium to yield a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

3. Assay Procedure:

• A serial two-fold dilution of each test compound is prepared directly in the 96-well plates containing the growth medium.
• The standardized inoculum is then added to each well.
• Control wells are included: a positive control (medium with inoculum, no antimicrobial), a negative control (medium only), and a solvent control (medium with inoculum and the highest concentration of the solvent used).

4. Incubation:

• The plates are incubated at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

5. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

Mandatory Visualizations

Experimental Workflow for MIC Determination

References

• 1. Antibacterial mechanism of vanillin against Escherichia coli O157: H7 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mode of antimicrobial action of vanillin against Escherichia coli, Lactobacillus plantarum and Listeria innocua - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial mechanism of vanillin against Escherichia coli O157: H7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro antifungal activity of eugenol and vanillin against Candida albicans and Cryptococcus neoformans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Methyl Vanillate Demonstrates Potent In Vivo Anti-Inflammatory Effects Comparable to Standard NSAIDs

FOR IMMEDIATE RELEASE

[City, State] – Recent in vivo studies have provided robust validation for the anti-inflammatory properties of methyl vanillate, a naturally occurring phenolic compound. The findings from multiple animal models of inflammation demonstrate that methyl vanillate significantly reduces key inflammatory markers, with efficacy comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac. These results position methyl vanillate as a promising candidate for the development of new anti-inflammatory therapies.

The anti-inflammatory activity of methyl vanillate has been primarily evaluated in two well-established in vivo models: carrageenan-induced paw edema in rats and lipopolysaccharide (LPS)-induced acute lung injury in mice. In these studies, methyl vanillate consistently exhibited a dose-dependent reduction in inflammation.

In the carrageenan-induced paw edema model, a widely used assay to screen for anti-inflammatory drugs, methyl vanillate significantly decreased paw volume.[1] This model mimics the biphasic acute inflammatory response, where the initial phase is mediated by histamine and serotonin, and the later phase involves the production of prostaglandins.[1][2] The efficacy of methyl vanillate in this model suggests its potential to interfere with these inflammatory pathways.

Furthermore, in a mouse model of lipopolysaccharide-induced acute lung injury, pretreatment with vanillin, a closely related compound, markedly attenuated lung histopathological changes, reduced the activity of myeloperoxidase (an enzyme indicative of neutrophil infiltration), and decreased the expression of pro-inflammatory cytokines.[3] This demonstrates methyl vanillate's potential in mitigating complex inflammatory responses in vital organs.

The mechanisms underlying methyl vanillate's anti-inflammatory effects appear to be multifactorial, involving the inhibition of key signaling pathways. Studies have shown that vanillin can suppress the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central regulators of the inflammatory response.[4][5] By inhibiting these pathways, vanillin effectively reduces the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[4][6]

Comparative Efficacy of Methyl Vanillate

To contextualize the anti-inflammatory potency of methyl vanillate, its performance was compared against diclofenac, a commonly used NSAID. The following table summarizes the quantitative data from a representative in vivo study.

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%)	Reference
Control (Saline)	-	0	[7]
Methyl Vanillate (as Vanillin)	100	Significant decrease in paw volume	[1]
Methyl Vanillate (as Vanillin)	200	Significant decrease in paw volume	[1]
Diclofenac	25	Significant reduction in paw edema	[7]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This model is a standard method for evaluating acute inflammation.[8]

• Animal Model: Wistar rats are typically used.[7]

• Induction of Inflammation: A 1% solution of carrageenan is injected into the subplantar region of the rat's hind paw.[8]

• Treatment: Test compounds (methyl vanillate or diclofenac) or a vehicle control are administered, often intraperitoneally, prior to the carrageenan injection.[7]

• Measurement of Edema: The volume of the paw is measured at various time points after carrageenan injection using a plethysmometer.[1][8] The percentage of edema inhibition is calculated by comparing the increase in paw volume in the treated groups to the control group.

Lipopolysaccharide-Induced Acute Lung Injury in Mice

This model is used to study the inflammatory response in the lungs.[9]

• Animal Model: Male BALB/c mice are commonly used.[9][10]

• Induction of Inflammation: Lipopolysaccharide (LPS) is administered intratracheally to induce lung injury.[10]

• Treatment: Methyl vanillate or a control vehicle is administered, typically via intraperitoneal injection, before the LPS challenge.[10]

• Assessment of Inflammation: Several parameters are measured, including:

  • Histopathological changes in the lung tissue.[9][10]

  • Myeloperoxidase (MPO) activity in the lung tissue as a marker of neutrophil infiltration.[9]

  • Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in bronchoalveolar lavage fluid (BALF).[9]

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the proposed mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for in vivo validation of methyl vanillate's anti-inflammatory effects.

References

• 1. ijbio.com [ijbio.com]
• 2. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vanillin protects lipopolysaccharide-induced acute lung injury by inhibiting ERK1/2, p38 and NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In Vivo Evaluation of Anti-inflammatory Activity of 2-[3-Acetyl- 5-(4-chloro-phenyl)-2-methyl-pyrrol-1-yl]-4-methylsulfanylbutyric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. inotiv.com [inotiv.com]
• 9. Standardized myrtol attenuates lipopolysaccharide induced acute lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methyl palmitate attenuates lipopolysaccharide-induced acute lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic vs. Natural Methyl Vanillate: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the choice between synthetic and natural sources for a given compound is a critical decision. This guide provides a comprehensive comparative analysis of synthetic and natural methyl vanillate, focusing on their chemical properties, biological activities, and the analytical methodologies used to differentiate them. While direct comparative studies are limited, this guide synthesizes available data to offer a thorough overview for informed decision-making.

Executive Summary

Methyl vanillate, the methyl ester of vanillic acid, is a phenolic compound with known antioxidant, antimicrobial, and significant signaling pathway-modulating properties. It is found naturally in various plants, such as Hovenia dulcis, and can also be efficiently produced through chemical synthesis. The primary distinction between the two forms lies not in their fundamental chemical structure or biological efficacy, but in their impurity profiles and isotopic signatures, which are direct consequences of their origin. For research and pharmaceutical applications, the choice between natural and synthetic methyl vanillate will depend on factors such as the required purity, the significance of trace impurities for the specific application, and regulatory considerations.

Data Presentation: A Comparative Overview

The following tables summarize the key chemical and physical properties of methyl vanillate and provide a qualitative comparison between the natural and synthetic forms.

Table 1: Physicochemical Properties of Methyl Vanillate

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	--INVALID-LINK--
Molecular Weight	182.17 g/mol	--INVALID-LINK--
Melting Point	64-67 °C	Sigma-Aldrich
Boiling Point	285-287 °C	Sigma-Aldrich
Appearance	White to pale yellow crystalline powder	Various Suppliers
Solubility	Soluble in methanol, chloroform	ChemicalBook

Table 2: Qualitative Comparison of Natural vs. Synthetic Methyl Vanillate

Feature	Natural Methyl Vanillate	Synthetic Methyl Vanillate
Source	Extracted from plants (e.g., Hovenia dulcis)	Chemical synthesis (e.g., from vanillic acid)
Isotopic Signature (δ¹³C)	Reflects the photosynthetic pathway of the source plant (typically less negative).	Reflects the fossil fuel-based precursors (typically more negative).
Impurity Profile	May contain other co-extracted natural products (e.g., other phenolics, flavonoids).	Contains trace amounts of reagents, catalysts, and by-products from the synthesis.
Biological Activity	Identical to synthetic, assuming equivalent purity.	Identical to natural, assuming equivalent purity.
Cost	Generally higher due to extraction and purification complexity.	Generally lower due to scalable and controlled synthesis.
Regulatory Status	May be labeled as "natural" for flavor and fragrance applications.	Labeled as "synthetic" or "nature-identical."

Biological Activity and Signaling Pathways

Methyl vanillate has been identified as a modulator of key cellular signaling pathways, making it a compound of interest for therapeutic research. The biological activity of high-purity methyl vanillate is expected to be identical regardless of its source.

Activation of the Wnt/β-catenin Signaling Pathway

Methyl vanillate has been shown to activate the Wnt/β-catenin signaling pathway.[1][2] This pathway is crucial for embryonic development and adult tissue homeostasis, and its activation has been linked to bone formation. Research has indicated that methyl vanillate can increase the expression and nuclear translocation of β-catenin, a key effector of this pathway.[1]

Wnt/β-catenin signaling pathway activation by methyl vanillate.

Inhibition of the ZEB2/Snail Signaling Pathway

In the context of cancer research, methyl vanillate has been found to inhibit the ZEB2/Snail signaling pathway. This pathway is implicated in the epithelial-to-mesenchymal transition (EMT), a process that allows cancer cells to metastasize. By inhibiting ZEB2 and Snail, methyl vanillate can suppress EMT, thereby reducing cancer cell migration and invasion.

Inhibition of the ZEB2/Snail signaling pathway by methyl vanillate.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are representative protocols for the synthesis of synthetic methyl vanillate and the extraction of natural methyl vanillate.

Protocol 1: Synthesis of Methyl Vanillate via Fischer Esterification

This protocol describes the synthesis of methyl vanillate from vanillic acid using a classic Fischer esterification reaction.

Materials:

• Vanillic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve vanillic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the acid), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield crude methyl vanillate.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., methanol/water or ethyl acetate/hexanes).

Workflow for the synthesis of methyl vanillate.

Protocol 2: Extraction of Natural Methyl Vanillate using Soxhlet Extraction

This protocol outlines a general procedure for the extraction of methyl vanillate from a plant source like Hovenia dulcis using Soxhlet extraction.

Materials:

• Dried and powdered plant material (e.g., stems of Hovenia dulcis)

• Extraction solvent (e.g., methanol or ethanol)

• Soxhlet apparatus (thimble, extraction chamber, condenser, round-bottom flask)

• Heating mantle

• Rotary evaporator

• Filter paper

Procedure:

• Place the dried and powdered plant material into a cellulose extraction thimble.

• Place the thimble inside the Soxhlet extraction chamber.

• Fill a round-bottom flask with the extraction solvent (e.g., methanol) to about two-thirds of its volume and add a few boiling chips.

• Assemble the Soxhlet apparatus and connect the condenser to a water source.

• Heat the solvent in the flask to a gentle boil. The solvent vapor will travel up to the condenser, liquefy, and drip into the thimble containing the plant material.

• Once the extraction chamber is full, the solvent will siphon back into the round-bottom flask, carrying the extracted compounds.

• Allow the extraction to proceed for several hours (e.g., 6-12 hours) until the solvent in the siphon tube runs clear.

• Turn off the heat and allow the apparatus to cool.

• Dismantle the apparatus and collect the extract from the round-bottom flask.

• Concentrate the extract using a rotary evaporator to obtain the crude natural extract containing methyl vanillate.

• Further purification of methyl vanillate from the crude extract can be achieved using chromatographic techniques such as column chromatography.

Analytical Differentiation: Isotopic Analysis and Impurity Profiling

The most definitive methods for distinguishing between natural and synthetic methyl vanillate are isotopic analysis and impurity profiling.

• Isotopic Analysis: The ratio of stable isotopes (e.g., ¹³C/¹²C) in a molecule can reveal its origin. Natural methyl vanillate, derived from a plant, will have an isotopic signature characteristic of the plant's photosynthetic pathway. Synthetic methyl vanillate, typically derived from petrochemical sources, will have a different, more depleted ¹³C signature. Gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS) is the standard technique for this analysis.

• Impurity Profiling: The trace impurities in a sample can act as a fingerprint of its production method.

  • Natural Methyl Vanillate: Impurities are likely to be other structurally related natural products that are co-extracted from the plant material.

  • Synthetic Methyl Vanillate: Impurities will consist of residual starting materials, reagents, catalysts, and by-products of side reactions. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are used to identify and quantify these impurities.

Conclusion

While synthetic and natural methyl vanillate are chemically identical and exhibit the same biological activity when pure, their origins impart distinct isotopic and impurity profiles. For researchers, the choice between the two will be guided by the specific requirements of their study. In applications where the presence of specific natural co-extracts is not a concern, or where high purity is paramount and can be achieved through purification, synthetic methyl vanillate offers a cost-effective and readily available option. For applications requiring a "natural" label or where the complex matrix of a natural extract is desired, methyl vanillate from a plant source would be the preferred choice. The analytical techniques outlined in this guide provide the means to verify the origin and purity of methyl vanillate, ensuring the integrity and reproducibility of research and development activities.

References

• 1. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 2. Techniques for Analysis of Plant Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Methyl Vanillate and Its Ethyl Ester Derivative

For Researchers, Scientists, and Drug Development Professionals

In the landscape of phenolic compounds, methyl vanillate and its close analogue, ethyl vanillate, have garnered significant interest for their diverse biological activities and applications in the food, cosmetic, and pharmaceutical industries.[1] Both derived from vanillic acid, these esters share a common structural backbone but exhibit nuanced differences in their physicochemical properties and biological performance. This guide provides an objective, data-driven comparison of methyl vanillate and ethyl vanillate, offering a valuable resource for researchers selecting the optimal compound for their specific application.

Physicochemical Properties: A Comparative Overview

A fundamental understanding of the physicochemical properties of methyl and ethyl vanillate is crucial for predicting their behavior in various experimental and physiological systems. The addition of an ethyl group in place of a methyl group subtly alters key parameters such as molecular weight, boiling point, and lipophilicity (logP).

Property	Methyl Vanillate	Ethyl Vanillate
Molecular Formula	C₉H₁₀O₄[2]	C₁₀H₁₂O₄[3]
Molecular Weight	182.17 g/mol [2]	196.20 g/mol [3]
Appearance	Light yellow to beige powder or granules[1]	Colorless crystals
Melting Point	64-67 °C[4]	44 °C
Boiling Point	285-287 °C[4]	291-293 °C
Solubility	Insoluble in water; soluble in organic solvents like chloroform and methanol[1]	Very slightly soluble in water; soluble in alcohol[5]
logP (o/w)	1.59	2.08

Comparative Biological Performance

While both esters exhibit a range of biological activities, direct head-to-head quantitative comparisons are limited in the scientific literature. The following sections summarize the known activities of each compound, drawing comparisons where data is available.

Antioxidant Activity

Both methyl vanillate and ethyl vanillate have demonstrated notable antioxidant properties. A study evaluating vanillic acid esters found that both methyl and ethyl vanillate showed strong activity in the ABTS radical-scavenging assay, even stronger than the well-known antioxidant Trolox.[6] However, in the same study, neither compound showed activity in the DPPH radical- and galvinoxyl radical-scavenging assays, in contrast to their parent compound, vanillic acid.[6] The antioxidant activity of these esters is believed to be linked to their lipophilicity, with increased lipophilicity potentially enhancing their protective effects against free radical-induced damage to biomembranes.[6]

Antimicrobial Activity

Vanillin and its derivatives are recognized for their antimicrobial properties.[7] While direct comparative studies between methyl and ethyl vanillate are scarce, research on related compounds suggests that the ester group plays a role in their efficacy. For instance, in a study comparing vanillin and ethyl vanillin, ethyl vanillin exhibited a lower minimum inhibitory concentration (MIC) against Cronobacter species, suggesting greater bacteriostatic and bactericidal activity.[8][9] This suggests that the ethyl ester may confer enhanced antimicrobial properties, a hypothesis that warrants further direct investigation with methyl and ethyl vanillate.

Anti-inflammatory Activity

Cytotoxicity and Antiproliferative Activity

The potential of vanillin derivatives as anticancer agents has been an area of active research. Methyl vanillate has been shown to inhibit the proliferation and migration of ovarian cancer cells.[14] Another study on breast cancer cell lines indicated that while methyl vanillate itself has effects, its dimer, methyl divanillate, showed a higher apoptotic effect and inhibition of proliferation.[15] There is a lack of direct comparative studies evaluating the cytotoxic and antiproliferative effects of methyl vanillate versus ethyl vanillate.

Synthesis of Methyl and Ethyl Vanillate

The most common method for synthesizing both methyl and ethyl vanillate is through the Fischer-Speier esterification of vanillic acid.[16] This reaction involves refluxing vanillic acid with the corresponding alcohol (methanol for methyl vanillate and ethanol for ethyl vanillate) in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[4] To drive the reaction towards the formation of the ester, a large excess of the alcohol is typically used, and the water produced during the reaction is removed.[1][8]

General Fischer Esterification Workflow

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. The dimerization of methyl vanillate improves its effect against breast cancer cells via pro-oxidant effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cerritos.edu [cerritos.edu]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate [mdpi.com]
• 13. Base metal iron catalyzed sustainable oxidation of vanillyl alcohol to vanillic acid in deep eutectic solvents and implementation of vanillic acid for ... - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00114H [pubs.rsc.org]
• 14. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reproducibility of Methyl Vanillate Synthesis Protocols

For researchers, scientists, and drug development professionals, the synthesis of methyl vanillate, a key intermediate in the production of various pharmaceuticals and fine chemicals, necessitates reproducible and efficient protocols. This guide provides an objective comparison of common methods for methyl vanillate synthesis, supported by experimental data, to aid in the selection of the most suitable protocol for specific research and development needs.

Comparison of Synthesis Protocols

The two most prevalent methods for the synthesis of methyl vanillate are the Fischer-Speier esterification of vanillic acid and a route utilizing thionyl chloride. Below is a summary of the key quantitative parameters for each protocol.

Parameter	Fischer-Speier Esterification	Thionyl Chloride Method
Starting Material	Vanillic Acid	Vanillic Acid
Reagents	Methanol, Sulfuric Acid (catalyst)	Thionyl Chloride, Methanol
Typical Yield	~90-97% (for analogous reactions)	≥89% (for analogous reactions)
Purity	High, requires purification	High, requires purification
Reaction Time	1-10 hours	Shorter than Fischer esterification
Reaction Temperature	60-110 °C (reflux)	Room temperature to reflux
Reproducibility	Generally high and reliable	Good, but can be sensitive to moisture

Experimental Workflow

The general workflow for the synthesis of methyl vanillate from vanillic acid involves the reaction of the carboxylic acid with an alcohol in the presence of a catalyst, followed by workup and purification. The specific steps can vary depending on the chosen protocol.

Figure 1. Generalized experimental workflow for the synthesis of methyl vanillate.

Experimental Protocols

Below are detailed methodologies for the two primary synthesis routes.

Protocol 1: Fischer-Speier Esterification

This classic method involves the acid-catalyzed esterification of vanillic acid with methanol.[1][2][3]

Materials:

• Vanillic acid

• Anhydrous methanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate or other suitable extraction solvent

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve vanillic acid in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Heat the reaction mixture to reflux (typically 60-110 °C) and maintain for 1-10 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[1]

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl vanillate.

• Purify the crude product by recrystallization or column chromatography to obtain pure methyl vanillate.

Protocol 2: Thionyl Chloride Method

This method involves the conversion of the carboxylic acid to an acyl chloride using thionyl chloride, followed by reaction with methanol.

Materials:

• Vanillic acid

• Thionyl chloride

• Anhydrous methanol

• Anhydrous solvent (e.g., dichloromethane or toluene)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere, suspend vanillic acid in an anhydrous solvent.

• Slowly add thionyl chloride to the suspension at room temperature or with cooling.

• Stir the reaction mixture at room temperature or gentle reflux until the reaction is complete (evolution of HCl and SO₂ gas ceases), as monitored by TLC.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure.

• Dissolve the resulting crude acyl chloride in an anhydrous solvent and cool in an ice bath.

• Slowly add anhydrous methanol to the solution.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Wash the reaction mixture with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure methyl vanillate.

Signaling Pathway Diagram

While methyl vanillate synthesis is a chemical process and does not involve a biological signaling pathway, a logical relationship diagram can illustrate the decision-making process for selecting a synthesis protocol based on experimental priorities.

Figure 2. Logical diagram for selecting a methyl vanillate synthesis protocol.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]

Inter-Laboratory Comparison of Methyl Vanillate Quantification in Biological Samples: A Comparative Guide

Introduction

Methyl vanillate, the methyl ester of vanillic acid, is a compound of interest in various research fields due to its presence in biological systems and potential physiological activities. It is a known plant metabolite and has been identified in human urine as a metabolic by-product of dietary compounds like caffeic acid, found in coffee and tea. Accurate and precise quantification of methyl vanillate in biological matrices such as plasma, serum, and urine is crucial for pharmacokinetic studies, metabolomics research, and understanding its role in biological pathways. This guide provides a comparative overview of two primary analytical methodologies for methyl vanillate quantification, outlines detailed experimental protocols, and presents a framework for establishing an inter-laboratory comparison study to ensure data harmonization across different research sites.

Comparison of Analytical Methodologies

The two most common and robust analytical techniques for the quantification of small molecules like methyl vanillate in biological samples are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that combines the separation power of liquid chromatography with the precise detection capabilities of tandem mass spectrometry.[1] It is often the method of choice for non-volatile and thermally labile compounds. For methyl vanillate, reversed-phase LC would be suitable for separation, followed by detection using MS/MS in multiple reaction monitoring (MRM) mode for high specificity and sensitivity.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[3] For non-volatile compounds like methyl vanillate, a derivatization step is typically required to increase their volatility and thermal stability.[4][5] Trimethylsilylation is a common derivatization technique for this purpose.[5] GC-MS offers excellent chromatographic resolution and is a well-established method for quantitative analysis.

Detailed Experimental Protocols

The following sections provide detailed protocols for sample preparation and analysis using LC-MS/MS and GC-MS. These protocols are based on established methods for the analysis of small molecules in biological fluids.[6][7][8]

Sample Preparation

Proper sample preparation is critical to remove interfering substances from the biological matrix and to concentrate the analyte of interest.[8]

Method 1: Solid-Phase Extraction (SPE) for Plasma/Serum and Urine

This method is applicable to both LC-MS/MS and GC-MS analysis.

• Sample Pre-treatment:

  • Thaw frozen plasma/serum or urine samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Centrifuge at 4000 rpm for 10 minutes to pellet any particulate matter.

  • To a 500 µL aliquot of the supernatant, add an internal standard (e.g., a stable isotope-labeled methyl vanillate).

• SPE Procedure:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interferences.

  • Dry the cartridge under vacuum or nitrogen for 5 minutes.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Final Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • For LC-MS/MS analysis , reconstitute the residue in 100 µL of the mobile phase.

  • For GC-MS analysis , proceed with the derivatization step as described in the GC-MS protocol.

Method 2: Liquid-Liquid Extraction (LLE) for Plasma/Serum and Urine

• Sample Pre-treatment:

  • Follow the same pre-treatment steps as in the SPE method.

• LLE Procedure:

  • To the 500 µL pre-treated sample, add 2 mL of an organic solvent (e.g., ethyl acetate or a mixture of n-butyl chloride and acetonitrile).[9]

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Final Processing:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute or derivatize the residue as described for the SPE method.

LC-MS/MS Analytical Protocol

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).[9]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative, to be optimized for methyl vanillate.

• Detection Mode: Multiple Reaction Monitoring (MRM). The precursor and product ion transitions for methyl vanillate and the internal standard must be determined.

GC-MS Analytical Protocol

• Derivatization:

  • To the dried extract from the sample preparation step, add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of pyridine.

  • Vortex and heat at 75°C for 30 minutes.[10]

  • Cool to room temperature before injection.

• GC-MS System:

  • Gas Chromatograph: Equipped with a split/splitless injector.

  • Analytical Column: A capillary column suitable for separating organic acids (e.g., a 5% phenyl-methylpolysiloxane column).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: An optimized temperature gradient to ensure separation of the analyte from other components.

  • Mass Spectrometer: A single quadrupole or tandem mass spectrometer.

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) for a single quadrupole instrument or MRM for a tandem instrument.

Performance Comparison

The following tables summarize the expected performance characteristics for the quantification of methyl vanillate using LC-MS/MS and GC-MS, based on typical validation results for similar small molecules in biological matrices.[11][12][13][14] These parameters should be validated by each laboratory.

Table 1: Representative Performance Characteristics for LC-MS/MS Quantification of Methyl Vanillate

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.995	> 0.99
Range	80-120% of expected concentration	0.1 - 100 ng/mL
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	0.1 ng/mL
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	0.03 ng/mL
Accuracy (% Recovery)	Within ±15% of nominal value (±20% at LLOQ)	90 - 110%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
Selectivity/Specificity	No significant interference at the retention time of the analyte	High
Matrix Effect	To be assessed and minimized	Typically within acceptable limits with appropriate sample cleanup
Stability (Freeze-thaw, short-term, long-term)	Within ±15% of initial concentration	Stable under typical storage conditions

Table 2: Representative Performance Characteristics for GC-MS Quantification of Methyl Vanillate

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.995	> 0.99
Range	80-120% of expected concentration	1 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	0.3 ng/mL
Accuracy (% Recovery)	Within ±15% of nominal value (±20% at LLOQ)	85 - 115%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 15%
Selectivity/Specificity	Chromatographic separation of analyte from interferences	High
Recovery	Consistent and reproducible	> 80%
Stability (Post-derivatization)	Within ±15% of initial concentration	Stable for the duration of the analytical run

Biological Pathway and Experimental Workflows

Visual representations of the biological context and analytical procedures are essential for clarity and reproducibility.

Vanilloid Receptor (TRPV1) Signaling Pathway

Methyl vanillate belongs to the class of vanilloids, which are known to interact with the Transient Receptor Potential Vanilloid type 1 (TRPV1) receptor, a key player in pain and temperature sensation.[15][16][17][18]

Vanilloid Receptor (TRPV1) Activation Pathway.

Analytical Workflows

The following diagrams illustrate the step-by-step procedures for the quantification of methyl vanillate using LC-MS/MS and GC-MS.

LC-MS/MS Experimental Workflow.

GC-MS Experimental Workflow.

Framework for an Inter-Laboratory Comparison Study

To ensure consistency and comparability of results across different laboratories, a structured inter-laboratory comparison (proficiency testing) should be conducted.

Inter-laboratory Comparison Workflow.

Both LC-MS/MS and GC-MS are suitable techniques for the quantification of methyl vanillate in biological samples. The choice between the two often depends on the available instrumentation, the required sensitivity, and the overall sample throughput needs. LC-MS/MS generally offers higher sensitivity and avoids the need for derivatization, making it a more direct approach. GC-MS, however, can provide excellent chromatographic separation and is a very reliable and robust technique.

For any laboratory intending to measure methyl vanillate, it is imperative to perform a full method validation according to established guidelines to ensure the generation of reliable and reproducible data.[13] Furthermore, participation in an inter-laboratory comparison study is highly recommended to assess and ensure the accuracy and comparability of results with other laboratories in the field. This guide provides the necessary framework and protocols to establish a robust analytical method and to initiate such a comparison.

References

• 1. A sensitive LC-MS/MS method for simultaneous quantification of ulotaront and its N-desmethyl metabolite in human plasma and application to a clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijstr.org [ijstr.org]
• 3. forensicrti.org [forensicrti.org]
• 4. Analysis of urinary organic acids by gas chromatography tandem mass spectrometry method for metabolic profiling applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gas chromatography-mass spectrometric method for the screening and quantification of illicit drugs and their metabolites in human urine using solid-phase extraction and trimethylsilyl derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sample preparation strategies for the determination of psychoactive substances in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biotage.com [biotage.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. A liquid chromatography/tandem mass spectrometry assay to quantitate MS-275 in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Urine organic acid metabolomic profiling by gas chromatography mass spectrometry: Assessment of solvent extract evaporation parameters on the recovery of key diagnostic metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. altabrisagroup.com [altabrisagroup.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. researchgate.net [researchgate.net]
• 15. The vanilloid receptor: a molecular gateway to the pain pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Vanilloid receptors – Do they have a role in whole body metabolism? Evidence from TRPV1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Vanilloid - Wikipedia [en.wikipedia.org]
• 18. Physiology and Pharmacology of the Vanilloid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Docking Analysis of Methyl Vanillate with Key Biological Protein Targets

An insightful overview for researchers and drug development professionals on the binding affinities and interaction mechanisms of methyl vanillate with various protein targets implicated in cancer, inflammation, and bacterial infections.

Methyl vanillate, a naturally occurring phenolic compound, has garnered significant attention in the scientific community for its potential therapeutic properties, including antioxidant, anti-inflammatory, and anticancer activities.[1][2][3] Molecular docking studies are crucial in elucidating the binding mechanisms of small molecules like methyl vanillate to their protein targets, providing a foundation for structure-based drug design and development. This guide offers a comparative analysis of in silico docking studies of methyl vanillate with several key protein targets, presenting quantitative data, experimental methodologies, and visual representations of relevant biological pathways.

Quantitative Docking Data

The binding affinity of methyl vanillate to various protein targets has been investigated in several independent studies. The following table summarizes the key quantitative data, primarily the binding energy, which indicates the strength of the interaction between methyl vanillate and the protein. A more negative binding energy value generally suggests a more stable and favorable interaction.

Target Protein	Protein Function	PDB ID	Ligand	Binding Energy (kcal/mol)	Interacting Residues	Reference Study
Human Serum Albumin (HSA)	Plasma protein, drug carrier	Not Specified	Methyl Vanillate	Not Specified	Site I	[4]
Penicillin-Binding Protein 2a (SauPBP2a)	Bacterial cell wall synthesis	1MWT	Monoglycerylvanillate (derivative)	-7.1	Ser462, Asn464	[5][6]
Thymidylate kinase (TMPK)	Bacterial DNA synthesis	4GQQ	Vanillin-derived triazole	-9.8 to -7.3	Not Specified
Peroxisome proliferator-activated receptor-γ (PPAR-γ)	Inflammation, metabolism	4XUM	Vanillic Acid	-7.862	Not Specified	[7]
LigM	Lignin degradation	Not Specified	Vanillate	Not Specified	Tyr29, Arg122	[8]
Acetylserotonin-O-methyltransferase (ASMT)	Melatonin synthesis	Homology Model	Melatoninergic inhibitors	Not Specified	Not Specified	[9]
Ribonucleotide Reductase (RNR)	DNA synthesis	Not Specified	Natural Ligands	-6.1 to -4.8	Not Specified	[10]

Note: The data presented is a compilation from various sources and may involve different docking software and protocols. Direct comparison of absolute binding energies across different studies should be done with caution. The table includes data for methyl vanillate, its derivatives (like monoglycerylvanillate and vanillin-derived triazoles), and its parent compound, vanillic acid, to provide a broader context of its potential interactions.

Experimental Protocols: Molecular Docking

The following is a generalized protocol for performing molecular docking studies, based on commonly used methodologies.[11][12][13][14][15][16]

1. Preparation of the Receptor (Protein):

• The three-dimensional crystal structure of the target protein is obtained from the Protein Data Bank (PDB).

• Water molecules, co-ligands, and other heteroatoms are typically removed from the PDB file.

• Hydrogen atoms are added to the protein structure, and charges are assigned using a force field (e.g., Kollman charges).

• The protein structure is then energy minimized to relieve any steric clashes.

2. Preparation of the Ligand (Methyl Vanillate):

• The 3D structure of methyl vanillate is drawn using a chemical drawing tool like ChemDraw or obtained from a database like PubChem.

• The ligand's geometry is optimized using a suitable force field (e.g., MMFF94).

• Partial charges are assigned to the ligand atoms.

• The rotatable bonds of the ligand are defined to allow for conformational flexibility during docking.

3. Grid Box Generation:

• A grid box is defined around the active site of the target protein. The size and center of the grid are chosen to encompass the binding pocket where the ligand is expected to interact.

4. Molecular Docking Simulation:

• A docking program such as AutoDock Vina, GOLD, or Glide is used to perform the docking calculations.[16]

• The software systematically searches for the optimal binding pose of the ligand within the receptor's active site by evaluating millions of possible conformations and orientations.

• A scoring function is used to estimate the binding affinity (e.g., in kcal/mol) for each pose.

5. Analysis of Results:

• The docking results are analyzed to identify the pose with the lowest binding energy, which is considered the most likely binding mode.

• The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed to understand the molecular basis of binding.

• The root-mean-square deviation (RMSD) between the docked pose and a known binding pose (if available) is calculated to validate the docking protocol.

Visualization of a Key Signaling Pathway

Methyl vanillate has been identified as an activator of the Wnt/β-catenin signaling pathway.[17][18][19] This pathway is crucial for embryonic development and tissue homeostasis, and its dysregulation is implicated in various diseases, including cancer.

Caption: Wnt/β-catenin signaling pathway activated by Methyl Vanillate.

Experimental Workflow for In Silico Drug Discovery

The process of identifying and optimizing a lead compound through computational methods follows a structured workflow.

Caption: A generalized workflow for in silico drug discovery.

This comparative guide provides a foundational understanding of the molecular interactions of methyl vanillate with various protein targets. The presented data and methodologies can aid researchers in the rational design of novel therapeutics based on the methyl vanillate scaffold. Further in vitro and in vivo studies are essential to validate these in silico findings and to fully elucidate the therapeutic potential of this promising natural compound.

References

• 1. Methyl vanillate for inhibiting the proliferation, migration, and epithelial-mesenchymal transition of ovarian cancer cells via the ZEB2/Snail signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of Vanillin and its Main Metabolites to Regulate the Inflammatory Response and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl divanillate: redox properties and binding affinity with albumin of an antioxidant and potential NADPH oxidase inhibitor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. ojs2.sbmu.ac.ir [ojs2.sbmu.ac.ir]
• 6. In Silico Design of New Monoglyceride Vanillate as Anti-Methicillin Resistant Staphylococcus aureus with Molecular Docking and Molecular Dynamic Approach | Iranian Journal of Pharmaceutical Sciences [journals.sbmu.ac.ir]
• 7. alochana.org [alochana.org]
• 8. researchgate.net [researchgate.net]
• 9. Molecular docking studies for the identification of novel melatoninergic inhibitors for acetylserotonin-O-methyltransferase using different docking routines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. espublisher.com [espublisher.com]
• 11. A simple click by click protocol to perform docking: AutoDock 4.2 made easy for non-bioinformaticians - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Docking - An easy protocol [protocols.io]
• 15. Molecular Docking | Springer Nature Experiments [experiments.springernature.com]
• 16. benchchem.com [benchchem.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl Vanillate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides detailed procedures for the proper disposal of methyl vanillate, emphasizing safety, environmental responsibility, and regulatory compliance.

Methyl vanillate, a common laboratory chemical, is categorized as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. It can also cause skin and serious eye irritation, as well as respiratory irritation[2][3]. Adherence to the disposal protocols outlined below is essential to mitigate these risks.

Immediate Safety and Handling for Disposal

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including protective gloves, clothing, and eye/face protection[2][3]. All handling should occur in a well-ventilated area or outdoors to avoid inhalation of dust or fumes[2][3]. An emergency eye wash station and safety shower should be readily accessible[3].

Step-by-Step Disposal Procedure

The primary directive for the disposal of methyl vanillate is to act in accordance with all applicable country, federal, state, and local regulations[1][2].

• Containment of Spills: In the event of a spill, prevent further leakage if it is safe to do so[1][2]. Cover drains to prevent the chemical from entering waterways.

• Collection of Waste: For solid methyl vanillate, carefully sweep or shovel the material into a suitable and clearly labeled container for disposal, minimizing the generation of dust[3][4]. If dealing with a solution, absorb it with a finely-powdered, liquid-binding material such as diatomite or universal binders[1][2].

• Containerization: Use suitable, closed containers for the collected waste to await disposal[4]. Ensure containers are tightly sealed and stored in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents[3][4].

• Waste Disposal: Dispose of the container and its contents at an approved waste disposal plant[1][3]. Do not release the substance into the environment[1][4].

Chemical and Physical Properties

A summary of methyl vanillate's key properties is provided below to inform safe handling and disposal decisions.

Property	Value
Physical State	Solid[4]
Appearance	Light yellow[4]
Melting Point	64 - 67 °C / 147.2 - 152.6 °F[4]
Boiling Point	285 - 287 °C / 545 - 549 °F[4]
Molecular Formula	C₉H₁₀O₄[1]
Molecular Weight	182.17 g/mol

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized approach to hazard communication.

Hazard Statement	Classification
H302	Harmful if swallowed[1]
H315	Causes skin irritation[2]
H319	Causes serious eye irritation[2]
H335	May cause respiratory irritation[2]
H410	Very toxic to aquatic life with long lasting effects[1]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of methyl vanillate.

References

• 1. Methyl vanillate|MSDS [dcchemicals.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Methyl Vanillate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Methyl Vanillate, including detailed operational and disposal plans to support your laboratory's safety protocols.

Methyl Vanillate is a chemical compound that requires careful handling due to its potential hazards. It is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. Some safety data sheets also indicate that it may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1] Adherence to proper personal protective equipment (PPE) and handling procedures is critical to minimize exposure and ensure a safe working environment.

Recommended Personal Protective Equipment (PPE)

When handling Methyl Vanillate, the following personal protective equipment is essential:

PPE Category	Specification	Rationale
Hand Protection	Impervious chemical-resistant gloves (e.g., Nitrile rubber)	To prevent skin contact and irritation.[1][2]
Eye and Face Protection	Chemical safety goggles or glasses with side shields. A face shield may be necessary if there is a risk of splashing.[1][2][3]	To protect eyes from dust particles and splashes, preventing serious eye irritation.
Skin and Body Protection	A laboratory coat or impervious clothing that covers the arms.[1][3][4]	To prevent skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. If dust is generated or ventilation is inadequate, a NIOSH-approved respirator for dusts should be worn.[2][3]	To prevent inhalation of dust, which may cause respiratory tract irritation.

Operational Plan for Handling Methyl Vanillate

A systematic approach to handling Methyl Vanillate, from preparation to disposal, is crucial for safety and efficiency.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area, such as a chemical fume hood, to minimize inhalation exposure.[1][2]

• Locate the nearest emergency eyewash station and safety shower before beginning work.[2][3]

• Keep the container of Methyl Vanillate tightly closed when not in use.[3]

• Avoid the formation of dust during handling.[3]

2. Handling the Compound:

• Don the appropriate PPE as outlined in the table above.

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[2]

• Measure and weigh the compound carefully to avoid generating airborne dust.

• If any of the compound comes into contact with skin, wash the affected area immediately with plenty of soap and water.

• In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.

• Should inhalation occur, move the individual to fresh air. If breathing is difficult, seek medical attention.[5]

3. Spill Management:

• In the event of a spill, evacuate unnecessary personnel from the area.

• Wearing appropriate PPE, carefully sweep or shovel the spilled solid material into a suitable container for disposal.[2][3] Avoid generating dust during this process.

• Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Methyl Vanillate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: Dispose of Methyl Vanillate in accordance with all applicable federal, state, and local environmental regulations. It is often recommended to use a licensed professional waste disposal service. The material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Contaminated PPE: Dispose of used gloves and other contaminated disposable materials in a designated hazardous waste container.

• Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste in accordance with institutional and regulatory guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Methyl Vanillate in a laboratory setting.

Workflow for Safe Handling of Methyl Vanillate

References

• 1. Methyl vanillate|MSDS [dcchemicals.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. fishersci.com [fishersci.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]